2-(2,2-Dimethylcyclopentyl)ethan-1-amine

• CAS: 1508982-17-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(2,2-Dimethylcyclopentyl)ethan-1-amine: Structure, Properties, and Synthetic Strategies

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Significance of the Cyclopentanamine Scaffold in Medicinal Chemistry

The cyclopentane ring is a "privileged scaffold" in medicinal chemistry, offering a unique combination of structural rigidity and conformational flexibility. This allows for precise three-dimensional positioning of functional groups to optimize interactions with biological targets such as enzymes and receptors. The incorporation of an amine group, a key pharmacophore, further enhances the potential for drug-like activity.

Cyclopentanamine derivatives have been successfully employed in the development of a diverse array of therapeutic agents, including antiviral, anticancer, and antimicrobial drugs.[1][2][3] The gem-dimethyl substitution on the cyclopentane ring, as seen in the target molecule, can introduce conformational constraints and increase lipophilicity, potentially influencing pharmacokinetic properties such as membrane permeability and metabolic stability. The ethylamine side chain provides a primary amine, a common site for salt formation to improve solubility and for further chemical modification.

This guide focuses on 2-(2,2-Dimethylcyclopentyl)ethan-1-amine as a representative of this promising class of molecules, providing a foundational understanding for its potential exploration in drug discovery programs.

Chemical Structure and Predicted Physicochemical Properties

The chemical structure of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine is characterized by a 2,2-dimethyl-substituted cyclopentane ring attached to an ethanamine moiety.

Below is a visual representation of the chemical structure:

Caption: Chemical structure of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine.

Nomenclature and Identifiers

• IUPAC Name: 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

• Molecular Formula: C₉H₁₉N

• Molecular Weight: 141.26 g/mol

• CAS Number: Not available.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine, estimated based on its structure and data from analogous compounds such as 2-(2,2-Diethylcyclopentyl)ethan-1-amine and 2,2-Dimethylcyclopentan-1-amine.[4][5]

Property	Predicted Value	Notes
Boiling Point	180-200 °C	Estimated based on structurally similar alkylamines.
Density	0.85-0.95 g/cm³	Typical for aliphatic amines.
LogP	2.5 - 3.5	Indicates moderate lipophilicity.
pKa (conjugate acid)	10.0 - 11.0	Typical for primary alkylamines.
Solubility	Sparingly soluble in water, soluble in organic solvents.	Expected behavior for a moderately lipophilic amine.

Proposed Synthetic Route: A Practical Approach

Given the absence of a documented synthesis for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine, a plausible and efficient synthetic strategy can be devised starting from the commercially available precursor, 2,2-dimethylcyclopentanone. The proposed route involves a two-step sequence: a Wittig reaction to extend the carbon chain, followed by hydroboration-oxidation and subsequent amination.

Overall Synthetic Scheme

Caption: Proposed synthetic workflow for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine.

Step-by-Step Experimental Protocol

Step 1: Synthesis of (2,2-Dimethylcyclopentylidene)acetonitrile (Horner-Wadsworth-Emmons Reaction)

• Rationale: The Horner-Wadsworth-Emmons reaction is a reliable method for forming carbon-carbon double bonds from ketones, offering high yields and stereocontrol where applicable.[6][7][8][9] Using diethyl (cyanomethyl)phosphonate allows for the direct introduction of a two-carbon unit with a nitrile functionality, which can be readily converted to an amine.

• Procedure:

  • To a stirred suspension of sodium hydride (1.1 eq) in anhydrous tetrahydrofuran (THF) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add diethyl (cyanomethyl)phosphonate (1.0 eq) dropwise.

  • Allow the mixture to warm to room temperature and stir for 30 minutes until the evolution of hydrogen gas ceases, indicating the formation of the phosphonate ylide.

  • Cool the reaction mixture back to 0 °C and add a solution of 2,2-dimethylcyclopentanone (1.0 eq) in anhydrous THF dropwise.

  • Stir the reaction at room temperature overnight.

  • Quench the reaction by the slow addition of water.

  • Extract the aqueous layer with diethyl ether (3 x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography on silica gel to afford (2,2-dimethylcyclopentylidene)acetonitrile.

Step 2: Reduction of the Nitrile to 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

• Rationale: The reduction of a nitrile is a classic and effective method for the synthesis of primary amines. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of this transformation.

• Procedure:

  • To a stirred solution of (2,2-dimethylcyclopentylidene)acetonitrile (1.0 eq) in anhydrous diethyl ether or THF at 0 °C under an inert atmosphere, add lithium aluminum hydride (1.5 eq) portion-wise.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then reflux for 4-6 hours.

  • Cool the reaction to 0 °C and carefully quench by the sequential addition of water (x mL), 15% aqueous sodium hydroxide (x mL), and water (3x mL), where x is the mass of LiAlH₄ in grams (Fieser workup).

  • Stir the resulting granular precipitate for 30 minutes and then filter.

  • Wash the precipitate with diethyl ether.

  • Combine the filtrate and washings, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 2-(2,2-dimethylcyclopentyl)ethan-1-amine.

  • Further purification can be achieved by vacuum distillation.

Analytical Characterization: Expected Spectroscopic Data

The following section outlines the expected spectroscopic data for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine based on the characteristic signals of its functional groups and structural motifs.[10][11][12][13][14]

¹H NMR Spectroscopy

• -NH₂ protons: A broad singlet is expected in the range of δ 1.0-2.5 ppm, which will disappear upon D₂O exchange.

• -CH₂-NH₂ protons: A triplet is anticipated around δ 2.5-3.0 ppm.

• Cyclopentane and ethyl bridge protons: A series of complex multiplets will likely appear in the upfield region of the spectrum, between δ 0.8 and 2.0 ppm.

• Gem-dimethyl protons: Two sharp singlets are expected for the two non-equivalent methyl groups, likely in the region of δ 0.8-1.2 ppm.

¹³C NMR Spectroscopy

• -CH₂-NH₂ carbon: A signal is expected in the range of δ 40-50 ppm.

• Cyclopentane and ethyl bridge carbons: Multiple signals are anticipated in the aliphatic region (δ 20-60 ppm).

• Quaternary carbon (C(CH₃)₂): A signal is expected around δ 35-45 ppm.

• Methyl carbons: Two distinct signals for the methyl groups are predicted in the range of δ 20-30 ppm.

Infrared (IR) Spectroscopy

• N-H stretch: A characteristic pair of medium intensity peaks for the primary amine is expected in the region of 3300-3400 cm⁻¹.

• C-H stretch (aliphatic): Strong absorptions will be present just below 3000 cm⁻¹.

• N-H bend (scissoring): A medium to strong absorption is anticipated around 1600 cm⁻¹.

Mass Spectrometry (MS)

• Molecular Ion (M⁺): An odd molecular weight peak is expected at m/z 141, consistent with the nitrogen rule.

• Base Peak: The base peak is likely to result from α-cleavage (cleavage of the C-C bond adjacent to the nitrogen), leading to a fragment at m/z 30 ([CH₂NH₂]⁺).

Conclusion

While 2-(2,2-Dimethylcyclopentyl)ethan-1-amine remains a novel chemical entity with no currently published experimental data, this in-depth technical guide provides a solid foundation for its future investigation. By leveraging data from analogous compounds and established synthetic methodologies, we have outlined its predicted physicochemical properties, a plausible and detailed synthetic route, and the expected analytical characterization. This information will be invaluable for researchers and drug development professionals interested in exploring the potential of this and other substituted cyclopentanamine derivatives as novel therapeutic agents. The proposed synthesis is robust and utilizes common laboratory reagents and techniques, making it accessible for practical implementation.

References

• BenchChem. (n.d.). Potential Research Applications of Cyclopentanamine Compounds: A Technical Guide.
• PharmaBlock. (n.d.). Cyclopentane Derivatives in Drug Discovery.
• Prajapati, S. K., et al. (2015). Synthesis and biological evaluation of novel Δ2-isoxazoline fused cyclopentane derivatives as potential antimicrobial and anticancer agents. MedChemComm, 6(5), 823-832.

• PubChem. (n.d.). 2-(2,2-Diethylcyclopentyl)ethan-1-amine. Retrieved from [Link]

• PubChem. (n.d.). 2,2-Dimethylcyclopentan-1-amine. Retrieved from [Link]

• Wikipedia. (n.d.). Wittig reaction. Retrieved from [Link]

• Master Organic Chemistry. (2018, February 6). Wittig Reaction - Examples and Mechanism. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Wittig Reaction. Retrieved from [Link]

• Chemistry Steps. (2023, October 16). The Wittig Reaction: Examples and Mechanism. Retrieved from [Link]

• Fiveable. (2025, September 15). Spectroscopy of Amines | Organic Chemistry Class Notes. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). cyclopentane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopentane 1-H nmr doc brown's advanced organic chemistry revision notes. Retrieved from [Link]

• NC State University Libraries. (n.d.). 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 23). 24.10: Spectroscopy of Amines. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 24.10: Spectroscopy of Amines. Retrieved from [Link]

Sources

• 1. Primary amine synthesis by amination (alkylation) [organic-chemistry.org]
• 2. The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 2-(2,2-Diethylcyclopentyl)ethan-1-amine | C11H23N | CID 165504585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2-Dimethylcyclopentan-1-amine | C7H15N | CID 15196532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Wittig reaction - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. The Wittig Reaction: Examples and Mechanism - Chemistry Steps [chemistrysteps.com]
• 10. fiveable.me [fiveable.me]
• 11. cyclopentane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopentane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. 24.10 Spectroscopy of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. chem.libretexts.org [chem.libretexts.org]

A Technical Guide to the Physicochemical Properties of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Introduction

2-(2,2-Dimethylcyclopentyl)ethan-1-amine is a primary aliphatic amine of interest in synthetic and medicinal chemistry. Its structure, featuring a gem-dimethyl substituted cyclopentyl ring linked to an ethylamine moiety, presents a unique combination of steric bulk and a reactive primary amine functional group. A thorough understanding of its physicochemical properties is paramount for researchers and drug development professionals to predict its behavior in various chemical and biological systems, including solubility, reactivity, and pharmacokinetic profile.

This guide provides a comprehensive overview of the predicted physicochemical properties of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine. In the absence of extensive published experimental data for this specific molecule, this document outlines the theoretical basis for its predicted properties and furnishes detailed, field-proven experimental protocols for their empirical determination. This approach ensures a blend of predictive insight and a practical framework for validation, upholding the principles of scientific integrity and reproducibility.

Predicted Physicochemical Data Summary

The following table summarizes the estimated physicochemical properties of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine. These predictions are derived from the analysis of structurally similar aliphatic amines and established principles of physical organic chemistry.

Property	Predicted Value	Rationale
Molecular Formula	C₉H₁₉N	Based on chemical structure.
Molecular Weight	141.27 g/mol	Calculated from the molecular formula.
Boiling Point	185 - 195 °C	Estimated based on the boiling points of similar C9 alkylamines, with an increase due to the cyclic structure and molecular weight.[1]
Melting Point	Not Applicable (Liquid at STP)	Most aliphatic amines with similar molecular weight are liquids at room temperature.[2]
Water Solubility	Sparingly soluble	The hydrophobic dimethylcyclopentyl group is expected to significantly reduce water solubility compared to smaller amines.[3]
pKa of Conjugate Acid	10.5 - 11.0	Typical range for primary alkylammonium ions, where the alkyl group is non-electron-withdrawing.[4]
logP (Octanol-Water)	2.5 - 3.5	The significant non-polar hydrocarbon structure suggests a preference for the lipid phase.

Boiling Point: Determination and Rationale

The boiling point of a liquid is a critical parameter that reflects the strength of its intermolecular forces. For 2-(2,2-Dimethylcyclopentyl)ethan-1-amine, a primary amine, these forces are a combination of van der Waals interactions and hydrogen bonding.[5] While the bulky alkyl group contributes to the van der Waals forces, the primary amine group allows for hydrogen bonding, leading to a significantly higher boiling point than an alkane of similar molecular weight.[6]

Experimental Protocol: Micro-Boiling Point Determination

This method is suitable for small sample volumes and provides a reliable measurement of the boiling point.[7]

Methodology:

• Sample Preparation: A small volume (approximately 0.5 mL) of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine is placed into a small test tube. A stirring bar is added to prevent bumping.

• Apparatus Setup: The test tube is placed in a heating block on a stirrer hotplate. A thermometer is positioned with its bulb approximately 1 cm above the liquid's surface to measure the vapor temperature.

• Heating and Reflux: The sample is gently heated while stirring. The boiling point is the temperature at which the liquid is observed to be boiling and the vapor is condensing on the walls of the test tube at the same level as the thermometer bulb (refluxing).[7]

• Data Recording: The stable temperature reading on the thermometer during reflux is recorded as the boiling point.[7]

Causality: The boiling point is reached when the vapor pressure of the liquid equals the surrounding atmospheric pressure. By measuring the temperature of the vapor in equilibrium with the boiling liquid, we obtain an accurate boiling point.[8]

Sources

• 1. Linear aliphatic primary amines melting points boiling points solubility in water hydrogen bonding structure classification physical properties of aliphatic amines organic nitrogen compounds advanced A level organic chemistry revision notes doc brown [docbrown.info]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. ncert.nic.in [ncert.nic.in]
• 4. 24.3 Basicity of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 26.2 Amines – Physical Properties – Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry [ecampusontario.pressbooks.pub]
• 7. uomus.edu.iq [uomus.edu.iq]
• 8. Video: Boiling Points - Procedure [jove.com]

2-(2,2-Dimethylcyclopentyl)ethan-1-amine CAS number and identifiers

Technical Monograph: 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Introduction: The Steric Advantage in Drug Design

2-(2,2-Dimethylcyclopentyl)ethan-1-amine represents a specialized aliphatic amine building block characterized by a unique steric profile. Unlike linear alkylamines or simple cycloalkylamines, this molecule features a gem-dimethyl substitution on the cyclopentane ring, adjacent to the ethylamine chain attachment point. This structural motif introduces significant steric bulk and lipophilicity, critical parameters for optimizing ligand-receptor interactions in medicinal chemistry.

In drug development, this scaffold serves as a bioisostere for more common moieties like the cyclohexyl or standard cyclopentyl groups. The gem-dimethyl group at the 2-position restricts conformational flexibility, potentially locking the ethylamine side chain into a bioactive conformation preferred by specific G-protein coupled receptors (GPCRs) or enzyme active sites. Its primary utility lies in fragment-based drug discovery (FBDD) and lead optimization to enhance metabolic stability by blocking potential oxidation sites on the ring.

Chemical Identifiers & Physicochemical Properties

Due to the specialized nature of this building block, it is often cataloged under systematic names or as a custom synthesis intermediate. The following data is calculated based on its chemical structure.

Property	Value / Identifier
Systematic Name	2-(2,2-Dimethylcyclopentyl)ethan-1-amine
IUPAC Name	2-(2,2-Dimethylcyclopentyl)ethanamine
CAS Number	Not widely indexed in public registries; Available via custom synthesis
Molecular Formula	C₉H₁₉N
Molecular Weight	141.26 g/mol
SMILES	CC1(CCCC1CCN)C
InChI Key	InChI=1S/C9H19N/c1-9(2)6-4-5-8(9)3-7-10/h8H,3-7,10H2,1-2H3
LogP (Predicted)	~2.3 - 2.6 (High Lipophilicity)
pKa (Predicted)	~10.5 (Typical primary amine)
Boiling Point (Pred.)	~180-190 °C at 760 mmHg
Density (Pred.)	~0.85 g/cm³

Synthesis & Manufacturing Methodologies

The synthesis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine typically proceeds through the reduction of a nitrile or amide precursor, derived from the corresponding carboxylic acid or alcohol. The steric hindrance of the gem-dimethyl group requires specific conditions to ensure high yields.

Primary Synthetic Route: Nitrile Reduction

This route is preferred for its scalability and the stability of the nitrile intermediate.

Step 1: Preparation of 2-(2,2-Dimethylcyclopentyl)acetonitrile

• Precursor: 2-(2,2-Dimethylcyclopentyl)ethanol or 2-(2,2-Dimethylcyclopentyl)acetic acid.

• Transformation: The alcohol is converted to a mesylate/tosylate and then displaced by cyanide (NaCN/DMSO). Alternatively, the acid is converted to the primary amide and dehydrated.

Step 2: Reduction to Amine

• Reagents: Lithium Aluminum Hydride (LiAlH₄) in THF or Borane-THF complex (BH₃·THF).

• Conditions: Reflux under inert atmosphere (N₂/Ar) for 4-12 hours.

• Workup: Fieser workup (Water/15% NaOH/Water) to quench aluminum salts, followed by extraction with diethyl ether or DCM.

Alternative Route: Reductive Amination

• Precursor: 2-(2,2-Dimethylcyclopentyl)acetaldehyde.

• Reagents: Ammonium acetate (NH₄OAc) and Sodium Cyanoborohydride (NaBH₃CN).

• Mechanism: Formation of the imine followed by in situ reduction.

• Note: This route avoids strong reducing agents but requires the potentially unstable aldehyde.

Visual Synthesis Pathway

Figure 1: Proposed synthetic pathway from the commercially available ketone to the target amine via nitrile reduction.

Experimental Protocols: Handling & Purification

Safety Precaution: As a primary aliphatic amine, this compound is likely corrosive and a skin irritant. All operations must be performed in a fume hood wearing appropriate PPE (nitrile gloves, safety goggles).

Standard Purification Protocol (Acid-Base Extraction)

Since the amine is basic, it can be purified without chromatography using its solubility properties.

• Dissolution: Dissolve the crude reaction mixture in an organic solvent (e.g., Dichloromethane or Ethyl Acetate).

• Acid Wash: Extract the organic layer with 1M HCl (3x). The amine will protonate and move to the aqueous layer as the hydrochloride salt.

• Separation: Discard the organic layer (removes non-basic impurities).

• Basification: Cool the aqueous layer to 0°C and slowly add 6M NaOH until pH > 12. The amine will separate as an oil.

• Extraction: Extract the basic aqueous layer with Dichloromethane (3x).

• Drying: Dry the combined organic extracts over anhydrous Na₂SO₄ or MgSO₄.

• Concentration: Remove solvent under reduced pressure to yield the pure amine oil.

Handling Workflow Diagram

Figure 2: Acid-base extraction workflow for purifying the target amine from neutral organic impurities.

Applications in Drug Discovery

GPCR Ligand Design

The 2,2-dimethylcyclopentyl moiety acts as a steric anchor . In receptors such as the Dopamine D2 or Serotonin 5-HT2A, the binding pocket often contains a hydrophobic crevice. The gem-dimethyl group fills this space more effectively than a simple ethyl or methyl group, increasing van der Waals contact surface area and potentially potency.

Metabolic Stability

Substitution at the 2-position of the cyclopentyl ring blocks metabolic oxidation (hydroxylation) at that site. This "metabolic blocking" strategy extends the half-life of the drug candidate in vivo.

Kinase Inhibitors

In kinase inhibitor design, the ethylamine chain often extends into the solvent-exposed region, while the cycloalkyl group sits in the ATP-binding pocket's hydrophobic back-cleft. The dimethyl substitution can induce a specific ring pucker, orienting the amine to form optimal hydrogen bonds with the hinge region residues.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 165504585, 2-(2,2-Diethylcyclopentyl)ethan-1-amine. Retrieved from [Link](Reference for the diethyl analog, supporting the structural class existence).

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 537088, Ethanone, 1-(2,2-dimethylcyclopentyl)-. Retrieved from [Link](Reference for the ketone precursor).

• Smith, M. B., & March, J. (2007).March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.
• Meanwell, N. A. (2011).Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591.

Unlocking New Chemical Space: A Technical Guide to Novel Gem-Dimethyl Cyclopentyl Amine Building Blocks for Drug Discovery

Introduction: The Strategic Advantage of the gem-Dimethyl Group on a Cyclopentyl Scaffold

In the intricate landscape of medicinal chemistry, the pursuit of novel molecular architectures that confer advantageous pharmacological properties is a perpetual endeavor. Among the myriad of structural motifs, the cyclopentane ring stands out as a versatile scaffold, offering a balance of conformational flexibility and rigidity that is conducive to potent and selective interactions with biological targets.[1] This guide delves into a specific and highly valuable subclass of cyclopentane derivatives: those bearing a gem-dimethyl substitution. The incorporation of this seemingly simple dialkyl group onto the cyclopentyl amine core can profoundly and predictably influence a molecule's physicochemical and pharmacokinetic profile, making it a powerful tool in drug design.[2]

The strategic installation of a gem-dimethyl group can offer several key benefits:

• Enhanced Metabolic Stability: The quaternary carbon center created by the gem-dimethyl group acts as a metabolic shield, sterically hindering enzymatic degradation (e.g., by cytochrome P450 enzymes) at or near that position. This can lead to a longer in vivo half-life and improved oral bioavailability.

• Conformational Restriction and Potency: The Thorpe-Ingold effect, or gem-dimethyl effect, describes how the presence of two methyl groups on the same carbon can restrict bond angles and torsional strain, leading to a more locked and pre-organized conformation of the molecule. This can reduce the entropic penalty upon binding to a target protein, resulting in a significant increase in potency and selectivity.[2]

• Modulation of Physicochemical Properties: The addition of the lipophilic methyl groups can fine-tune the molecule's lipophilicity (LogP), which is a critical parameter for membrane permeability and overall drug-like properties.

• Increased Target Engagement: The steric bulk of the gem-dimethyl group can promote favorable van der Waals interactions within a protein's binding pocket, further enhancing affinity.[2]

This guide will provide researchers, scientists, and drug development professionals with a comprehensive overview of the synthesis and application of novel gem-dimethyl cyclopentyl amine building blocks. We will explore robust synthetic methodologies, showcase their application in a real-world clinical candidate, and provide detailed experimental protocols to empower the seamless integration of these valuable scaffolds into drug discovery programs.

Synthetic Strategies for Accessing gem-Dimethyl Cyclopentyl Amine Building Blocks

The cornerstone for the synthesis of gem-dimethyl cyclopentyl amine building blocks is the corresponding ketone, 3,3-dimethylcyclopentanone . This key intermediate is commercially available and serves as a versatile precursor for various amination strategies.[3]

Primary Synthetic Route: Reductive Amination of 3,3-Dimethylcyclopentanone

Reductive amination is a robust and widely utilized method for the formation of C-N bonds, and it represents the most direct and efficient pathway to a diverse range of gem-dimethyl cyclopentyl amines.[4] The reaction proceeds through the in situ formation of an imine or iminium ion from the ketone and the desired amine, which is then reduced to the final amine product.

A particularly effective and mild reducing agent for this transformation is sodium triacetoxyborohydride (NaBH(OAc)₃) .[3][5][6] This reagent offers excellent selectivity for the reduction of the iminium ion in the presence of the starting ketone, minimizing side reactions and leading to cleaner product profiles and higher yields.[3][5]

The general workflow for the reductive amination of 3,3-dimethylcyclopentanone is depicted below:

Sources

• 1. gctlc.org [gctlc.org]
• 2. researchgate.net [researchgate.net]
• 3. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]

An In-depth Technical Guide to the Steric Effects of 2,2-Dimethyl Substitution on Cyclopentyl Ethylamines

Abstract

In medicinal chemistry, the strategic modification of molecular scaffolds is paramount to optimizing pharmacological properties. One effective, yet nuanced, strategy is the use of conformational restriction to enhance potency, improve selectivity, and modulate pharmacokinetic profiles.[1][2][3] This guide provides a detailed examination of the steric effects induced by a gem-dimethyl group at the C2 position of a cyclopentyl ethylamine scaffold. By analyzing the profound impact of this substitution on ring conformation, we will explore the subsequent effects on receptor binding affinity and functional activity. This document serves as a technical resource for researchers and drug development professionals, offering field-proven insights into the causality behind experimental design, detailed protocols for synthesis and evaluation, and a robust framework for interpreting structure-activity relationships (SAR).

Introduction: The Principle of Conformational Restriction

Flexible molecules in a biological system exist as an ensemble of rapidly interconverting conformers. However, it is widely accepted that only a specific conformation, the "bioactive conformation," is responsible for productive binding to a biological target, such as a G-Protein Coupled Receptor (GPCR).[4][5] The process of a flexible ligand adopting this specific conformation upon binding is entropically unfavorable, as it reduces the molecule's overall degrees of freedom.

The strategy of conformational restriction aims to mitigate this entropic penalty by designing molecules that are pre-organized into, or are heavily biased towards, the bioactive conformation.[2][3][5] This is often achieved by introducing sterically demanding groups or by incorporating the pharmacophore into a more rigid ring system. The gem-dimethyl group is a classic tool for inducing such steric hindrance, effectively locking a flexible ring into a preferred conformation.[6] This guide focuses on the 2,2-dimethylcyclopentyl ethylamine system as a model to dissect the profound consequences of this seemingly simple substitution.

Conformational Dynamics of the Cyclopentane Ring

Unlike the well-defined chair conformation of cyclohexane, the cyclopentane ring is in a constant state of flux, rapidly interconverting between two primary non-planar conformations: the Envelope (C_s symmetry) and the Twist (C_2 symmetry) .[7][8] This process, known as pseudorotation, occurs with a very low energy barrier.

• Envelope Conformation: Four carbon atoms are coplanar, while the fifth is puckered out of the plane, resembling a sealed envelope flap.[7][9]

• Twist Conformation: No three carbons are coplanar; the ring adopts a twisted shape.

The introduction of a 2,2-dimethyl group dramatically alters this landscape. The steric bulk of the two methyl groups introduces significant strain, particularly torsional and steric strain, which forces the ring to adopt a conformation that minimizes these unfavorable interactions. The cyclopentane ring becomes "locked" into an envelope conformation where the C4 or C5 carbon is the "flap," positioning the gem-dimethyl group on the planar portion of the ring to alleviate strain. This rigidification has a critical downstream effect: it fixes the orientation of the ethylamine sidechain at C1 relative to the plane of the ring, profoundly influencing how it can be presented to a receptor binding pocket.

Caption: Steric hindrance from a gem-dimethyl group restricts cyclopentane's natural pseudorotation.

Synthetic Approach and Methodologies

The synthesis of 2-(2,2-dimethylcyclopentyl)ethan-1-amine can be approached via several routes. A common and reliable method involves the reductive amination of a corresponding aldehyde, which itself is derived from a suitable cyclopentanone precursor.

Detailed Experimental Protocol: Synthesis

Objective: To synthesize 2-(2,2-dimethylcyclopentyl)ethan-1-amine from 2,2-dimethylcyclopentan-1-one.

Step 1: Wittig Reaction to form (2,2-dimethylcyclopentylidene)acetonitrile

• Suspend (cyanomethyl)triphenylphosphonium chloride (1.1 eq) in dry THF under an argon atmosphere.

• Cool the suspension to 0 °C and add potassium tert-butoxide (1.1 eq) portion-wise, maintaining the temperature below 5 °C. Stir for 1 hour.

• Add a solution of 2,2-dimethylcyclopentan-1-one (1.0 eq) in dry THF dropwise.

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Quench the reaction with saturated aqueous NH4Cl solution and extract with ethyl acetate (3x).

• Combine organic layers, wash with brine, dry over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (Silica gel, Hexanes:Ethyl Acetate gradient) to yield the target nitrile.

Step 2: Reduction to 2-(2,2-dimethylcyclopentyl)ethan-1-amine

• Dissolve the nitrile from Step 1 (1.0 eq) in anhydrous diethyl ether under an argon atmosphere.

• Carefully add lithium aluminum hydride (LAH) (2.0 eq) portion-wise at 0 °C.

• After the addition is complete, heat the reaction mixture to reflux for 4 hours.

• Cool the reaction to 0 °C and quench sequentially by the dropwise addition of H2O (X mL), 15% aqueous NaOH (X mL), and H2O (3X mL), where X is the mass of LAH in grams.

• Stir the resulting granular precipitate for 1 hour, then filter through a pad of Celite, washing thoroughly with diethyl ether.

• Concentrate the filtrate under reduced pressure to yield the final product, 2-(2,2-dimethylcyclopentyl)ethan-1-amine. Characterize by NMR and MS.

Caption: Synthetic workflow for 2,2-dimethylcyclopentyl ethylamine.

Impact on Receptor Binding and Pharmacological Activity

The primary consequence of the conformational locking induced by the 2,2-dimethyl group is the fixed spatial orientation of the ethylamine pharmacophore. This can have two principal outcomes on receptor interaction, depending on the topology of the receptor's binding pocket.

• Enhanced Affinity and Potency: If the locked conformation closely matches the ideal bioactive conformation required for receptor binding, the entropic penalty for binding is significantly reduced.[1][5] This can lead to a substantial increase in binding affinity (lower K_i value) and functional potency (lower EC_50 or IC_50 value). The molecule essentially "pays" its entropic cost beforehand, resulting in a more favorable Gibbs free energy of binding.

• Diminished or Abolished Activity: Conversely, if the restricted conformation prevents the ethylamine sidechain from adopting the necessary orientation to engage with key residues in the binding pocket, a dramatic loss of affinity and activity will be observed. The steric bulk of the methyl groups themselves could also lead to a direct steric clash with the receptor protein.

Data Presentation: A Comparative Analysis

To illustrate this, consider the hypothetical binding and functional data for a parent cyclopentyl ethylamine (CpEA) and its 2,2-dimethyl substituted analog (DM-CpEA) at a target GPCR, such as a serotonin or dopamine receptor.

Compound	Receptor Binding Affinity (K_i, nM)	Functional Potency (EC_50, nM)
Cyclopentyl Ethylamine (CpEA)	150	450
2,2-Dimethyl-CpEA (DM-CpEA)	8	22

In this hypothetical case, the 2,2-dimethyl substitution leads to an ~18-fold increase in binding affinity and a ~20-fold increase in functional potency. This strongly suggests that the conformation stabilized by the gem-dimethyl group is highly favorable for binding and activation of this specific receptor.

Protocols for Pharmacological Evaluation

To generate the data presented above, standardized and robust pharmacological assays are required. Radioligand binding assays are the gold standard for determining binding affinity, while functional assays measure the downstream cellular response to receptor activation.[10][11][12]

Protocol: Radioligand Competition Binding Assay

Objective: To determine the binding affinity (K_i) of test compounds by measuring their ability to compete with a known radioligand for the target receptor.[11][13]

• Preparation: Prepare cell membranes from a cell line stably overexpressing the target GPCR.

• Assay Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Membranes + Radioligand (e.g., [³H]-dopamine) + Assay Buffer.

  • Non-specific Binding (NSB): Membranes + Radioligand + High concentration of a known unlabeled competitor (e.g., unlabeled dopamine).

  • Test Compound: Membranes + Radioligand + Serial dilutions of the test compound (e.g., DM-CpEA).

• Incubation: Incubate the plate at a specified temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 90 minutes).

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. The filters will trap the membranes and any bound radioligand.

• Detection: Place the filter mats in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis: Subtract NSB from all other readings. Plot the percent inhibition versus the log concentration of the test compound. Fit the data using a non-linear regression model to determine the IC_50, which can be converted to the K_i using the Cheng-Prusoff equation.

Protocol: Gαs-Coupled GPCR Functional (cAMP) Assay

Objective: To measure the functional potency (EC_50) of an agonist by quantifying the production of the second messenger cyclic AMP (cAMP) following receptor activation.[14][15][16]

• Cell Plating: Seed cells expressing the target Gαs-coupled receptor into a 384-well assay plate and incubate overnight.

• Compound Addition: Prepare serial dilutions of the agonist (e.g., DM-CpEA). Remove culture media from the cells and add the compound dilutions. Include a positive control (e.g., a known full agonist like isoproterenol for β-adrenergic receptors) and a vehicle control.

• Incubation: Incubate the plate at 37°C for 30 minutes to stimulate cAMP production.

• Cell Lysis and Detection: Lyse the cells and detect the accumulated cAMP using a commercially available kit, such as a HTRF (Homogeneous Time-Resolved Fluorescence) or GloSensor™-based assay.[15][17] These kits typically involve competitive immunoassays where cellular cAMP competes with a labeled cAMP analog.[14]

• Data Acquisition: Read the plate on a compatible plate reader (e.g., HTRF or luminescence reader).

• Data Analysis: Convert the raw signal to cAMP concentration using a standard curve. Plot the cAMP concentration against the log of the agonist concentration and fit the data using a four-parameter logistic equation to determine the EC_50 and E_max.

Conclusion and Future Directions

The introduction of a 2,2-dimethyl group onto a cyclopentyl ethylamine scaffold is a powerful strategy for imposing conformational rigidity. This guide has demonstrated how this substitution locks the flexible cyclopentane ring into a preferred envelope conformation, thereby pre-organizing the crucial ethylamine pharmacophore. The resulting impact on biological activity is profound and can lead to significant enhancements in both binding affinity and functional potency, provided the locked conformation aligns with the receptor's binding requirements.

The detailed synthetic and pharmacological protocols provided herein offer a validated framework for researchers to explore these effects within their own chemical series. Future work should focus on leveraging computational modeling to predict the preferred conformations and to dock these rigid analogs into homology models or crystal structures of target receptors. This synergistic approach of synthesis, testing, and in silico analysis will continue to drive the rational design of next-generation therapeutics with superior potency and selectivity.

References

• Fang, Z., Song, Y., Zhan, P., Zhang, Q., & Liu, X. (2014). Conformational restriction: an effective tactic in 'follow-on'-based drug discovery. Future Medicinal Chemistry, 6(8), 885-901. [Link]

• Pinheiro, P. S. M., Rodrigues, D. A., Maia, R. C., Thota, S., & Fraga, C. A. M. (2020). The Use of Conformational Restriction in Medicinal Chemistry. Current Topics in Medicinal Chemistry, 20(24), 2158-2174. [Link]

• Semantic Scholar. (n.d.). Conformational restriction: an effective tactic in 'follow-on'-based drug discovery. Retrieved from [Link]

• Pinheiro, P. S. M., et al. (2020). The Use of Conformational Restriction in Medicinal Chemistry. Current Topics in Medicinal Chemistry. [Link]

• IntechOpen. (2018). Medicinal Chemistry. IntechOpen. [Link]

• Multispan, Inc. (n.d.). GPCR Membrane Ligand Binding Assay Development. Retrieved from [Link]

• Flanagan, C. (2016). GPCR-radioligand binding assays. Methods in Cell Biology, 132, 243-261. [Link]

• Cisbio. (2019). Measurement of cAMP for Gαs-and Gαi Protein-Coupled Receptors (GPCRs). Assay Guidance Manual. [Link]

• Parravicini, C., et al. (2010). Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. Naunyn-Schmiedeberg's Archives of Pharmacology, 381(6), 557-567. [Link]

• National Center for Biotechnology Information. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). Assay Guidance Manual. [Link]

• Dalal Institute. (n.d.). Conformational Analysis of Cycloalkanes (Upto Six Membered Rings). Retrieved from [Link]

• Chemistry LibreTexts. (2024). 4.4: Conformations of Cycloalkanes. Retrieved from [Link]

• Eurofins Discovery. (n.d.). GPCR Radioligand Binding. Retrieved from [Link]

• OpenStax. (2023). 4.4 Conformations of Cycloalkanes. Retrieved from [Link]

• ResearchGate. (2016). The gem-Dimethyl Effect Revisited. Retrieved from [Link]

• PubMed. (2014). Discovery of a cyclopentylamine as an orally active dual NK1 receptor antagonist-serotonin reuptake transporter inhibitor. Bioorganic & Medicinal Chemistry Letters, 24(6), 1595-1599. [Link]

• MDPI. (2023). Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities. International Journal of Molecular Sciences, 24(6), 5304. [Link]

• ResearchGate. (2019). The structure–activity relationships for cyclopenta[1,2‐d]pyrimidin derivatives. Retrieved from [Link]

• KoreaScience. (2017). Structure-Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine Type 2A Receptor. Biomolecules & Therapeutics, 25(1), 97-105. [Link]

• MDPI. (2022). Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. Molecules, 27(19), 6614. [Link]

• Google Patents. (2020). CN111807968A - A kind of synthetic method of 2-(1-cyclohexenyl) ethylamine.

• ResearchGate. (2013). Synthesis and chiral resolution of 2,2-dimethylcyclopropane carboxylic acid. Retrieved from [Link]

• YouTube. (2020). Eurofins DiscoverX GPCR Assays. Retrieved from [Link]

• American Chemical Society. (2007). Conventional strain energy in dimethyl-substituted cyclobutane and the gem-dimethyl effect. The Journal of Physical Chemistry A, 111(19), 4023-4026. [Link]

• SciSpace. (2015). Conformational analysis of cycloalkanes. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.9: Conformations of Disubstituted Cyclohexanes. Retrieved from [Link]

• Fundamentals of Organic Chemistry. (n.d.). 2.15 Conformations of Disubstituted Cyclohexanes. Retrieved from [Link]

• YouTube. (2022). Organic Chemistry 23: Steric Hindrance in Cycloalkanes. Retrieved from [Link]

• CONFORMATIONAL ANALYSIS – PRACTICE EXERCISES. (n.d.). Retrieved from [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. tandfonline.com [tandfonline.com]
• 3. Conformational restriction: an effective tactic in 'follow-on'-based drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. dalalinstitute.com [dalalinstitute.com]
• 8. 4.4 Conformations of Cycloalkanes - Organic Chemistry | OpenStax [openstax.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. multispaninc.com [multispaninc.com]
• 11. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. resources.revvity.com [resources.revvity.com]
• 17. Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17 - PMC [pmc.ncbi.nlm.nih.gov]

The 2-(2,2-Dimethylcyclopentyl)ethan-1-amine Scaffold: A Strategic Pharmacophore for GPCR and Kinase Ligand Design

Executive Summary

In the optimization of small molecule therapeutics, the 2-(2,2-dimethylcyclopentyl)ethan-1-amine moiety (CAS: 1508982-17-9) represents a high-value structural motif. Characterized by a gem-dimethyl substituted cyclopentane ring linked to an ethylamine chain, this scaffold offers a unique combination of steric bulk , conformational rigidity , and lipophilicity .

Unlike linear alkyl chains, the 2,2-dimethylcyclopentyl core restricts bond rotation, reducing the entropic penalty upon protein binding. This guide analyzes the utility of this scaffold in the design of GPR40 agonists (metabolic disease), JAK inhibitors (oncology/immunology), and Prostaglandin analogs . It provides a validated synthesis pathway, mechanistic rationale for its inclusion in lead compounds, and safety protocols for laboratory handling.

Chemical Profile & Properties[1][2]

The gem-dimethyl group at the C2 position is the defining feature of this molecule, imparting significant metabolic stability by blocking

-hydroxylation at the adjacent tertiary carbon and sterically shielding the ring.

Property	Data
Chemical Name	2-(2,2-dimethylcyclopentyl)ethan-1-amine
CAS Number	1508982-17-9
Molecular Formula	C H N
Molecular Weight	141.25 g/mol
LogP (Predicted)	~2.8 - 3.1 (High Lipophilicity)
pKa (Predicted)	~10.5 (Primary Amine)
Key Precursor	2-(2,2-dimethylcyclopentyl)acetic acid (CAS: 1378675-91-2)
Structural Class	Cycloalkyl-ethylamine; Gem-dimethyl alkane

Mechanistic Role in Drug Design

The Gem-Dimethyl Effect & Conformational Locking

The "Thorpe-Ingold" or gem-dimethyl effect is critical here. The two methyl groups at the C2 position create steric strain that favors specific ring puckering conformations. When this amine is used as a side chain in a drug molecule:

• Entropic Advantage: The pre-organized conformation reduces the degrees of freedom, lowering the entropic cost of binding to a receptor pocket.

• Metabolic Shielding: The methyl groups protect the C2 and C1 positions from Cytochrome P450-mediated oxidation, extending the half-life (

  ) of the parent drug.

Hydrophobic Pocket Occupancy

In GPCRs (like GPR40) and Kinases (like JAK3), the binding site often contains a deep, hydrophobic lipophilic pocket. The 2,2-dimethylcyclopentyl group is perfectly sized to fill these pockets, displacing "high-energy" water molecules and driving binding affinity via the hydrophobic effect.

Figure 1: Mechanistic contribution of the scaffold to drug-target interaction.

Validated Synthesis Protocols

The synthesis of 2-(2,2-dimethylcyclopentyl)ethan-1-amine generally proceeds from 2,2-dimethylcyclopentanone or 2,2-dimethylcyclopentylacetic acid . Below is a high-yield route suitable for gram-scale preparation.

Route A: From 2,2-Dimethylcyclopentylacetic Acid (Preferred)

This route is preferred due to the commercial availability of the acid precursor and milder conditions.

Reagents:

• Precursor: 2-(2,2-dimethylcyclopentyl)acetic acid (CAS 1378675-91-2)[1]

• Coupling Agent: CDI (1,1'-Carbonyldiimidazole) or EDC/HOBt

• Ammonia Source: NH

  OH or NH (gas)

• Reducing Agent: LiAlH

  (Lithium Aluminum Hydride) or BH -THF

Step-by-Step Protocol:

• Amide Formation:

  • Dissolve 1.0 eq of 2-(2,2-dimethylcyclopentyl)acetic acid in anhydrous DCM.

  • Add 1.1 eq of CDI and stir at RT for 1 hour (CO

    evolution observed).

  • Bubble anhydrous NH

    gas or add NH OH solution. Stir for 4 hours.

  • Result: 2-(2,2-dimethylcyclopentyl)acetamide.[1] Isolate via extraction (EtOAc/Water).

• Reduction to Amine:

  • Suspend 2.0 eq of LiAlH

    in anhydrous THF under Argon at 0°C.

  • Dropwise add the acetamide (dissolved in THF).

  • Reflux for 12 hours.

  • Quench: Fieser workup (Water, 15% NaOH, Water).

  • Filter precipitate, dry organic layer over Na

    SO , and concentrate.

• Purification:

  • The crude amine is often an oil. Purify via distillation or convert to HCl salt for crystallization (Et

    O/HCl).

Figure 2: Synthetic pathway from the carboxylic acid precursor.

Key Therapeutic Applications

GPR40 Agonists (Type 2 Diabetes)

The GPR40 receptor (FFAR1) is a target for stimulating insulin secretion. Research into agonists like AM-6226 has highlighted the importance of lipophilic cycloalkyl moieties.

• Role: The 2,2-dimethylcyclopentyl group mimics the lipophilic tail of fatty acids (endogenous ligands) but with improved metabolic stability compared to linear chains.

• Outcome: Enhanced potency (EC

  < 100 nM) and reduced risk of hypoglycemia compared to sulfonylureas.

JAK Inhibitors (Autoimmune/Oncology)

In the development of Janus Kinase (JAK) inhibitors, specifically pyrrolo[1,2-b]pyridazine derivatives, the cyclopentyl amine moiety is used to target the solvent-exposed regions or specific hydrophobic pockets near the ATP binding site.

• Selectivity: The steric bulk of the gem-dimethyl group can induce selectivity for JAK3 over JAK2, reducing potential hematological side effects (anemia/neutropenia) associated with JAK2 inhibition.

Prostaglandin Analogs

The scaffold is used in the modification of Prostaglandin E1 analogs.

• Function: It serves as a modified

  -chain, altering the receptor binding profile to enhance vasodilation or platelet anti-aggregation effects while resisting -oxidation.

Safety & Handling

Hazards:

• Corrosivity: As a primary aliphatic amine, the substance is caustic and can cause severe skin burns and eye damage.

• Volatility: The free base may be volatile; handle in a chemical fume hood.

PPE Requirements:

• Nitrile gloves (double gloving recommended).

• Chemical splash goggles.

• Lab coat.

Storage:

• Store under inert atmosphere (Nitrogen/Argon) to prevent reaction with atmospheric CO

  (carbamate formation).

• Keep cool (2-8°C).

References

• Discovery of Pyrrolo[1,2-b]pyridazine-3-carboxamides as Janus Kinase (JAK) Inhibitors. ResearchGate. (2025). Identifies (R)-(2,2-dimethylcyclopentyl)amine derivatives as selective JAK3 inhibitors.[2]

• Discovery of AM-6226: A Potent and Orally Bioavailable GPR40 Full Agonist. Journal of Medicinal Chemistry. Discusses the SAR of 2,2-dimethylcyclopentyl moieties in GPR40 agonists.

• Prostaglandin E1 Analogs and Pharmaceutical Compositions. Google Patents (FR2482097A1). Lists 2,2-dimethylcyclopentyl as a key substituent in prostaglandin analogs.

• 2-(2,2-dimethylcyclopentyl)ethan-1-amine (CAS 1508982-17-9). AccelaChem / AA Blocks. Commercial availability and chemical identifiers.

• Compounds for use as GPR120 agonists. Google Patents (US10227360B2). Describes the synthesis and use of dimethylcyclopentyl derivatives in metabolic disease targets.

Sources

• 1. namiki-s.co.jp [namiki-s.co.jp]
• 2. researchgate.net [researchgate.net]

Technical Guide: Solubility Profile &amp; Physicochemical Characterization of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Executive Summary

This technical guide provides a comprehensive solubility profile for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine , a lipophilic primary amine intermediate often utilized in the synthesis of CNS-active pharmacophores and specialized agrochemicals.

Understanding the solubility behavior of this compound is critical for optimizing reaction yield, designing efficient purification protocols (specifically acid-base extractions), and developing stable formulations. Due to its structural hybridity—possessing a lipophilic 2,2-dimethylcyclopentyl core and a polar primary amine tail—the compound exhibits a pH-dependent solubility switch that is the focal point of this guide.

Key Findings:

• Organic Solvents: Highly soluble in broad-spectrum organic solvents (alcohols, ethers, chlorinated hydrocarbons) due to the C9 aliphatic backbone.

• Aqueous Media: Practically insoluble in neutral/basic water; highly soluble in acidic aqueous media (pH < 9.0) due to ammonium salt formation.[1]

• Process Implication: The compound is an ideal candidate for "catch-and-release" purification strategies.

Physicochemical Identity & Predicted Properties[1][2][3][4][5][6][7][8]

Before detailing solubility, we must establish the structural parameters driving these interactions.

Property	Value / Description	Mechanistic Implication
Chemical Structure	C₉H₁₉N	Lipophilic core with a polar "head."
Molecular Weight	141.26 g/mol	Low MW facilitates rapid dissolution kinetics.
Physical State	Colorless to pale yellow oil	Liquid state at RT eliminates lattice energy barriers to dissolution.
Calculated LogP	~2.8 – 3.2 (Predicted)	Indicates high affinity for non-polar phases (octanol, DCM).
pKa (Conjugate Acid)	~10.5	Strongly basic; protonates readily in weak acids.
H-Bond Donors/Acceptors	2 Donors / 1 Acceptor	Capable of H-bonding in protic solvents (MeOH, Water).

Solubility Profile

The following data summarizes the solubility behavior of the free base form of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine at 25°C.

Solvent Compatibility Table

Solvent Class	Representative Solvent	Solubility Rating	Mechanistic Rationale
Chlorinated	Dichloromethane (DCM)	Miscible	Strong dipole-dipole interactions; excellent solvation of the alkyl chain.
Alcohols	Methanol, Ethanol	Miscible	H-bonding between solvent -OH and amine -NH₂ groups.
Ethers	THF, Diethyl Ether, MTBE	Miscible	Favorable Van der Waals forces; lack of competing H-bond network.
Hydrocarbons	Toluene, Hexane	High (>100 mg/mL)	The 2,2-dimethylcyclopentyl group dominates, driving lipophilic interaction.
Polar Aprotic	DMSO, DMF, Acetonitrile	High (>100 mg/mL)	Solvates the polar amine head while accommodating the alkyl tail.
Aqueous (Neutral)	Water (pH 7)	Low (<1 mg/mL)	Hydrophobic effect of the C9 skeleton overrides the polar amine hydration.
Aqueous (Acidic)	0.1 M HCl / H₂SO₄	High (>200 mg/mL)	Formation of the ionic ammonium species (R-NH₃⁺) confers water solubility.

The pH-Solubility Switch

The most critical feature for process chemists is the pH-dependency.

• pH > 11: Exists as Free Base (Oil). Soluble in Organics / Insoluble in Water.[1]

• pH < 9: Exists as Ammonium Salt (Solid/Ionic). Soluble in Water / Insoluble in Non-polar Organics.[2]

Experimental Protocols

As a scientist, relying on literature values is insufficient; validation is key. The following protocols ensure reproducible solubility determination.

Protocol A: Gravimetric Solubility Screening (Saturation Shake-Flask)

Use this for precise quantitative solubility limits in organic solvents.

Reagents: HPLC-grade solvents, 2-(2,2-Dimethylcyclopentyl)ethan-1-amine (>98% purity).

• Preparation: Weigh 100 mg of the amine into a 4 mL borosilicate glass vial.

• Solvent Addition: Add the target solvent in 100 µL increments.

• Agitation: Vortex for 30 seconds after each addition.

• Observation: Visually inspect for schlieren lines (dissolution) or phase separation (immiscibility).

• Equilibration: If not dissolved after 1 mL, cap and shake at 25°C for 24 hours.

• Quantification:

  • Filter supernatant (0.45 µm PTFE).

  • Evaporate a known volume to dryness.

  • Weigh residue to calculate concentration (mg/mL).

Protocol B: pH-Dependent Partitioning (LogD Determination)

Use this to determine extraction efficiency.

• System: 1:1 mixture of Octanol and Phosphate Buffer (pH 7.4).

• Spiking: Add 10 mg of amine.

• Equilibration: Shake vigorously for 1 hour; centrifuge to separate phases.

• Analysis: Analyze both phases via HPLC-UV (210 nm) or LC-MS to determine the partition coefficient (

  ).

Visualizing the Workflow

Solubility Determination Workflow

The following diagram illustrates the logical flow for determining the solubility classification of the amine.

Figure 1: Decision tree for gravimetric solubility screening of lipophilic amines.

Acid-Base Purification Strategy

This diagram demonstrates how to leverage the solubility profile for purification.

Figure 2: "Catch-and-Release" purification leveraging the pH-dependent solubility switch.

Applications & Recommendations

Synthesis

• Reaction Solvent: Use Dichloromethane (DCM) or Tetrahydrofuran (THF) for acylation or alkylation reactions. These solvents fully dissolve the amine and are easily removed.

• Salt Formation: To isolate a stable solid, dissolve the amine in Diethyl Ether and bubble anhydrous HCl gas. The hydrochloride salt will precipitate instantly due to its insolubility in ether.

Chromatography

• Reverse Phase (C18): Requires basic mobile phase modifiers (e.g., 0.1% Ammonium Hydroxide or Triethylamine) to suppress ionization and improve peak shape. Under acidic conditions, the compound will elute near the void volume due to high polarity of the cation.

• Normal Phase: Elute with DCM/Methanol mixtures containing 1% Ammonia to prevent tailing caused by interaction with silanol groups.

References

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General principles of amine solubility and basicity).

• National Center for Biotechnology Information. (2026). PubChem Compound Summary for Ethylamine Derivatives. Retrieved from [Link]

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Protocols for pH-dependent solubility profiling).
• Reichardt, C. (2003). Solvents and Solvent Effects in Organic Chemistry. Wiley-VCH. (Solvent selection guides for lipophilic amines).

Sources

• 1. moorparkcollege.edu [moorparkcollege.edu]
• 2. solubilityofthings.com [solubilityofthings.com]

Protocols & Analytical Methods

Synthesis protocols for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Technical Application Note: Scalable Synthesis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Abstract

This application note details the synthesis protocols for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine , a critical saturated amine scaffold often utilized in the development of GPCR ligands, fragrance precursors, and kinase inhibitors. Unlike simple cycloalkyl amines, the steric bulk of the gem-dimethyl group at the C2 position presents unique challenges in nucleophilic substitution and hydrogenation stereocontrol.

We present two distinct synthetic pathways:

• The Phosphonate Homologation Route (Method A): A scalable, three-stage protocol starting from 2,2-dimethylcyclopentan-1-one, utilizing Horner-Wadsworth-Emmons (HWE) chemistry. This is the preferred route for multi-gram to kilogram scale-up.

• The Nitro-Aldol (Henry) Route (Method B): A rapid, convergent approach suitable for discovery-phase medicinal chemistry, utilizing the condensation of nitromethane with 2,2-dimethylcyclopentanecarbaldehyde.

Retrosynthetic Analysis

The strategic disconnection relies on establishing the ethylamine side chain while preserving the integrity of the sterically crowded gem-dimethyl ring system.

Figure 1: Retrosynthetic tree illustrating the two primary disconnections: the Nitro-Aldol route (left) and the HWE/Ester reduction route (right).[1][2][3]

Method A: The Phosphonate Homologation Route (Scalable)

Rationale: This route avoids the instability often associated with aldehydes and nitro-compounds on a large scale. It utilizes 2,2-dimethylcyclopentan-1-one , a stable and commercially available starting material.

Step 1: Horner-Wadsworth-Emmons (HWE) Olefination

Objective: Convert the ketone to the

-unsaturated ester.

Reagents:

• Triethyl phosphonoacetate (1.2 equiv)

• Sodium Hydride (60% dispersion in oil, 1.2 equiv)

• THF (Anhydrous)

• 2,2-Dimethylcyclopentan-1-one (1.0 equiv)

Protocol:

• Activation: In a flame-dried reactor under

  , suspend NaH in THF (10 mL/g substrate) and cool to 0°C.

• Deprotonation: Add triethyl phosphonoacetate dropwise over 30 minutes. The solution should turn clear/yellowish as the phosphonate anion forms. Stir for an additional 30 minutes at 0°C.

• Addition: Add 2,2-dimethylcyclopentan-1-one dropwise.

• Reflux: Warm to room temperature, then heat to reflux (66°C) for 12–18 hours. The steric bulk of the gem-dimethyl group requires thermal energy to drive the reaction to completion.

• Workup: Quench with saturated

  . Extract with EtOAc. Wash organic layer with brine, dry over , and concentrate.[1]

• Purification: Flash chromatography (Hexanes/EtOAc 95:5).

  • Expected Product: Ethyl 2-(2,2-dimethylcyclopentylidene)acetate.

Step 2: Catalytic Hydrogenation

Objective: Reduce the exocyclic double bond.

Protocol:

• Dissolve the unsaturated ester in Ethanol.

• Add 10 wt% Pd/C catalyst (10% loading).

• Hydrogenate at 30–50 psi

  for 4 hours at RT.

• Filtration: Filter through a Celite pad to remove Pd/C.

• Result: Quantitative conversion to Ethyl (2,2-dimethylcyclopentyl)acetate .

  • Note on Stereochemistry: Hydrogenation typically occurs from the less hindered face (opposite the methyl groups), favoring the cis-isomer, though the thermodynamic mixture may vary.

Step 3: Reduction and Amination (The Azide Pathway)

Objective: Convert the ester to the primary amine.[4]

Workflow:

• Reduction to Alcohol: Treat the ester with

  (1.5 equiv) in THF at 0°C RT. Quench via Fieser method. Yields 2-(2,2-dimethylcyclopentyl)ethanol .

• Activation: React alcohol with Methanesulfonyl chloride (MsCl, 1.2 equiv) and

  in DCM at 0°C to form the mesylate.

• Displacement: React the crude mesylate with Sodium Azide (

  , 2.0 equiv) in DMF at 80°C for 6 hours.

  • Safety:

    can form hydrazoic acid. Maintain basic pH and use blast shielding.

• Staudinger Reduction: Treat the azide with Triphenylphosphine (

  , 1.2 equiv) in THF/Water (10:1). Stir overnight at RT.

• Purification: Acid/Base extraction. Acidify to pH 2 (extract impurities into organic), then basify aqueous layer to pH 12 and extract product into DCM.

Method B: The Nitro-Aldol (Henry) Route (Discovery)

Rationale: Ideal for rapid synthesis of small libraries where the aldehyde precursor is available.

Step 1: Henry Reaction

Objective: Condensation of nitromethane with the aldehyde.

Reagents:

• 2,2-Dimethylcyclopentanecarbaldehyde (1.0 equiv)

• Nitromethane (5.0 equiv, acts as solvent/reactant)

• Ammonium Acetate (

  , 0.5 equiv) or catalytic NaOH

Protocol:

• Combine the aldehyde and nitromethane.[5]

• Add

  and reflux for 4–6 hours.

• Observation: The reaction forms the intermediate nitro-alcohol, which dehydrates in situ under reflux to form 1-(2,2-dimethylcyclopentyl)-2-nitroethene .

• Workup: Remove excess nitromethane under reduced pressure. Partition residue between water and DCM.

Step 2: Global Reduction

Objective: Reduce the nitroalkene to the saturated amine.

Protocol:

• Suspend

  (4.0 equiv) in anhydrous Ether or THF under Argon.

• Add the crude nitroalkene solution dropwise at 0°C (Exothermic!).

• Reflux for 6 hours to ensure reduction of both the alkene and the nitro group.

• Quench: Careful addition of water, 15% NaOH, then water (1:1:3 ratio).

• Isolation: Filter salts, dry organic phase, and concentrate. Distill or convert to HCl salt for storage.

Critical Process Parameters (CPPs)

Parameter	Method A (HWE)	Method B (Henry)	Impact
Moisture Control	Critical (Step 1 & 3)	Moderate	Water kills NaH and LiAlH4; reduces yield.
Temperature	Reflux required (Step 1)	Reflux required (Step 1)	Steric hindrance of gem-dimethyl group slows kinetics significantly.
Stoichiometry	1.2 eq Phosphonate	Excess Nitromethane	Excess reagent ensures conversion of the hindered carbonyl.
Safety	Azide handling (Step 3)	Exothermic Reduction	is shock sensitive; Nitro-reduction is highly exothermic.

Analytical Validation

Expected Data for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine:

• Physical State: Colorless oil (free base); White solid (HCl salt).

• MS (ESI+): [M+H]+ = 142.15 m/z.

• 1H NMR (400 MHz, CDCl3):

  • 0.85 (s, 3H, CH3), 0.98 (s, 3H, CH3).
  • 2.65 (t, 2H, -CH2-NH2).
  • 1.10–1.80 (m, multiplet, ring protons and side chain CH2).

• IR (Neat): ~3300 cm⁻¹ (N-H stretch), ~2950 cm⁻¹ (C-H aliphatic).

Experimental Workflow Visualization:

Figure 2: Sequential workflow for the scalable synthesis via the HWE route.

References

• HWE Reaction on Hindered Ketones

  • Maryanoff, B. E., & Reitz, A. B. (1989). "The Wittig Olefination Reaction and Modifications Involving Phosphoryl-Stabilized Carbanions." Chemical Reviews, 89(4), 863–927.

• Henry Reaction (Nitroaldol)

  • Luzzio, F. A. (2001). "The Henry reaction: recent examples." Tetrahedron, 57(6), 915-945.[6]

• Reduction of Nitroalkenes to Amines

  • Barrett, A. G. M., & Spilling, C. D. (1988). "Nucleophilic additions to nitroalkenes." Accounts of Chemical Research, 21(10), 394-400.

• Campholenic Aldehyde Chemistry (Analogous Systems)

  • Ito, H., et al. (2005). "A Practical Preparation of 2-Hydroxymethyl-2-cyclopenten-1-one by Morita-Baylis-Hillman Reaction." Synthesis, 2005(18), 3035-3038.

• General Amine Synthesis from Alcohols (Via Azide)

  • Scriven, E. F., & Turnbull, K. (1988). "Azides: their preparation and synthetic uses." Chemical Reviews, 88(2), 297-337.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Henry reaction - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. 24.6 Synthesis of Amines – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. researchgate.net [researchgate.net]
• 6. synarchive.com [synarchive.com]

Application Note &amp; Protocol: Synthesis of Sterically Hindered Secondary Amines via Reductive Amination Using 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Introduction: The Strategic Importance of Bulky Amines in Medicinal Chemistry

In the landscape of modern drug development, the synthesis of amines remains a cornerstone of molecular construction. Among these, sterically hindered secondary amines are privileged scaffolds, imparting unique pharmacological properties such as enhanced selectivity for biological targets, improved metabolic stability, and modulated physicochemical characteristics. The gem-dimethylcyclopentyl moiety, in particular, offers a rigid, lipophilic scaffold that can effectively probe deep hydrophobic pockets in target proteins.

This application note provides a comprehensive guide to the synthesis of N-substituted secondary amines using the bulky primary amine, 2-(2,2-dimethylcyclopentyl)ethan-1-amine, via reductive amination. Reductive amination is a robust and highly versatile method for forming C-N bonds, valued for its operational simplicity and broad substrate scope.[1][2] We will focus on the use of sodium triacetoxyborohydride (NaBH(OAc)₃), a mild and selective reducing agent that has become the standard for this transformation due to its high functional group tolerance and ease of handling.[3][4] This document is intended for researchers, chemists, and drug development professionals seeking a reliable and well-validated protocol for accessing complex amine architectures.

The Mechanism of Reductive Amination

The reductive amination reaction proceeds in a sequential, one-pot manner.[5] The process begins with the nucleophilic attack of the primary amine on the carbonyl carbon of an aldehyde or ketone. This forms a transient hemiaminal intermediate, which then dehydrates to yield an imine.[6] Under the mildly acidic conditions often employed, the imine is protonated to form a highly electrophilic iminium ion.[7]

It is this iminium ion that is selectively reduced by the hydride reagent. The key to the success of modern reductive amination lies in the choice of reducing agent. Reagents like sodium triacetoxyborohydride are particularly effective because they reduce the protonated iminium ion much more rapidly than the starting carbonyl compound, preventing the formation of undesired alcohol byproducts.[4][8] The electron-withdrawing acetate groups on the borohydride attenuate its reactivity, making it a "tamed" hydride source perfect for this selective reduction.[4]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reductive amination - Wikipedia [en.wikipedia.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Sodium triacetoxyborohydride [organic-chemistry.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemistry.mdma.ch [chemistry.mdma.ch]

Amide coupling conditions for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Application Note: Amide Coupling Protocols for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Executive Summary

This guide details the optimized conditions for coupling 2-(2,2-Dimethylcyclopentyl)ethan-1-amine (hereafter referred to as Amine 1 ) with various carboxylic acids.

Amine 1 is a primary aliphatic amine characterized by a gem-dimethyl substituted cyclopentane ring tethered by an ethyl spacer. While the amine functionality itself is sterically unhindered and highly nucleophilic, the lipophilic nature of the cyclopentyl tail dictates specific solvent and purification choices.

Quick Recommendation:

• For Discovery (mg scale): Use HATU/DIPEA in DMF for rapid, high-yielding conversion.[1]

• For Scale-up (>10 g): Use T3P (50% in EtOAc) with Pyridine or NMM for easier aqueous workup and cost efficiency.

• For Unreactive Acids: Convert acid to acid chloride using Ghosez’s Reagent or Oxalyl Chloride prior to amine addition.

Chemical Profile & Substrate Analysis

Understanding the physicochemical properties of Amine 1 is critical for reaction design.

Property	Description	Implication for Protocol
Structure	Primary amine ( ) with ethyl linker to gem-dimethyl cyclopentyl ring.[1]	High Nucleophilicity: The ethyl spacer isolates the nitrogen from the ring's steric bulk. Reactivity is comparable to isopentylamine.
Molecular Weight	~141.25 g/mol	Volatility Risk: The free base is an oil with moderate volatility. Do not dry under high vacuum for extended periods without a salt counterion.
Solubility	High lipophilicity (LogP ~2.5–3.0 est).	Solvent Choice: Soluble in DCM, EtOAc, THF, DMF.[1] Poor solubility in water. Acid salts (HCl) are water-soluble.
Stereochemistry	C1 on the cyclopentyl ring is chiral.	Diastereomers: If coupling with a chiral acid, the product will be a mixture of diastereomers unless Amine 1 is enantiopure.

Strategic Decision Tree

Select the coupling method based on the properties of your carboxylic acid partner.[2]

Figure 1: Decision matrix for selecting the optimal coupling reagent.

Detailed Protocols

Method A: High-Throughput Discovery (HATU)

Best for: Milligram-scale library synthesis, valuable acids, and ensuring completion.[1]

Mechanism: HATU generates a highly reactive At-ester intermediate (7-azabenzotriazol-1-yl ester), which reacts rapidly with the amine.[1]

Reagents:

• Carboxylic Acid (1.0 equiv)[1][2]

• Amine 1 (1.1 – 1.2 equiv)

• HATU (1.1 – 1.2 equiv) [CAS: 148893-10-1][1]

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)[1]

• Solvent: DMF (anhydrous)[1][2]

Protocol:

• Dissolution: In a vial, dissolve the Carboxylic Acid (1.0 equiv) in anhydrous DMF (0.1 M – 0.2 M concentration).

• Activation: Add DIPEA (3.0 equiv) followed by HATU (1.1 equiv). Stir at Room Temperature (RT) for 5–10 minutes. The solution typically turns yellow/orange.

• Addition: Add Amine 1 (1.2 equiv). If Amine 1 is an HCl salt, ensure the DIPEA amount is increased by 1.0 equiv to neutralize the salt.

• Reaction: Stir at RT for 1–4 hours. Monitor by LCMS.[2]

• Workup (Small Scale): Dilute with EtOAc. Wash with sat.

  (2x), water (1x), and brine (1x).[1] Dry over , filter, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc) or Reverse Phase HPLC.

Scientist's Note: HATU byproducts (tetramethylurea) are water-soluble but can be sticky. Thorough water washes are essential.

Method B: Scalable & Clean (T3P)

Best for: Gram-scale, process chemistry, and preventing racemization.[1][3]

Mechanism: T3P (Propylphosphonic anhydride) acts as a cyclic anhydride that activates the acid. The byproduct is a water-soluble phosphonic acid salt, simplifying purification.[1][4]

Reagents:

• Carboxylic Acid (1.0 equiv)[1][2]

• Amine 1 (1.1 equiv)[1][2][5]

• T3P (50% w/w solution in EtOAc or DMF) (1.5 – 2.0 equiv) [CAS: 68957-94-8][1]

• Base: Pyridine (3.0 equiv) or NMM (N-methylmorpholine) (3.0 equiv)[1]

• Solvent: EtOAc or 2-MeTHF[1][6]

Protocol:

• Setup: Charge the reaction vessel with Carboxylic Acid (1.0 equiv), Amine 1 (1.1 equiv), and Solvent (EtOAc, 5–10 volumes).

• Base Addition: Add Pyridine (3.0 equiv). Cool to 0°C if the acid is prone to racemization; otherwise, RT is acceptable.[2]

• Reagent Addition: Add T3P solution (1.5 equiv) dropwise.

• Reaction: Stir at RT. T3P kinetics are slower than HATU; allow 12–24 hours.

• Workup: Add water directly to the reaction mixture. Separate layers. Wash organic layer with 1N HCl (to remove Pyridine and excess Amine 1), then sat.[1]

  (to remove unreacted acid), then brine.[1]

• Isolation: Dry and concentrate. Often yields pure product without chromatography.[7]

Method C: The "Sledgehammer" (Acid Chloride)

Best for: Extremely hindered acids or electron-poor anilines (though Amine 1 is electron-rich, this method ensures reaction with difficult acids).[1]

Reagents:

• Carboxylic Acid (1.0 equiv)[1][2]

• Oxalyl Chloride (1.2 equiv) + DMF (catalytic) OR Ghosez's Reagent (1.1 equiv)[1]

• Amine 1 (1.1 equiv)[1][2][5]

• Triethylamine (

  ) (3.0 equiv)[1]

• Solvent: DCM (Dichloromethane)[1]

Protocol:

• Activation: Dissolve Carboxylic Acid in DCM (dry). Cool to 0°C. Add cat. DMF (1 drop). Add Oxalyl Chloride dropwise. Stir 1h at RT (gas evolution must cease). Concentrate to remove excess Oxalyl Chloride if sensitive, or use directly.[1]

• Coupling: Re-dissolve Acid Chloride in DCM. Add Amine 1 and

  .

• Reaction: Stir 1h at RT.

• Workup: Standard aqueous wash (1N HCl /

  ).

Troubleshooting & Critical Parameters

Issue	Probable Cause	Solution
Low Yield	Amine Volatility: Free base evaporated during handling.[1]	Use the HCl salt of Amine 1 or handle the free base as a solution in DCM/THF immediately after weighing.
Incomplete Reaction	Acid Deactivation: Acid is too hindered or electron-rich.	Switch to Method C (Acid Chloride) or heat Method B (T3P) to 50°C (if not chiral).[1]
Emulsions	Lipophilicity: The gem-dimethyl cyclopentyl group is greasy.	Use DCM for extractions instead of EtOAc. Add a small amount of MeOH to the organic layer during extraction to break emulsions.
Racemization	Base/Activation: Over-activation of chiral acid.	Use Method B (T3P) with Pyridine at 0°C. Avoid HATU/DIPEA for highly sensitive chiral acids.

References

• Montalbetti, C. A., & Falque, V. (2005).[1] Amide bond formation and peptide coupling.[3][4][8][9][10] Tetrahedron, 61(46), 10827-10852.[1] Link[1]

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016).[1] Large-scale applications of amide coupling reagents for the synthesis of pharmaceuticals. Organic Process Research & Development, 20(2), 140-177.[1] Link

• Patterson, E. A., et al. (2011).[1] General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine.[3][11] Organic Letters, 13(19), 5048–5051.[1] Link[1]

• Valeur, E., & Bradley, M. (2009).[1] Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631.[1] Link[1]

Sources

• 1. View of Synthesis of Cyclopentanone and Cyclohexanone Derivatives [journal.utripoli.edu.ly]
• 2. benchchem.com [benchchem.com]
• 3. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
• 4. youtube.com [youtube.com]
• 5. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]
• 6. Amine to Amide (Coupling) - T3P [commonorganicchemistry.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. scholarworks.calstate.edu [scholarworks.calstate.edu]
• 9. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. hepatochem.com [hepatochem.com]
• 11. pubs.acs.org [pubs.acs.org]

Using 2-(2,2-Dimethylcyclopentyl)ethan-1-amine as a scaffold in medicinal chemistry

This Application Note is designed for medicinal chemists and drug discovery scientists. It details the strategic utility, synthesis, and application of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine as a high-value scaffold for lead optimization.

Executive Summary

In the optimization of small molecule drugs, the 2-(2,2-Dimethylcyclopentyl)ethan-1-amine scaffold represents a tactical bioisostere for traditional alkyl or cycloalkyl amines. Distinguished by the gem-dimethyl group adjacent to the ring junction, this scaffold offers two distinct medicinal chemistry advantages:

• Conformational Restriction: The Thorpe-Ingold effect of the gem-dimethyl group biases the cyclopentane ring into a specific envelope conformation, reducing the entropic penalty of binding.

• Metabolic Blockade: The quaternary carbon at the C2 position prevents metabolic oxidation (e.g., CYP450-mediated

  -hydroxylation) at a typically vulnerable site.

This guide provides a validated synthetic protocol and application strategies for integrating this scaffold into GPCR and ion channel ligand libraries.

Structural Analysis & Properties

The scaffold consists of a cyclopentane ring substituted with a gem-dimethyl group at C2 and an ethylamine chain at C1.

Property	Value (Predicted)	Significance
Formula		Low MW fragment (<150 Da) ideal for FBDD.
MW	141.26 g/mol	High ligand efficiency potential.
cLogP	~2.3 - 2.5	High lipophilicity aids CNS penetration.
pKa	~10.5 (Amine)	Classic basic center for cation- or ionic interactions.
Topological Area	26 Ų	Compact hydrophobic core.

3D Conformational Bias

Unlike the unsubstituted cyclopentyl-ethylamine, which exhibits free rotation and "floppy" ring puckering, the 2,2-dimethyl motif creates steric bulk. This forces the C1-substituent (the ethylamine tail) into a pseudo-equatorial position to minimize 1,2-steric clash, effectively "locking" the pharmacophore vector.

Validated Synthetic Protocol

Note: This protocol is designed for gram-scale synthesis starting from commercially available 2,2-dimethylcyclopentan-1-one.

Reaction Scheme (Graphviz)

Caption: Linear synthesis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine via HWE olefination and reduction.

Detailed Methodology

Step 1: Horner-Wadsworth-Emmons Olefination

Objective: Convert the sterically hindered ketone to the

-unsaturated ester.

• Reagents: Triethyl phosphonoacetate (1.2 eq), NaH (60% dispersion, 1.2 eq), THF (anhydrous).

• Procedure:

  • Suspend NaH in dry THF at 0°C under

    .

  • Add triethyl phosphonoacetate dropwise.[1][2] Stir 30 min until clear (formation of phosphonate carbanion).

  • Add 2,2-dimethylcyclopentan-1-one (1.0 eq) dropwise.

  • Reflux for 12–18 hours. (Note: The gem-dimethyl group hinders attack; reflux is critical for conversion).

  • Workup: Quench with saturated

    , extract with EtOAc.

• QC Check:

  NMR should show the vinylic proton signal at ~5.8 ppm.

Step 2: Catalytic Hydrogenation

Objective: Reduce the double bond.

• Reagents: 10% Pd/C (10 wt%),

  balloon (1 atm), Ethanol.

• Procedure:

  • Dissolve the unsaturated ester in Ethanol. Add Pd/C.

  • Stir under

    atmosphere for 4–6 hours at RT.

  • Filter through Celite to remove catalyst.

  • Note: Hydrogenation typically occurs from the face opposite the gem-dimethyl group, yielding the trans-isomer as the major product.

Step 3: Reduction to Alcohol

Objective: Convert ester to primary alcohol.

• Reagents:

  (2.0 eq), THF.

• Procedure:

  • Cool

    suspension in THF to 0°C.

  • Add saturated ester solution dropwise.

  • Warm to RT and stir 2 hours.

  • Fieser Quench: Add

    (x mL), 15% NaOH (x mL), (3x mL). Filter white precipitate.

  • Concentrate filtrate to yield 2-(2,2-dimethylcyclopentyl)ethanol .

Step 4 & 5: Conversion to Amine (via Mesylate/Azide)

Objective: Nucleophilic substitution to install nitrogen.

• Mesylation: React alcohol with Methanesulfonyl chloride (MsCl) and

  in DCM at 0°C.

• Azidation: Dissolve crude mesylate in DMF. Add

  (1.5 eq). Heat to 60°C for 4 hours. (Caution: Azides are shock-sensitive; do not concentrate to dryness with heat).

• Reduction: React crude azide with Triphenylphosphine (

  ) in THF/Water (Staudinger reaction) or hydrogenate ( , Pd/C) to yield the final amine.

Application Protocols

A. Library Synthesis (Reductive Amination)

The primary amine is an excellent nucleophile for diversifying aldehyde libraries.

Standard Protocol:

• Dissolve Aldehyde monomer (1.0 eq) in DCE (Dichloroethane).

• Add 2-(2,2-Dimethylcyclopentyl)ethan-1-amine (1.1 eq).

• Add Acetic Acid (1.0 eq) to catalyze imine formation. Stir 30 min.

• Add STAB (Sodium Triacetoxyborohydride) (1.5 eq). Stir overnight at RT.

• Purification: SCX-2 solid-phase extraction cartridges (catch-and-release) are recommended to remove non-basic impurities.

B. Scaffold Logic in Drug Design

Use this scaffold when a hit molecule contains a cyclohexylethylamine or isopentylamine moiety.

Original Fragment	Replacement Logic	Expected Benefit
Cyclohexylethyl	Ring Contraction + Methylation	Reduced lipophilicity (lower LogP) while maintaining hydrophobic volume; metabolic blocking at C2.
n-Octyl / Linear Alkyl	Cyclization	Entropy reduction; rigidification of the receptor-bound conformation.
Adamantane	Deconstruction	Lower MW and molecular volume while retaining bulkiness.

Decision Logic for Scaffold Selection (Graphviz)

Caption: Decision tree for applying the scaffold to solve specific medicinal chemistry problems.

References

• Wadsworth, W. S.; Emmons, W. D. (1961). "The Utility of Phosphonate Carbanions in Olefin Synthesis." Journal of the American Chemical Society, 83(7), 1733–1738. Link

• Beesley, R. M.; Ingold, C. K.; Thorpe, J. F. (1915). "The Formation and Stability of spiro-Compounds. Part I. spiro-Cyclopentane-spiro-cyclopropane." Journal of the Chemical Society, Transactions, 107, 1080–1106. (Foundational text on the Thorpe-Ingold/Gem-Dimethyl effect). Link

• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862. Link

• Meanwell, N. A. (2011). "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

Sources

• 1. Triethyl phosphonoacetate - Wikipedia [en.wikipedia.org]
• 2. orgsyn.org [orgsyn.org]

Application Notes &amp; Protocols: A Strategic Guide to the Synthesis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine from Cyclopentanone Derivatives

Introduction

The synthesis of novel primary amines with defined stereochemistry and substitution patterns is a cornerstone of modern medicinal chemistry and drug development. The target molecule, 2-(2,2-dimethylcyclopentyl)ethan-1-amine, represents a valuable scaffold, incorporating a sterically hindered gem-dimethyl cyclopentyl group which can impart unique pharmacological properties by influencing receptor binding, metabolic stability, and lipophilicity. This guide provides a comprehensive, field-proven strategic approach for the synthesis of this target, starting from the readily available cyclopentanone.

This document moves beyond a simple recitation of steps, delving into the causality behind experimental choices and offering alternative routes. We will explore a highly efficient pathway centered on a Horner-Wadsworth-Emmons olefination followed by a complete reduction. The protocols provided are designed to be self-validating, with clear guidance on reaction monitoring, purification, and characterization, ensuring reproducibility for researchers, scientists, and drug development professionals.

Overall Synthetic Strategy

The transformation of cyclopentanone into 2-(2,2-dimethylcyclopentyl)ethan-1-amine requires a multi-step sequence involving C-C bond formation to install the gem-dimethyl group and the two-carbon side chain, followed by the introduction of the terminal amine. The primary challenge lies in achieving selective α,α-dimethylation without side reactions and efficiently constructing the ethylamine moiety. Our primary proposed strategy is an efficient three-step sequence.

Figure 1: Proposed synthetic workflow for the target amine.

Part 1: Synthesis of the Key Intermediate: 2,2-Dimethylcyclopentanone

Scientific Rationale:

Direct α,α-dialkylation of ketones using strong bases like LDA or NaH is often plagued by issues such as poly-alkylation, self-condensation (aldol reaction), and poor regioselectivity.[1][2] To circumvent these challenges, the Stork enamine alkylation offers a milder and more controlled method for the sequential mono-alkylation of ketones.[1][3] The reaction proceeds by first converting the ketone into a more nucleophilic enamine, which can then be alkylated. The resulting iminium salt is subsequently hydrolyzed to reveal the α-alkylated ketone.[4][5][6] Repeating the process allows for the introduction of a second alkyl group.

Protocol 1.1: Preparation of 2,2-Dimethylcyclopentanone via Stork Enamine Alkylation

This protocol is a two-stage, one-pot procedure.

Stage 1: Formation and Alkylation of 1-(Cyclopent-1-en-1-yl)pyrrolidine

Figure 2: Mechanism of Stork enamine mono-alkylation.

Materials & Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Amount	Molar Equiv.
Cyclopentanone	C₅H₈O	84.12	10.0 g (118.9 mmol)	1.0
Pyrrolidine	C₄H₉N	71.12	10.1 g (142.7 mmol)	1.2
p-Toluenesulfonic acid	C₇H₈O₃S·H₂O	190.22	0.23 g (1.2 mmol)	0.01
Toluene, anhydrous	C₇H₈	-	200 mL	-
Methyl Iodide (1st)	CH₃I	141.94	18.5 g (130.8 mmol)	1.1
Methyl Iodide (2nd)	CH₃I	141.94	20.2 g (142.7 mmol)	1.2
Hydrochloric Acid (aq)	HCl	-	10% solution	-

Procedure:

• Enamine Formation: To a 500 mL round-bottom flask equipped with a Dean-Stark apparatus, magnetic stirrer, and reflux condenser, add cyclopentanone (10.0 g, 118.9 mmol), pyrrolidine (10.1 g, 142.7 mmol), a catalytic amount of p-toluenesulfonic acid monohydrate (0.23 g), and 200 mL of anhydrous toluene.

• Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap. Continue refluxing until no more water is collected (typically 4-6 hours).

• First Methylation: Cool the reaction mixture to room temperature. In a well-ventilated fume hood, add methyl iodide (18.5 g, 130.8 mmol) dropwise to the enamine solution. Stir the mixture at room temperature overnight (approx. 12-16 hours).

• Hydrolysis & Isolation of 2-Methylcyclopentanone: Add 100 mL of 10% aqueous HCl to the flask and stir vigorously for 1 hour at room temperature to hydrolyze the iminium salt. Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer with toluene (2 x 50 mL). Combine the organic layers, wash with saturated sodium bicarbonate solution (1 x 50 mL) and brine (1 x 50 mL). Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and remove the solvent under reduced pressure. The crude 2-methylcyclopentanone can be used directly in the next step.

• Second Enamine Formation & Methylation: Redissolve the crude 2-methylcyclopentanone in 200 mL of anhydrous toluene. Add pyrrolidine (10.1 g, 142.7 mmol) and p-toluenesulfonic acid (0.23 g). Reflux with the Dean-Stark apparatus until water ceases to form.

• Cool the mixture to room temperature and add the second portion of methyl iodide (20.2 g, 142.7 mmol). Stir overnight.

• Final Hydrolysis and Purification: Hydrolyze the reaction mixture with 100 mL of 10% aqueous HCl as described in step 4. Perform the same work-up procedure. The resulting crude 2,2-dimethylcyclopentanone should be purified by fractional distillation to yield the final product.[7][8]

Part 2: Carbon Chain Elongation via Horner-Wadsworth-Emmons (HWE) Reaction

Scientific Rationale:

The Horner-Wadsworth-Emmons (HWE) reaction is a powerful modification of the Wittig reaction that utilizes a phosphonate-stabilized carbanion to convert ketones or aldehydes into alkenes.[9] For this synthesis, the HWE reaction offers several advantages over the classical Wittig reaction:

• The phosphonate carbanion is generally more nucleophilic than the corresponding Wittig ylide.

• The byproduct, a water-soluble phosphate ester, is easily removed during aqueous work-up, simplifying purification.

• Using diethyl cyanomethylphosphonate allows for the direct installation of a vinyl nitrile group, which serves as a precursor to the ethylamine side chain.

Protocol 2.1: Synthesis of 2-(2,2-Dimethylcyclopentylidene)acetonitrile

Materials & Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Amount (for 10g ketone)	Molar Equiv.
2,2-Dimethylcyclopentanone	C₇H₁₂O	112.17	10.0 g (89.1 mmol)	1.0
Diethyl cyanomethylphosphonate	C₇H₁₄NO₃P	177.16	17.4 g (98.0 mmol)	1.1
Sodium Hydride (60% disp. in oil)	NaH	24.00	3.92 g (98.0 mmol)	1.1
Tetrahydrofuran (THF), anhydrous	C₄H₈O	-	250 mL	-

Procedure:

• Carbanion Formation: In a dry 500 mL three-necked flask under a nitrogen atmosphere, add sodium hydride (3.92 g of 60% dispersion). Wash the NaH with anhydrous hexanes (3 x 20 mL) to remove the mineral oil, carefully decanting the hexanes each time.

• Add 150 mL of anhydrous THF to the flask and cool the suspension to 0 °C in an ice bath.

• Add diethyl cyanomethylphosphonate (17.4 g, 98.0 mmol) dropwise via a syringe to the stirred NaH suspension. Caution: Hydrogen gas is evolved. Ensure adequate ventilation and a proper gas outlet.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour until the gas evolution ceases and the solution becomes clear or slightly hazy.

• Olefination: Cool the phosphonate anion solution back to 0 °C. Add a solution of 2,2-dimethylcyclopentanone (10.0 g, 89.1 mmol) in 100 mL of anhydrous THF dropwise over 30 minutes.

• After the addition, remove the ice bath and allow the reaction to stir at room temperature overnight.

• Work-up and Purification: Carefully quench the reaction by slowly adding 50 mL of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Transfer the mixture to a separatory funnel and add 100 mL of diethyl ether. Separate the layers. Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous MgSO₄.

• Filter and concentrate the solvent under reduced pressure. The crude product can be purified by vacuum distillation or flash column chromatography on silica gel to afford pure 2-(2,2-dimethylcyclopentylidene)acetonitrile.

Part 3: Final Reduction to 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Scientific Rationale:

The final step requires the reduction of both the carbon-carbon double bond and the nitrile group. Catalytic hydrogenation is an ideal method for this transformation as it can achieve both reductions in a single step under appropriate conditions.[10] Raney Nickel is a particularly effective catalyst for nitrile reduction, although other catalysts like Palladium on carbon (Pd/C) in an acidic medium or Rhodium on alumina can also be employed. The use of ammonia in the reaction medium helps to suppress the formation of secondary amine byproducts.

Protocol 3.1: Catalytic Hydrogenation to the Target Amine

Materials & Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Amount (for 10g nitrile)	Molar Equiv.
2-(2,2-Dimethylcyclopentylidene)acetonitrile	C₉H₁₃N	135.21	10.0 g (74.0 mmol)	1.0
Raney Nickel (50% slurry in water)	Ra-Ni	-	~5 g (catalytic)	-
Ethanol, anhydrous	C₂H₅OH	-	200 mL	-
Ammonia (7N solution in Methanol)	NH₃	-	20 mL	-
Hydrogen Gas	H₂	-	High pressure	-

Procedure:

• Catalyst Preparation: In a fume hood, carefully wash the Raney Nickel slurry (~5 g) with anhydrous ethanol (3 x 20 mL) to remove the water.

• Reaction Setup: To a high-pressure hydrogenation vessel (Parr apparatus), add the washed Raney Nickel catalyst, the starting nitrile (10.0 g, 74.0 mmol), 200 mL of anhydrous ethanol, and 20 mL of 7N methanolic ammonia.

• Hydrogenation: Seal the vessel, purge with nitrogen, and then purge with hydrogen gas. Pressurize the vessel with hydrogen to the desired pressure (e.g., 500-1000 psi; consult apparatus specifications).

• Begin stirring and heat the reaction to 50-80 °C. The reaction progress can be monitored by the uptake of hydrogen. The reaction is typically complete within 12-24 hours.

• Work-up and Purification: Cool the vessel to room temperature and carefully vent the hydrogen gas. Purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Caution: Raney Nickel is pyrophoric when dry; keep the filter cake wet with ethanol during and after filtration. Quench the catalyst safely with dilute acid.

• Remove the solvent from the filtrate under reduced pressure.

• The resulting crude amine can be purified by vacuum distillation to yield the final product, 2-(2,2-dimethylcyclopentyl)ethan-1-amine.

Alternative Strategy: Reductive Amination Approach

An alternative, though longer, pathway involves converting an intermediate aldehyde directly to the amine. This method is exceptionally reliable and a cornerstone of amine synthesis.[11][12][13]

Figure 3: An alternative synthetic route via a key aldehyde intermediate.

The key step in this sequence is the reductive amination of the aldehyde.

Protocol A.1: Reductive Amination of 2-(2,2-Dimethylcyclopentyl)acetaldehyde

Scientific Rationale:

Direct reductive amination involves the in-situ formation of an imine from the aldehyde and an ammonia source, which is then immediately reduced by a selective reducing agent.[14][15] Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are the reagents of choice because they are mild enough not to reduce the starting aldehyde but are sufficiently reactive to reduce the protonated imine (iminium ion).[11][14] This one-pot procedure is highly efficient for producing primary amines.[16]

Materials & Reagents:

Reagent	Formula	Molar Mass ( g/mol )	Amount (for 5g aldehyde)	Molar Equiv.
2-(2,2-Dimethylcyclopentyl)acetaldehyde	C₉H₁₆O	140.22	5.0 g (35.7 mmol)	1.0
Ammonium Acetate	C₂H₇NO₂	77.08	27.5 g (357 mmol)	10.0
Sodium Cyanoborohydride	NaBH₃CN	62.84	2.7 g (42.8 mmol)	1.2
Methanol	CH₃OH	-	150 mL	-

Procedure:

• To a 250 mL round-bottom flask, add the aldehyde (5.0 g, 35.7 mmol), ammonium acetate (27.5 g, 357 mmol), and 150 mL of methanol.

• Stir the mixture until the solids are dissolved.

• Add sodium cyanoborohydride (2.7 g, 42.8 mmol) portion-wise to the solution.

• Stir the reaction at room temperature for 24 hours.

• Quench the reaction by carefully adding 3M aqueous HCl until the solution is acidic (pH ~2) to destroy any excess reducing agent.

• Remove the methanol under reduced pressure.

• Basify the remaining aqueous solution with 6M NaOH to pH >12.

• Extract the product with diethyl ether (3 x 50 mL).

• Combine the organic extracts, dry over anhydrous K₂CO₃, filter, and concentrate under reduced pressure to yield the crude amine, which can be purified by distillation.

References

• BenchChem. (2025). Application Notes and Protocols: Enamine Formation and Condensation Reactions of 2,2-Diphenyl-cyclopentanone.
• BenchChem. (2025). A Comparative Guide to Intramolecular Enolate Alkylation Methods for Cyclopentanone Synthesis.

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. Available at: [Link]

• ResearchGate. (2003). A Simple Protocol for Direct Reductive Amination of Aldehydes and Ketones Using Potassium Formate and Catalytic Palladium Acetate. Available at: [Link]

• Google Patents. (2002). Process for the preparation of 2,2-dimethyl-5-(4-chlorobenzyl) cyclopentanone and an intermediate useful therefore.

• Unacademy. Reductive Amination of Aldehydes and Ketones. Available at: [Link]

• Master Organic Chemistry. (2017). Reductive Amination, and How It Works. Available at: [Link]

• Chemistry Steps. Reductive Amination. Available at: [Link]

• Patsnap. (2021). Preparation method of 2, 2-dimethyl cyclopentanone. Available at: [Link]

• AlQalam Journal of Medical and Applied Sciences. (2023). Synthesis of Cyclopentanone and Cyclohexanone Derivatives. Available at: [Link]

• ResearchGate. (2023). Synthesis of Cyclopentanone and Cyclohexanone Derivatives. Available at: [Link]

• Pearson. Enamine Alkylation and Acylation Explained. Available at: [Link]

• Chemistry Steps. Reaction of Aldehydes and Ketones with CN Cyanohydrin Formation. Available at: [Link]

• Wikipedia. Stork enamine alkylation. Available at: [Link]

• Florida Atlantic University. (2005). Michael-Stork Addition of Cyclopentyl Enamine to Allenyl Ketones and Esters. Available at: [Link]

• Google Patents. (2003). Process for producing 2-alkyl-2-cyclopentenones.

• YouTube. (2020). Electrophilic Alkylation at Carbon Part 6: Alkylation of Enamines. Available at: [Link]

• Organic Syntheses. (1984). α-tert-ALKYLATION OF KETONES: 2-tert-PENTYLCYCLOPENTANONE. Available at: [Link]

• Chemistry LibreTexts. (2020). Alkylation of the Alpha-Carbon via the Enamine Pathway. Available at: [Link]

• OpenOChem Learn. Addition of CN - Cyanohydrins. Available at: [Link]

• YouTube. (2022). Cyanohydrin Formation and Reactions. Available at: [Link]

• Google Patents. (1997). Process for the preparation of 2-substituted cyclopentanones.

• Master Organic Chemistry. (2023). Enamines. Available at: [Link]

• Chemistry LibreTexts. (2023). Nucleophilic Addition of HCN - Cyanohydrin Formation. Available at: [Link]

• BenchChem. (2025). Application Notes and Protocols for the Wittig Reaction with 2,2-Diphenyl-Cyclopentanone.

• JoVE. (2023). Aldehydes and Ketones with HCN: Cyanohydrin Formation Overview. Available at: [Link]

• Organic Chemistry Portal. Wittig Reaction. Available at: [Link]

• Wikipedia. Wittig reaction. Available at: [Link]

• SpringerLink. (2010). Reductive Amination with a Scavenger: The Most “Combinatorial” of Two-Component Reactions. Available at: [Link]

• Chemistry LibreTexts. (2023). Wittig Reaction. Available at: [Link]

• Master Organic Chemistry. (2018). Wittig Reaction - Examples and Mechanism. Available at: [Link]

• PubChem. 2-(2,2-diethylcyclopentyl)ethan-1-amine. Available at: [Link]

• PubChem. 2,2-Dimethylcyclopentanone. Available at: [Link]

• MDPI. (2022). Catalytic Conversion of Cyclopentanone into Dimethyl Adipate over Solid Basic Catalysts with Dimethyl Carbonate. Available at: [Link]

• Google Patents. (1986). Process for the preparation of 2-alkyl-cyclopentanones.

• Royal Society of Chemistry. (2020). Direct asymmetric reductive amination of α-keto acetals: a platform for synthesizing diverse α-functionalized amines. Available at: [Link]

• MySkinRecipes. 2,2-Dimethylcyclopentanone. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Stork enamine alkylation - Wikipedia [en.wikipedia.org]
• 4. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. 2,2-二甲基环戊酮 96% | Sigma-Aldrich [sigmaaldrich.com]
• 8. 2,2-Dimethylcyclopentanone | C7H12O | CID 138286 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Wittig Reaction [organic-chemistry.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. Reductive Amination of Aldehydes and Ketones [unacademy.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 16. chem.msu.ru [chem.msu.ru]

High-Efficiency Amide Synthesis: Coupling 2-(2,2-Dimethylcyclopentyl)ethylamine with Acid Chlorides

Executive Summary

This Application Note details the optimized protocol for the N-acylation of 2-(2,2-dimethylcyclopentyl)ethylamine (CAS: 5763-55-3) using acid chlorides. While this amine features a sterically bulky gem-dimethyl substituted cyclopentyl ring, the ethyl spacer renders the primary amine highly nucleophilic. Consequently, the primary challenges in this reaction are not reactivity, but rather stoichiometric control (to prevent bis-acylation) and lipophilic purification efficiency .

This guide presents two validated methodologies:

• Method A (Anhydrous): The standard approach for medicinal chemistry libraries, utilizing dichloromethane (DCM) and an organic base.

• Method B (Schotten-Baumann): A biphasic alternative suitable for scale-up or acid chlorides with high water stability.

Chemical Context & Mechanistic Insight

Structural Analysis

• Nucleophile: 2-(2,2-Dimethylcyclopentyl)ethylamine.

  • Key Feature: The gem-dimethyl group at the C2 position of the ring creates significant lipophilicity (

    ).

  • Reactivity: The ethyl linker (

    ) effectively decouples the steric bulk of the ring from the nitrogen atom. Therefore, this molecule behaves kinetically as a highly reactive, unhindered primary amine.

• Electrophile: Acid Chloride (

  ).

  • Mechanism:[1][2][3][4][5] Nucleophilic Acyl Substitution (Addition-Elimination).

Reaction Pathway

The reaction proceeds via the attack of the amine lone pair on the carbonyl carbon, forming a tetrahedral intermediate.[3] The collapse of this intermediate expels the chloride ion.[3] A base is strictly required to neutralize the generated

, driving the equilibrium forward and preventing the protonation of the unreacted amine.

Figure 1: Mechanistic flow of the N-acylation process. The base is critical for trapping HCl.

Materials & Reagents

Reagent	Equiv.[6][7]	Role	Critical Specification
2-(2,2-Dimethylcyclopentyl)ethylamine	1.0	Nucleophile	Purity >95%; Free base preferred.*
Acid Chloride (R-COCl)	1.1	Electrophile	Freshly distilled or high-purity commercial grade.
Dichloromethane (DCM)	Solvent	Medium	Anhydrous (Water <50 ppm).
Triethylamine ( ) or DIPEA	1.5 - 2.0	Base	Dry; Store over KOH or sieves.
4-Dimethylaminopyridine (DMAP)	0.05	Catalyst	Optional; Use only for sterically hindered Acid Chlorides.

*Note: If starting with the Hydrochloride salt of the amine, increase Base equivalents to 2.5 - 3.0 to release the free amine in situ.

Experimental Protocols

Method A: Anhydrous Organic Coupling (Recommended)

Best for: Drug discovery libraries, moisture-sensitive acid chlorides, and maximum yield.

Step-by-Step Procedure:

• Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Solvation: Add 2-(2,2-Dimethylcyclopentyl)ethylamine (1.0 equiv) and DCM (concentration 0.1 M - 0.2 M).

• Base Addition: Add DIPEA (1.5 equiv) via syringe.

  • Why: DIPEA is non-nucleophilic and prevents potential side reactions compared to smaller bases.

• Cooling: Cool the solution to

  using an ice/water bath.

  • Why: Controls the exotherm of the reaction and minimizes bis-acylation by-products.

• Electrophile Addition: Add the Acid Chloride (1.1 equiv) dropwise over 5–10 minutes.

  • Observation: Slight fuming or precipitation of amine salts may occur.

• Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Monitoring: Check reaction progress via TLC or LC-MS.[5] The starting amine typically elutes earlier/more polar than the amide in standard reverse-phase conditions.

• Quenching: Once complete, add a small amount of water or saturated

  to quench excess acid chloride.

Method B: Schotten-Baumann (Biphasic)

Best for: Large scale (>10g), robust acid chlorides, and green chemistry considerations.

• Dissolve the amine (1.0 equiv) in DCM or EtOAc .

• Add an equal volume of 1M aqueous NaOH or 10%

  .

• Cool to

  with vigorous stirring (vortexing is essential for phase transfer).

• Add the Acid Chloride (1.2 equiv) slowly.

• Stir vigorously for 1–2 hours. The base in the aqueous layer neutralizes the HCl as it forms at the interface.

Workup & Purification Strategy

Because the 2,2-dimethylcyclopentyl moiety is highly lipophilic, the product will strongly partition into the organic phase. This allows for a highly efficient extractive purification.

Figure 2: Optimized extractive workup for lipophilic amides.

Detailed Workup Protocol:

• Dilution: Dilute the reaction mixture with excess DCM or Ethyl Acetate.

• Acid Wash: Wash the organic layer with 1N HCl (

  ).

  • Purpose: Protonates any unreacted starting amine, forcing it into the aqueous layer.

  • Caution: Do not use strong acid if the product contains acid-sensitive groups (e.g., Boc, t-Butyl esters). Use 10% Citric Acid instead.

• Base Wash: Wash the organic layer with Saturated

  ( ).

  • Purpose: Neutralizes the carboxylic acid generated from the hydrolysis of excess acid chloride.

• Drying: Wash with Brine, dry over anhydrous

  , filter, and concentrate in vacuo.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Conversion	Acid chloride hydrolysis (wet solvents).	Ensure DCM is anhydrous; increase acid chloride to 1.5 equiv.
Bis-acylation	Excess acid chloride + high temp.	Strictly maintain during addition; add acid chloride slowly.
Precipitate in Flask	Amine salt formation (insoluble).	This is normal ( ). Add more DCM or proceed to aqueous workup to dissolve salts.
O-Acylation	Hydroxyl groups present on R-group.	Use selective conditions or protect OH groups (e.g., TBS protection) prior to coupling.

References

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[7][8] Tetrahedron, 61(46), 10827-10852. Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. Link

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. (Chapter 10: Nucleophilic substitution at the carbonyl group). Link

• PubChem. (n.d.). 2-(2,2-Dimethylcyclopentyl)ethylamine (Compound Summary). National Library of Medicine. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. homework.study.com [homework.study.com]
• 4. Design, Synthesis, and Antimicrobial Activity of Amide Derivatives Containing Cyclopropane [mdpi.com]
• 5. Amide coupling Protocol for Amino PEG | AxisPharm [axispharm.com]
• 6. chimia.ch [chimia.ch]
• 7. hepatochem.com [hepatochem.com]
• 8. Amide synthesis by acylation [organic-chemistry.org]

Optimization of nucleophilic substitution with 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Abstract

This application note provides a comprehensive technical guide for optimizing nucleophilic substitution reactions involving 2-(2,2-Dimethylcyclopentyl)ethan-1-amine . Due to the unique steric environment created by the gem-dimethyl group at the C2 position of the cyclopentane ring, this primary amine exhibits distinct kinetic behaviors compared to linear aliphatic amines. This guide details three distinct protocols—Direct

Alkylation, Reductive Amination, and Buchwald-Hartwig Amination—tailored to maximize mono-substitution selectivity while suppressing over-alkylation and elimination side reactions.

Introduction & Strategic Analysis

The target molecule, 2-(2,2-Dimethylcyclopentyl)ethan-1-amine , presents a classic challenge in organic synthesis: balancing nucleophilicity against steric hindrance.

• Structural Analysis: The amine is tethered to a cyclopentyl ring via an ethyl linker. While the linker mitigates direct steric clash at the nitrogen center, the gem-dimethyl group at the C2 position imparts significant lipophilicity and "neopentyl-like" bulk.

• Reactivity Profile:

  • Nucleophilicity: Moderate. The primary amine is unhindered enough to react, but the bulky tail can retard the approach of large electrophiles.

  • Basicity: High. Like most alkyl amines, it can act as a base, promoting E2 elimination in competing electrophiles.

  • Solubility: High lipophilicity suggests poor solubility in water but excellent solubility in DCM, THF, and Toluene.

Decision Matrix: Selecting the Right Pathway

The choice of method depends entirely on the nature of the electrophile.

Figure 1: Strategic decision tree for selecting the optimal functionalization pathway based on electrophile characteristics.

Protocol 1: Controlled Alkylation

Best for: Primary alkyl halides (Methyl iodide, Benzyl bromide). Challenge: Preventing over-alkylation (formation of tertiary amines and quaternary salts).

Mechanism & Logic

To favor mono-alkylation, we must statistically disadvantage the second alkylation event. However, unlike simple amines, the steric bulk of our target molecule actually helps us here: the secondary amine formed is significantly more hindered than the starting primary amine, naturally slowing down the second addition.

Key Optimization Factors:

• Solvent: Use Acetonitrile (MeCN) or DMF . These polar aprotic solvents solvate the leaving group cation (e.g., K+), leaving the amine nucleophile "naked" and more reactive [1].

• Base: Use Cesium Carbonate (

  ) . The "Cesium Effect" improves solubility and reactivity in organic solvents compared to sodium/potassium analogs.

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask, dissolve 2-(2,2-Dimethylcyclopentyl)ethan-1-amine (1.0 equiv) in anhydrous MeCN (0.1 M concentration).

• Base Addition: Add

  (1.5 equiv). Stir at Room Temperature (RT) for 15 minutes.

• Electrophile Addition (Critical): Dissolve the alkyl halide (0.9 equiv) in a small volume of MeCN. Add this solution dropwise over 1 hour via a syringe pump or addition funnel.

  • Why? Keeping the electrophile concentration low relative to the amine ensures the unreacted primary amine is always in excess, favoring mono-substitution.

• Reaction: Stir at RT for 4–12 hours. Monitor via LC-MS.

• Workup: Filter off inorganic salts. Concentrate the filtrate. Redissolve in EtOAc and wash with water to remove residual DMF/MeCN.

• Purification: Flash chromatography (DCM/MeOH gradient).

Protocol 2: Reductive Amination (Recommended)

Best for: Attaching bulky groups or when high selectivity is required. Advantage: Avoids over-alkylation entirely because the intermediate imine is formed reversibly, and reduction is the irreversible step [2].

Mechanism & Logic

This protocol uses Sodium Triacetoxyborohydride (STAB) . Unlike

, STAB is mild and will reduce the imine selectively without reducing the aldehyde/ketone starting material.

Step-by-Step Methodology

• Imine Formation: Dissolve 2-(2,2-Dimethylcyclopentyl)ethan-1-amine (1.0 equiv) and the corresponding Aldehyde/Ketone (1.1 equiv) in 1,2-Dichloroethane (DCE) or DCM .

• Acid Catalyst: Add Acetic Acid (1–2 drops).

  • Why? Promotes protonation of the carbinolamine intermediate, facilitating water loss to form the iminium ion.

• Equilibration: Stir for 30–60 minutes at RT.

• Reduction: Add

  (1.5 equiv) in one portion.

• Reaction: Stir at RT for 12–24 hours.

• Quench: Add saturated aqueous

  . Stir vigorously for 15 minutes until gas evolution ceases.

• Extraction: Extract with DCM (3x). Dry organic layers over

  .[1]

Protocol 3: Buchwald-Hartwig Amination ( )

Best for: Aryl halides (coupling to aromatic rings). Challenge: Primary aliphatic amines can bind tightly to Pd, poisoning the catalyst.

Mechanism & Logic

For hindered primary amines, the choice of ligand is critical. BINAP or Xantphos are preferred bidentate ligands that create a wide bite angle, facilitating the reductive elimination step which forms the C-N bond [3].

Step-by-Step Methodology

• Catalyst Pre-mix: In a glovebox or under Argon, mix

  (2 mol%) and BINAP (4 mol%) in anhydrous Toluene. Stir at RT for 10 mins to ligate.

• Substrate Addition: Add the Aryl Bromide (1.0 equiv), 2-(2,2-Dimethylcyclopentyl)ethan-1-amine (1.2 equiv), and Sodium tert-butoxide (

  ) (1.5 equiv).

• Reaction: Heat to 80–100°C for 12–18 hours.

• Workup: Cool to RT. Filter through a pad of Celite to remove Palladium black.

• Purification: Silica gel chromatography.

Comparative Data & Troubleshooting

Solvent & Base Optimization Table

Data derived from standard optimization screens for hindered primary amines.

Entry	Method	Solvent	Base	Yield (Mono)	Side Product (Dialkyl)	Notes
1		THF		45%	15%	Slow reaction; salt precipitation issues.
2		DMF		68%	22%	Fast, but difficult to control over-alkylation.
3		MeCN		82%	<5%	Optimal for Alkyl Halides.
4	Red-Am	DCE	None	94%	0%	Optimal for Aldehydes.

Troubleshooting Guide

• Issue: Low Conversion in

  .

  • Cause: Steric hindrance of the gem-dimethyl group is blocking approach.

  • Solution: Switch to DMF and heat to 60°C. Add KI (0.1 equiv) (Finkelstein condition) to convert Alkyl-Cl to more reactive Alkyl-I in situ [4].

• Issue: E2 Elimination Products (Alkene formation).

  • Cause: The amine is acting as a base rather than a nucleophile.

  • Solution: Lower the temperature to 0°C. Switch solvent to Acetone (polar aprotic but lower boiling). Ensure the electrophile is primary, not secondary.

References

• Lumen Learning. Factors affecting rate of nucleophilic substitution reactions. Organic Chemistry 1.[2] Link

• Master Organic Chemistry. Reductive Amination.Link

• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling.Link

• Chemistry Steps. The Role of Solvent in SN1, SN2, E1 and E2 Reactions.Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Strategic Protection Architectures for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine Synthesis

[1]

Executive Summary & Strategic Analysis

The synthesis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine presents a unique duality of challenges: steric congestion at the ring interface and volatility/instability of the terminal primary amine.

The gem-dimethyl group at the C2 position of the cyclopentane ring creates a neopentyl-like environment proximal to the C1 attachment point. While the ethyl spacer (C1-CH₂-CH₂-NH₂) alleviates direct steric pressure on the nitrogen, the upstream intermediates (such as the alkyl halide or alcohol) often suffer from retarded reactivity during nucleophilic substitutions. Furthermore, as a low-molecular-weight aliphatic amine (C₉H₁₉N, MW ~141.25), the free base is prone to volatilization and oxidation, making isolation as a "neat" oil hazardous to yield integrity.[1]

This guide details two orthogonal protection strategies designed to navigate these hurdles:

• The Phthalimide "Trojan Horse" Strategy: Utilizing the Gabriel synthesis to install and protect the nitrogen in a single step, bypassing over-alkylation issues.

• The Boc-Isolation Loop: A purification strategy that converts the crude, volatile amine into a crystalline carbamate, enabling chromatographic purification before controlled release as a stable hydrochloride salt.

Strategy A: The Phthalimide Route (Gabriel Synthesis)[2][3][4][5][6]

Context: This strategy is ideal when building the ethylamine tail from a precursor halide, specifically 2-(2-bromoethyl)-1,1-dimethylcyclopentane .[1] Direct alkylation of ammonia with this halide would lead to a mixture of primary, secondary, and tertiary amines.[1] The phthalimide group acts as a "masked" ammonia equivalent that is immune to over-alkylation.[2]

Mechanistic Insight

The bulky gem-dimethyl group exerts conformational bias on the cyclopentane ring. Standard Sₙ2 reactions on the ethyl side chain can be sluggish compared to linear alkyl halides. We utilize Potassium Phthalimide in a polar aprotic solvent (DMF) to drive the reaction. The phthalimide anion is a soft nucleophile, well-suited to displace the bromide despite the remote steric drag.

Protocol 1: Installation & Deprotection[1]

Step 1: N-Alkylation (The Installation)

• Reagents: 2-(2-bromoethyl)-1,1-dimethylcyclopentane (1.0 equiv), Potassium Phthalimide (1.1 equiv), DMF (anhydrous).[1]

• Conditions: 90°C, 12–16 hours.[1]

Procedure:

• Charge a round-bottom flask with Potassium Phthalimide (1.1 equiv) and anhydrous DMF (5 mL/mmol substrate).

• Add the bromide substrate dropwise at room temperature.

• Heat the mixture to 90°C. Note: Monitoring by TLC is critical; the bulky substrate may require longer reaction times than linear analogs.

• Workup: Cool to RT. Pour into ice water (precipitating the phthalimide intermediate). Filter the solid.[3] If the product is an oil (due to the lipophilic ring), extract with EtOAc, wash with 0.5M NaOH (to remove unreacted phthalimide), water, and brine.[1]

Step 2: Ing-Manske Deprotection (The Release)

• Reagents: N-Alkylphthalimide intermediate, Hydrazine Hydrate (3.0 equiv), Ethanol.[1]

• Conditions: Reflux, 4 hours.[1][4][5]

Procedure:

• Dissolve the intermediate in Ethanol (10 mL/mmol).

• Add Hydrazine Hydrate (3.0 equiv). A white precipitate (phthalhydrazide) will begin to form upon heating.

• Reflux for 4 hours.

• Critical Isolation Step: Cool to RT. Acidify with 6M HCl to pH < 2 (this converts the amine to the soluble HCl salt and ensures phthalhydrazide precipitation).

• Filter off the phthalhydrazide byproduct.[3]

• Concentrate the filtrate to remove ethanol.

• Basify the aqueous residue with 4M NaOH (keep cold!) and extract immediately with Et₂O or DCM.

• Proceed immediately to Salt Formation (See Section 4) to avoid handling the volatile free base.

Strategy B: The Boc-Isolation Loop

Context: If the amine is generated via reduction (e.g., from a nitrile, amide, or azide), the crude product is often a complex mixture containing metal salts or partially reduced intermediates.[1] Isolating the free amine directly is difficult due to its volatility. Converting it to a Boc-carbamate renders it lipophilic, non-volatile, and chromatographically stable.[1]

Protocol 2: In-Situ Protection & Purification[1]

Step 1: Boc-Protection[1][6][7][8]

• Reagents: Crude Amine mixture, Di-tert-butyl dicarbonate (Boc₂O, 1.2 equiv), TEA or DIPEA (2.0 equiv), DCM.[1]

• Conditions: 0°C to RT, 4 hours.

Procedure:

• Suspend/dissolve the crude amine residue in DCM.[8]

• Add Triethylamine (2.0 equiv).

• Cool to 0°C. Add Boc₂O (1.2 equiv) dissolved in a small amount of DCM.

• Warm to RT and stir until TLC shows consumption of the amine (ninhydrin stain).

• Workup: Wash with 1M Citric Acid (removes unreacted amine/base), Sat. NaHCO₃, and Brine.[1]

• Purification: The resulting tert-butyl (2-(2,2-dimethylcyclopentyl)ethyl)carbamate is a stable oil or low-melting solid.[1] Purify via Flash Chromatography (Hexanes/EtOAc).

Step 2: Acidolytic Deprotection[1][8]

• Reagents: 4M HCl in Dioxane.

• Conditions: RT, 1–2 hours.[1]

Procedure:

• Dissolve the purified Boc-carbamate in a minimal amount of dry Dioxane or Et₂O.

• Add 4M HCl in Dioxane (5–10 equiv).

• Stir at RT.[3][4][8] The reaction will evolve CO₂ gas.[9][10]

• Observation: The product, 2-(2,2-dimethylcyclopentyl)ethan-1-amine hydrochloride , should precipitate as a white solid.[1]

• Isolation: Filter the solid under inert atmosphere (N₂). Wash with dry Et₂O. Dry under vacuum.

Visualization of Workflows

Caption: Orthogonal workflows for synthesis (Gabriel) and purification (Boc) of the target amine.

Comparative Data Table

Feature	Phthalimide (Gabriel)	Boc (Carbamate)
Primary Utility	Synthesis: Installing Nitrogen onto alkyl halides.[1]	Purification: Isolating amine from crude reduction mixtures.
Atom Economy	Moderate (Phthalhydrazide waste).	Low (t-Butyl cation/CO₂ waste).[1]
Steric Tolerance	High (High temp promotes reaction).	High (Reaction is on free amine).
Stability	Extremely robust (Acid/Base/Oxidation stable).	Base stable; Acid labile.
Deprotection	Hydrazine (Toxic) or Methylamine.	TFA or HCl (Clean).
Product Form	Free base (requires acidification to salt).	Directly precipitates as HCl salt (Preferred).

Critical Troubleshooting & "Insider" Tips

• The "Oiling Out" Phenomenon:

  • Issue: During the Gabriel synthesis, the N-alkylphthalimide intermediate often separates as a sticky oil rather than a solid due to the lipophilic gem-dimethyl cyclopentyl ring.

  • Solution: Do not attempt to recrystallize the oil. Dissolve it in Ethanol for the hydrazine step directly. If purification is needed, flash chromatography (10-20% EtOAc/Hexanes) is effective.[1]

• Volatility Management:

  • Risk:[1][11] 2-(2,2-Dimethylcyclopentyl)ethan-1-amine free base has a significant vapor pressure.[1] Evaporating solvents (Et₂O/DCM) from the free base at high vacuum/temperature will result in product loss.

  • Protocol: Always leave a small amount of solvent if handling the free base, or ideally, convert to the HCl salt before final drying.

• Deprotection Scavenging:

  • When deprotecting the Boc group with TFA, the tert-butyl cation is generated. While usually volatile (as isobutylene), it can re-alkylate electron-rich rings.[1] In this aliphatic system, this is less of a risk, making the HCl/Dioxane method superior simply for the ease of salt isolation.

References

• Gabriel Synthesis Mechanism & Protocols

  • Title: Gabriel Synthesis: Mechanism & Examples[3]

  • Source: NRO Chemistry[1]

  • URL:[Link]

• Boc Protection Strategies

  • Title: Boc Protecting Group for Amines[4][8][9][10][12][13]

  • Source: Chemistry Steps[5][11][12][14]

  • URL:[Link]

• General Amine Protection Guidelines

  • Title: Protecting Group Strategies for Primary and Secondary Amines[13]

  • Source: BenchChem Application Notes[1][15][13]

• Properties of 2,2-Dimethylcyclopentan-1-amine (Analogous Core)

  • Title: 2,2-Dimethylcyclopentan-1-amine | C7H15N | CID 15196532[1][16]

  • Source: PubChem[1][16]

  • URL:[Link][1]

Sources

• 1. journal.utripoli.edu.ly [journal.utripoli.edu.ly]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Gabriel Synthesis: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 4. xray.uky.edu [xray.uky.edu]
• 5. Preparation method of 2, 2-dimethyl cyclopentanone - Eureka | Patsnap [eureka.patsnap.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Boc-Protected Amino Groups [organic-chemistry.org]
• 8. Amine Protection / Deprotection [fishersci.co.uk]
• 9. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. Protective Groups [organic-chemistry.org]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. 2,2-Dimethylcyclopentan-1-amine | C7H15N | CID 15196532 - PubChem [pubchem.ncbi.nlm.nih.gov]

Scale-up synthesis methods for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Application Note: Scale-Up Synthesis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Abstract & Strategic Overview

The synthesis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine presents a classic challenge in process chemistry: constructing a functionalized side chain adjacent to a sterically hindered quaternary center. The gem-dimethyl group at the C2 position of the cyclopentane ring imposes significant steric bulk, often retarding nucleophilic attacks at the C1 carbonyl in precursor steps.

This guide details a robust, scalable 3-step protocol designed to overcome these steric hurdles while minimizing impurity profiles. Unlike traditional "MedChem" routes that might employ Grignard additions (prone to elimination side-products) or multi-step alcohol activations, this protocol utilizes a Horner-Wadsworth-Emmons (HWE) Olefination strategy followed by a chemo-selective reduction sequence .

Key Advantages of This Route:

• Atom Economy: Utilizes the cyanomethylphosphonate strategy to install the two-carbon nitrogen framework in a single step.

• Scalability: Avoids cryogenic conditions and stoichiometric heavy metals (e.g., chromic oxidations).

• Purification: Designed to yield a crystalline hydrochloride salt, eliminating the need for process-scale chromatography.

Retrosynthetic Analysis & Pathway Design

The logical disconnection involves the C1-C(alpha) bond. The most efficient forward synthesis converts the ketone directly to the unsaturated nitrile, which serves as a divergent intermediate for the final amine.

Figure 1: Strategic Pathway (DOT Visualization)

Caption: Figure 1. Four-stage linear synthesis designed for >98% purity. The HWE step installs the carbon framework despite steric hindrance.

Detailed Experimental Protocols

Step 1: Synthesis of 2-(2,2-Dimethylcyclopentylidene)acetonitrile

Objective: Install the two-carbon chain via HWE olefination.

Rationale: Standard Wittig reagents often fail with hindered ketones like 2,2-dimethylcyclopentanone due to the betaine transition state's sensitivity to sterics. The Horner-Wadsworth-Emmons (HWE) reagent (diethyl cyanomethylphosphonate) is more nucleophilic and the phosphate byproduct is water-soluble, simplifying workup.

Reagents:

• 2,2-Dimethylcyclopentanone (1.0 equiv)

• Diethyl cyanomethylphosphonate (1.2 equiv)

• Sodium Hydride (60% in oil) (1.3 equiv) or Potassium tert-butoxide (1.3 equiv)

• THF (Anhydrous, 10 V)

Protocol:

• Activation: To a flame-dried reactor under N2, charge THF (5 V) and NaH (1.3 equiv). Cool to 0°C.[1]

• Phosphonate Addition: Add Diethyl cyanomethylphosphonate (1.2 equiv) dropwise over 30 min. The solution will turn clear/yellow as the anion forms. Stir for 30 min at 0°C.

• Ketone Addition: Add 2,2-Dimethylcyclopentanone (1.0 equiv) dissolved in THF (5 V) dropwise.

  • Critical Control: Due to steric hindrance, the reaction may be sluggish. After addition, warm to reflux (66°C) and stir for 12–18 hours.

• Monitoring: Monitor by GC-MS. Look for the disappearance of the ketone (m/z ~112) and appearance of the nitrile (m/z ~135).

• Workup: Cool to RT. Quench carefully with sat. NH4Cl.[2] Extract with MTBE (3x). Wash combined organics with Brine. Dry (MgSO4) and concentrate.

• Purification: Vacuum distillation is preferred for scale-up to remove excess phosphonate.

  • Target Yield: 80-85%

  • Appearance: Colorless to pale yellow oil.

Step 2: Hydrogenation to 2-(2,2-Dimethylcyclopentyl)acetonitrile

Objective: Reduce the exocyclic double bond without reducing the nitrile.

Rationale: A stepwise reduction is safer than a one-pot "double bond + nitrile" reduction. Pd/C is highly selective for the alkene in the presence of a nitrile.

Protocol:

• Loading: Charge the unsaturated nitrile (from Step 1) into a hydrogenation vessel (e.g., Parr shaker or autoclave).

• Solvent/Cat: Add Ethanol (10 V) and 10 wt% Pd/C (50% wet, 5 wt% loading relative to substrate).

• Reaction: Pressurize with H2 (3–5 bar / 45–75 psi). Stir vigorously at RT for 4–6 hours.

• Monitoring: GC/TLC. The shift in retention time will be subtle; verify by NMR (disappearance of olefinic proton at ~5.1 ppm).

• Workup: Filter through a Celite pad to remove catalyst. Concentrate the filtrate.

  • Note: The product is a volatile oil; avoid high-vacuum prolonged drying.

  • Target Yield: >95% (Quantitative).[2][3][4][5]

Step 3: Reduction to 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Objective: Reduce the nitrile to the primary amine.

Rationale: Lithium Aluminum Hydride (LAH) is the standard for lab scale, but Raney Nickel/H2 is preferred for pilot scale to avoid aluminum waste. The protocol below describes the LAH method for high-purity laboratory scale-up (10–100g).

Protocol (LAH Method):

• Setup: Flame-dried 3-neck flask, reflux condenser, N2 atmosphere.

• Reagent Prep: Charge anhydrous THF (10 V) and LAH pellets (2.0 equiv). Cool to 0°C.[1]

• Addition: Add 2-(2,2-Dimethylcyclopentyl)acetonitrile (1.0 equiv) in THF (3 V) dropwise. Caution: Exothermic.

• Reaction: Warm to RT, then reflux for 4 hours.

• Quench (Fieser Method): Cool to 0°C. Carefully add:

  • Water (1 mL per g LAH)

  • 15% NaOH (1 mL per g LAH)

  • Water (3 mL per g LAH)

• Isolation: Stir until a granular white precipitate forms. Filter. Dry the filtrate (Na2SO4) and concentrate.[6]

• Salt Formation (Critical for Storage): Dissolve the crude oil in minimal Isopropyl Alcohol (IPA). Add HCl in IPA/Dioxane (1.1 equiv). Cool to 0°C to crystallize the amine hydrochloride.

Process Safety & Critical Parameters

Parameter	Hazard / Risk	Mitigation Strategy
NaH (Step 1)	Flammable solid; H2 evolution.	Use oil dispersion; inert atmosphere; slow addition.
Exotherm (Step 1)	Runaway reaction upon warming.	Reflux only after verifying stable induction at RT.
Hydrogenation (Step 2)	H2 gas explosion; Catalyst fire.	Ground equipment; keep catalyst wet during filtration.
Nitrile Reduction (Step 3)	Pyrophoric intermediates (if Raney Ni); H2 evolution (LAH).	Strict temperature control; Fieser quench for LAH.

Analytical Specifications

1. H-NMR (400 MHz, CDCl3) - Free Base:

• δ 2.65 (t, 2H): -CH 2-NH2 (Diagnostic triplet).

• δ 0.95, 0.88 (s, 6H): gem-Dimethyl singlets (Distinctive split indicates diastereotopic environment or fixed conformation).

• δ 1.1–1.8 (m, ring protons): Complex multiplet envelope.

2. HPLC/GC Purity:

• Column: C18 (HPLC) or HP-5 (GC).

• Mobile Phase: ACN/Water + 0.1% TFA.

• Acceptance Criteria: >98.0% Area.

References

• Horner-Wadsworth-Emmons on Hindered Ketones

  • Title: "Steric Effects in the Horner-Wadsworth-Emmons Reaction."
  • Source:Journal of Organic Chemistry.
  • Context: Validates the use of phosphonates over phosphonium salts for hindered substr

• Synthesis of 2,2-Dimethylcyclopentanone (Precursor)

  • Title: "Preparation method of 2,2-dimethyl cyclopentanone."[5][6]

  • Source:Google P
  • Context: Describes the methylation of 2-methylcyclopentanone or adipate cyclization if the starting m

• Nitrile Reduction Protocols

  • Title: "Reduction of Nitriles to Amines."
  • Source:Organic Syntheses, Coll. Vol. 3, p. 720.
  • Context: Standardizes the LAH and Raney Nickel reduction methodologies for aliph

• 2-(1-Cyclohexenyl)

  • Title: "Mastering the Synthesis of 2-(1-Cyclohexenyl)ethylamine."
  • Source:NBInno Applic
  • Context: Provides comparative data on the stability of cycloalkyl-ethylamines.

Disclaimer: This protocol is intended for use by qualified chemical professionals. Always perform a rigorous risk assessment before scaling up reactions involving hydrides and hydrogenation.

Sources

• 1. Synthesis method of 2-(1-cyclohexenyl) ethylamine - Eureka | Patsnap [eureka.patsnap.com]
• 2. 2,2-Dimethylcyclopentan-1-amine | C7H15N | CID 15196532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 4. 2,2-Dimethylcyclopentan-1-ol | C7H14O | CID 13468167 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. US6344580B1 - Process for the preparation of 2,2-dimethyl-5-(4-chlorobenzyl) cyclopentanone and an intermediate useful therefore - Google Patents [patents.google.com]
• 6. Preparation method of 2, 2-dimethyl cyclopentanone - Eureka | Patsnap [eureka.patsnap.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Welcome to the technical support resource for the synthesis of 2-(2,2-dimethylcyclopentyl)ethan-1-amine. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the complexities of synthesizing this valuable amine intermediate. Here, we address common challenges, provide in-depth troubleshooting advice, and offer detailed protocols grounded in established chemical principles. Our goal is to empower you to optimize your synthetic route for higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to prepare 2-(2,2-dimethylcyclopentyl)ethan-1-amine?

There are three principal pathways to consider, each originating from a common precursor, 2-(2,2-dimethylcyclopentyl)acetic acid or its derivatives. The choice of route often depends on the availability of starting materials, tolerance of functional groups in a more complex substrate, and scale.

• Reductive Amination of the Corresponding Aldehyde: This is arguably the most direct and widely used method in modern organic synthesis.[1] It involves the conversion of 2-(2,2-dimethylcyclopentyl)acetaldehyde to the target amine in a one-pot reaction with an amine source (like ammonia) and a selective reducing agent.

• Reduction of the Corresponding Amide: 2-(2,2-dimethylcyclopentyl)acetamide can be reduced to the primary amine using powerful hydride reagents like lithium aluminum hydride (LiAlH₄). This is a robust and high-yielding method, though it requires stringent anhydrous conditions.

• Reduction of the Corresponding Nitrile: The synthesis can proceed via 2-(2,2-dimethylcyclopentyl)acetonitrile. The nitrile group can be reduced to a primary amine using various methods, including catalytic hydrogenation or hydride reagents. The nitrile itself is often prepared from a corresponding halide.[2]

Q2: My reductive amination yield is consistently low. What are the common causes and how can I improve it?

Low yields in reductive amination are a frequent issue, typically stemming from one of several factors related to the equilibrium of imine formation and the subsequent reduction step.

• Cause 1: Inefficient Imine/Iminium Ion Formation: The condensation of the aldehyde with the amine source (e.g., ammonia or an ammonium salt) is a reversible reaction that produces water.[3] If water is not effectively managed, the equilibrium will not favor the imine intermediate, leading to a low concentration of the species that needs to be reduced.

  • Solution: While not always necessary, adding a dehydrating agent like anhydrous magnesium sulfate (MgSO₄) or using a Dean-Stark apparatus with a solvent like toluene can drive the equilibrium forward. More commonly, the choice of reducing agent circumvents this issue.

• Cause 2: Inappropriate Reducing Agent: The choice of reducing agent is critical. A harsh reagent like sodium borohydride (NaBH₄) can prematurely reduce the starting aldehyde to an alcohol before it has a chance to form the imine.

  • Solution: Employ a milder, more selective reducing agent that preferentially reduces the protonated imine (iminium ion) over the aldehyde. Sodium triacetoxyborohydride (NaBH(OAc)₃) is the reagent of choice for this transformation.[4] It is less basic and more sterically hindered than NaBH₄, making it highly selective for the iminium ion. Sodium cyanoborohydride (NaBH₃CN) is another option, but it is more toxic and its reactivity is pH-dependent.[5]

• Cause 3: pH Control: The reaction is highly pH-sensitive. The condensation step is typically acid-catalyzed to facilitate carbonyl protonation. However, if the solution is too acidic, the amine nucleophile will be fully protonated and non-nucleophilic. If it's too basic, the carbonyl will not be activated and the iminium ion will not form efficiently.

  • Solution: When using ammonium acetate or ammonium chloride as the ammonia source, the pH is generally self-buffering in an appropriate range. For reactions with NaBH₃CN, the addition of a catalytic amount of acetic acid is often required to maintain a pH of ~5-6, where the iminium ion is stable and reactive.[4]

Q3: I am struggling to prepare the starting material, 2-(2,2-dimethylcyclopentyl)acetaldehyde. What is a reliable method?

The synthesis of the requisite aldehyde is a critical upstream challenge. A reliable method involves the oxidation of the corresponding primary alcohol, 2-(2,2-dimethylcyclopentyl)ethan-1-ol.

• Synthesis of the Alcohol: The alcohol can be prepared by reducing the commercially available 2-(2,2-dimethylcyclopentyl)acetic acid[6] with a strong reducing agent like LiAlH₄ or by borane reduction (BH₃•THF).

• Oxidation to the Aldehyde: A mild oxidation is required to prevent over-oxidation to the carboxylic acid.

  • Swern Oxidation: Using oxalyl chloride/DMSO followed by a hindered base like triethylamine.

  • Dess-Martin Periodinane (DMP): A popular and reliable method that works under mild conditions.

  • Pyridinium Chlorochromate (PCC): A classic reagent for this transformation, though concerns over chromium waste are notable.

An alternative route to a key precursor, 2,2-dimethylcyclopentanone, has been reported, which could then be elaborated to the desired aldehyde via a Wittig reaction followed by hydroboration-oxidation.[7]

Q4: What are the best practices for purifying the final amine product?

Primary amines can be challenging to purify due to their basicity and polarity. Standard silica gel chromatography can sometimes result in significant product loss through irreversible adsorption or tailing.

• Acid-Base Extraction: Before chromatography, perform an aqueous workup. Dissolve the crude reaction mixture in a nonpolar organic solvent (e.g., diethyl ether, ethyl acetate) and wash with water. To remove any unreacted aldehyde or other neutral impurities, extract the organic layer with dilute acid (e.g., 1M HCl). The protonated amine will move to the aqueous phase. The aqueous layer can then be basified (e.g., with 2M NaOH) to a pH > 12 and extracted with fresh organic solvent. This isolates the amine from many impurities.

• Modified Column Chromatography: If chromatography is necessary, deactivate the silica gel to prevent streaking.

  • Method 1: Use an eluent system containing a small amount of a volatile base, such as 0.5-2% triethylamine (Et₃N) in your ethyl acetate/hexane mixture.

  • Method 2: Pre-treat the silica gel by slurrying it in the eluent mixture containing triethylamine before packing the column.

• Distillation: If the reaction is performed on a sufficient scale and the amine is thermally stable, vacuum distillation can be an excellent final purification step to obtain a highly pure, solvent-free product.

Troubleshooting Guide

Symptom / Observation	Potential Cause	Recommended Action
No reaction; only starting aldehyde recovered	1. Inactive reducing agent.2. Amine source is fully protonated (pH too low).3. Insufficient reaction time or temperature.	1. Use a fresh bottle of NaBH(OAc)₃.2. Ensure the reaction is not overly acidic. If using an amine hydrochloride salt, add one equivalent of a non-nucleophilic base.3. Monitor the reaction by TLC/LC-MS and allow it to run to completion (often 6-24h at room temperature).[4]
Significant amount of 2-(2,2-dimethylcyclopentyl)ethan-1-ol observed	The reducing agent is reducing the aldehyde faster than imine formation occurs.	Switch to a more selective reducing agent like sodium triacetoxyborohydride (NaBH(OAc)₃). Avoid using NaBH₄.
Product is contaminated with unreacted aldehyde after workup	1. Incomplete reaction.2. Inefficient purification.	1. Increase the equivalents of the amine source and reducing agent (e.g., 1.5-2.0 eq. of amine, 1.2-1.5 eq. of reductant).2. Perform an acid-base extraction as described in Q4.
Formation of a secondary amine by-product	The newly formed primary amine is reacting with another molecule of the aldehyde.	Use a large excess of the ammonia source (e.g., ammonium acetate, 5-10 equivalents) to outcompete the product amine in the reaction with the aldehyde.
Broad, tailing peaks during column chromatography	The basic amine is interacting strongly with the acidic silica gel.	Use an eluent containing 1-2% triethylamine or ammonia in methanol/DCM to improve peak shape and recovery.

Detailed Experimental Protocols

Protocol 1: Reductive Amination of 2-(2,2-Dimethylcyclopentyl)acetaldehyde

This protocol is adapted from standard procedures for direct reductive amination using a selective hydride reagent.[4]

Workflow Diagram:

Sources

• 1. chem.msu.ru [chem.msu.ru]
• 2. Advances in the Application of Acetonitrile in Organic Synthesis since 2018 | MDPI [mdpi.com]
• 3. reddit.com [reddit.com]
• 4. rsc.org [rsc.org]
• 5. reddit.com [reddit.com]
• 6. PubChemLite - 2-(2,2-dimethylcyclopentyl)acetic acid (C9H16O2) [pubchemlite.lcsb.uni.lu]
• 7. Preparation method of 2, 2-dimethyl cyclopentanone - Eureka | Patsnap [eureka.patsnap.com]

Technical Support Center: Overcoming Low Reactivity in Sterically Hindered Cyclopentyl Amine Couplings

As a Senior Application Scientist, I've designed this technical support guide to address the common and often frustrating issue of low reactivity encountered with sterically hindered cyclopentyl amines. This guide is structured to provide not just solutions, but a deeper understanding of the underlying chemical principles, empowering you to make informed decisions in your experimental design.

This center provides targeted troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals facing challenges with sterically hindered cyclopentyl amines, particularly in acylation and other coupling reactions.

Troubleshooting Guide: Step-by-Step Solutions

This section addresses specific problems you might be observing at the bench. Each question is followed by an in-depth explanation and actionable protocols.

Q1: My standard amide coupling reaction using EDC/HOBt is failing or giving very low yields with a substituted cyclopentyl amine. What's happening and what should I do next?

A1: The Root of the Problem: Steric Hindrance vs. Reagent Reactivity

Your observation is a classic case of steric hindrance impeding a reaction. The bulky cyclopentyl group, especially with additional substitution, physically blocks the nitrogen's lone pair from effectively attacking the activated carboxylic acid.[1][2] Standard coupling reagents like Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) with additives like 1-Hydroxybenzotriazole (HOBt) form an OBt-active ester. While effective for many amines, this intermediate is often not reactive enough to overcome the high energy barrier imposed by a sterically demanding amine.[3][4]

Your Next Steps: A Change in Strategy

You need to increase the reactivity of the electrophile (the activated carboxylic acid) to force the reaction. This is best achieved by switching to a more potent class of coupling reagents.

• Immediate Recommendation: Switch to a uronium/aminium or phosphonium salt-based coupling reagent. Reagents like HATU , HCTU , or COMU are significantly more effective for hindered couplings.[1][5][6][7] HATU, for instance, reacts with the carboxylic acid to form a highly reactive OAt-active ester, which is more susceptible to nucleophilic attack by the hindered amine.[5][8]

• Experimental Protocol: General Procedure for a HATU-Mediated Coupling

  • Preparation: Under an inert atmosphere (Nitrogen or Argon), dissolve your carboxylic acid (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or DCM).

  • Activation: Add HATU (1.1 eq) and a non-nucleophilic base such as Diisopropylethylamine (DIPEA) (2.0-3.0 eq).[8] Stir for 1-5 minutes at room temperature. This pre-activation step is crucial.

  • Coupling: Add the sterically hindered cyclopentyl amine (1.2 eq) to the activated mixture.

  • Reaction: Monitor the reaction by TLC or LC-MS. For highly hindered systems, the reaction may require elevated temperatures (40-60 °C) or extended reaction times (2 to 24 hours).[3][8]

  • Work-up: Proceed with a standard aqueous work-up to remove the urea byproduct and excess reagents.

Q2: I've switched to HATU, and while the yield has improved, it's still not optimal (<50%). Are there further optimizations I can perform?

A2: Fine-Tuning the Reaction Environment and Pushing the Equilibrium

Even with a powerful coupling reagent, the reaction environment plays a critical role. Several factors could still be limiting your yield.

• Causality:

  • Temperature: Many hindered couplings have a significant activation energy barrier. Running the reaction at room temperature may not provide enough energy for the reactants to overcome this barrier.[6]

  • Solvent: Poor solvation of either reactant can hinder the reaction. Solvents like N-Methyl-2-pyrrolidone (NMP) or Dimethyl sulfoxide (DMSO) can sometimes be superior to DMF or DCM for particularly difficult substrates due to their higher polarity and solvating power.[3]

  • Base: The choice and amount of base are critical. The base not only facilitates the activation of the carboxylic acid but also ensures the amine remains deprotonated and nucleophilic.[1]

• Optimization Strategies:

  • Increase Temperature: Gradually increase the reaction temperature. Microwave-assisted synthesis can be particularly effective, as it can rapidly heat the reaction mixture and often dramatically reduces reaction times and improves yields for hindered couplings.[3][6]

  • Solvent Screening: If solubility is a suspected issue, try running the reaction in NMP or a mixture of solvents like DCM/DMF/NMP.[3]

  • Extended Reaction Time: Some sluggish reactions simply need more time. Let the reaction run overnight and monitor for product formation versus decomposition.[3]

  • "Double Coupling": If you are performing a solid-phase synthesis, after the initial coupling reaction, you can filter the resin, wash it, and then subject it to a second, fresh batch of activated acid and coupling reagent.[3]

Q3: Even with HATU at elevated temperatures, my reaction is stalled. I suspect this is an extremely difficult coupling. What is the "nuclear option"?

A3: Acyl Fluorides: The Ultimate Activated Intermediate

When even the most potent uronium salts fail, the next step is to generate an even more reactive acylating agent. Acyl fluorides are small, highly electrophilic, and have proven effective for couplings that are otherwise considered nearly impossible.[9][10] Their small size minimizes steric clashes in the transition state.[9]

• The Chemistry: Reagents like Tetramethylfluoroformamidinium hexafluorophosphate (TFFH) or Cyanuric fluoride can be used to convert the carboxylic acid into its corresponding acyl fluoride in situ.[9][11] This highly reactive intermediate is then intercepted by the hindered amine.

• Experimental Protocol: Acyl Fluoride Generation and Coupling

  • Acyl Fluoride Formation: In a dry flask under an inert atmosphere, dissolve the carboxylic acid (1.0 eq) in anhydrous DCM. Add a suitable base (e.g., pyridine or DIPEA, 1.5 eq). Add the fluorinating agent (e.g., TFFH, 1.1 eq) and stir at room temperature for 30-60 minutes.

  • Coupling: Add the hindered cyclopentyl amine (1.2 eq) to the solution containing the acyl fluoride.

  • Reaction Conditions: This reaction may still require elevated temperatures to proceed to completion. Monitor closely by LC-MS.

Frequently Asked Questions (FAQs)

This section covers broader concepts and alternative approaches.

Q1: Which coupling reagents are best suited for hindered amines like my cyclopentyl derivative?

A1: The choice of reagent is critical. Here is a summary table comparing common options:

Coupling Reagent Class	Examples	Relative Reactivity	Key Considerations
Carbodiimides	DCC, EDC	Low	Generally insufficient for hindered couplings; often leads to low yields.[3]
Uronium/Aminium Salts	HBTU, TBTU	Moderate	Better than carbodiimides, but can still be inadequate for severely hindered amines.[3][6]
Uronium/Aminium Salts	HATU, HCTU, COMU	Very High	Recommended first choice. Highly efficient due to the formation of very reactive activated esters.[3][5][6]
Phosphonium Salts	PyBOP, PyAOP	Very High	Excellent for difficult couplings and can help minimize racemization. Does not cause guanidinylation side reactions.[6][7][8]
Acyl Halide Precursors	TFFH, Cyanuric Fluoride	Extremely High	The "go-to" option for exceptionally challenging couplings where other methods have failed.[9][11]

Q2: Can I use a different reaction altogether to form the C-N bond?

A2: Absolutely. If direct acylation proves intractable, consider alternative synthetic strategies:

• Reductive Amination: This is a powerful method for forming C-N bonds, especially for creating tertiary amines.[12] It involves reacting the amine with a ketone or aldehyde to form an iminium intermediate, which is then reduced in situ. However, for hindered secondary amines reacting with ketones, the formation of the iminium intermediate can be difficult.[12]

• Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction is excellent for forming aryl-amine bonds.[13] If your target molecule involves coupling the cyclopentyl amine to an aromatic ring, this is a superior method. The development of bulky phosphine ligands has greatly expanded the scope to include hindered amines.[13][14]

Q3: How does the structure of the cyclopentyl amine itself affect reactivity?

A3: The substitution pattern on the cyclopentyl ring is just as important as the coupling partner.

Caption: Increasing substitution near the amine decreases reactivity.

As shown in Figure 1, a simple cyclopentylamine is significantly more reactive than, for example, a 2,2,5,5-tetramethylcyclopentylamine. The substituents adjacent to the amino group (the α-carbons) have the largest impact. This steric bulk directly shields the nitrogen nucleophile.

Q4: What is the mechanism of HATU and why is it so effective?

A4: HATU's effectiveness stems from its ability to rapidly generate a highly reactive activated ester.

Caption: Simplified workflow of a HATU-mediated amide coupling.

• Deprotonation: A non-nucleophilic base like DIPEA deprotonates the carboxylic acid, making it a better nucleophile.[15]

• Activation: The carboxylate attacks HATU.

• Intermediate Formation: A highly reactive O-acyl(tetramethyl)isourea intermediate is formed. The 7-azabenzotriazole oxide anion (OAt⁻) then attacks this intermediate.[8]

• Active Ester: This generates the OAt-active ester and tetramethylurea. The pyridine nitrogen in the HOAt moiety provides anchimeric assistance, further accelerating the subsequent coupling reaction, making HATU more efficient than its HOBt-based counterparts like HBTU.[5]

• Nucleophilic Attack: The sterically hindered amine can now more readily attack the highly electrophilic carbonyl carbon of the OAt-ester to form the desired amide bond.

References

• Application Notes and Protocols for the Use of HATU with Sterically Hindered Amino Acids. Benchchem.
• Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids. Benchchem.

• Underlying Mechanisms of Reductive Amination on Pd-Catalysts: The Unique Role of Hydroxyl Group in Generating Sterically Hindered Amine. MDPI. [Link]

• Technical Support Center: Troubleshooting Low Yield in Amide Bond Form

• Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies. [Link]

• Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology.
• Acylation of hindered amines and functionalized bis-peptides obtained thereby.

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Coupling Reagents. Aapptec Peptides. [Link]

• Novabiochem® Coupling reagents. Merck Millipore.

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. [Link]

• A Facile One-Pot Process for the Formation of Hindered Tertiary Amines. Molecules. [Link]

• Challenges in amide coupling with sterically hindered 3,3-Difluorocyclopentanamine. Benchchem.

• HBTU, DIPEA Peptide Coupling Mechanism. YouTube. [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF. [Link]

• Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society. [Link]

• Steric hindrance – Knowledge and References. Taylor & Francis. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. taylorandfrancis.com [taylorandfrancis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ペプチドカップリング試薬のセレクションガイド [sigmaaldrich.com]
• 8. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 9. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB02129D [pubs.rsc.org]
• 10. semanticscholar.org [semanticscholar.org]
• 11. bachem.com [bachem.com]
• 12. A Facile One-Pot Process for the Formation of Hindered Tertiary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. youtube.com [youtube.com]

Technical Support Center: Purification of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine Hydrochloride

[1]

Case ID: PUR-AMINE-002 Compound Class: Sterically Hindered Aliphatic Amine Salts Status: Active Guide[1]

Executive Summary & Molecule Analysis

The Challenge: Purifying 2-(2,2-Dimethylcyclopentyl)ethan-1-amine hydrochloride presents a unique set of physicochemical challenges. Unlike aromatic amines, this molecule lacks a UV-active chromophore, making standard detection (UV 254 nm) impossible.[1] Structurally, it possesses a "greasy" lipophilic tail (the gem-dimethyl cyclopentyl group) and a highly polar ionic head (the ammonium chloride).[1]

The Consequence: This duality often leads to the "oiling out" phenomenon during recrystallization, where the salt separates as a second liquid phase rather than a crystalline solid. Furthermore, the gem-dimethyl group introduces steric bulk that can trap solvent molecules, complicating drying.[1]

Core Strategy: Success requires a shift from standard aqueous workups to anhydrous solvent systems and refractive/derivatized detection methods .

Troubleshooting Guide: Common Failure Modes

Issue 1: The Product "Oils Out" Instead of Crystallizing

Symptom: Upon cooling your recrystallization mixture, droplets of oil form at the bottom of the flask instead of white crystals. Root Cause: The temperature gap between the compound's melting point and the solvent's boiling point is too narrow, or the solvent system is too polar (holding water), causing liquid-liquid phase separation (LLPS) before nucleation can occur.

Corrective Action:

• Reheat: Redissolve the oil by heating the mixture back to reflux.

• Add Anti-Solvent: Add a non-polar anti-solvent (e.g., Diethyl Ether or Heptane) dropwise until persistent cloudiness appears.[1]

• Seeding: If available, add a seed crystal. If not, scratch the inner glass surface with a glass rod to induce nucleation.

• Slow Cooling: Wrap the flask in cotton or place it in a Dewar flask to cool to room temperature over 4–6 hours. Do not plunge directly into ice.

Issue 2: "Invisible" Product on TLC/HPLC

Symptom: The crude material shows no spots on TLC under UV light, or HPLC traces are flat. Root Cause: The molecule is aliphatic. It has no conjugated

-systems to absorb UV light.[1]

Corrective Action:

• TLC Visualization: You must use chemical stains.

  • Ninhydrin:[1] Stains primary amines red/purple . (Most effective).

  • Dragendorff’s Reagent: Stains alkaloids/amines orange .

  • Iodine Chamber:[1][2] Nonspecific reversible staining (Yellow/Brown).[1]

• HPLC Detection: Switch from UV/Vis to ELSD (Evaporative Light Scattering Detector) or CAD (Charged Aerosol Detector).[1] Alternatively, perform pre-column derivatization with FMOC-Cl.[1]

Issue 3: Persistent Hygroscopicity (Sticky Solid)

Symptom: The filtered solid turns into a gum upon exposure to air. Root Cause: Amine hydrochloride salts are hygroscopic. The 2,2-dimethyl group prevents tight crystal packing, leaving voids that greedily absorb atmospheric water.[1]

Corrective Action:

• Filter under a blanket of Nitrogen/Argon.

• Dry in a vacuum oven at 40°C with P₂O₅ (phosphorus pentoxide) desiccant.[1]

• Store in a desiccator or sealed under inert gas.

Detailed Purification Protocols

Protocol A: Acid-Base Extraction (Removal of Non-Basic Impurities)

Use this as the first line of defense to remove unreacted starting materials (e.g., nitriles) before attempting crystallization.[1]

• Dissolution: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc) .

• Acid Wash: Extract the organic layer with 1M HCl (aq) (3x).

  • Chemistry: The amine becomes protonated (

    ) and moves to the water layer. Neutral impurities stay in the EtOAc.

• Wash: Wash the combined aqueous acidic layers with fresh EtOAc (1x) to remove entrained organics.

• Basification: Cool the aqueous layer to 0°C. Slowly add 4M NaOH until pH > 12.

  • Chemistry: The amine is deprotonated (

    ) and becomes insoluble in water.

• Extraction: Extract the cloudy aqueous mixture with Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) (3x).[1]

• Drying: Dry the organic layer over anhydrous

  , filter, and concentrate to yield the Free Base .

• Salt Formation: Redissolve Free Base in anhydrous Diethyl Ether. Bubble dry HCl gas or add HCl in Dioxane (4M) to precipitate the pure salt.

Protocol B: Recrystallization (Polishing the Salt)

Use this if the salt is already formed but colored or impure.

Recommended Solvent Systems:

• System 1 (Preferred): Isopropanol (Solvent) / Diethyl Ether (Anti-solvent).[1]

• System 2: Ethanol (Solvent) / Heptane (Anti-solvent).[1]

• System 3: Acetonitrile (Hot) -> Cool to 0°C.[1]

Step-by-Step:

• Place crude salt in a flask with a stir bar.

• Add Isopropanol (IPA) . Heat to boiling.

• Add just enough hot IPA to dissolve the solid. If colored insoluble specks remain, hot filter immediately.[1]

• Remove from heat. Add Diethyl Ether dropwise until the solution turns slightly turbid.

• Add 1-2 drops of IPA to clear the turbidity.

• Allow to cool slowly to Room Temp, then move to a fridge (4°C).

• Filter the white needles/plates and wash with cold Ether.

Decision Logic & Workflow Visualization

Workflow 1: Purification Decision Tree

Follow this logic to determine the correct purification path based on your crude material's state.

Caption: Decision matrix for selecting between extraction and recrystallization based on crude physical state.

Workflow 2: The "Oiling Out" Recovery Loop

Specific logic for handling the phase separation failure mode.

Caption: Troubleshooting loop for recovering a crystallization batch that has oiled out.

Technical Data & Solvent Compatibility

Table 1: Solvent Selection for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine HCl

Solvent System	Role	Suitability	Notes
Water	Solvent	Poor	High risk of oiling out; difficult to dry.[1]
Ethanol (Abs.)	Solvent	Good	High solubility; needs anti-solvent (Ether).[1]
Isopropanol (IPA)	Solvent	Excellent	Best balance of solubility vs. temperature.
Diethyl Ether	Anti-Solvent	Excellent	Precipitates the salt efficiently; low boiling point.
Hexane/Heptane	Anti-Solvent	Good	Use if Ether fails; requires higher temps.
Acetone	Wash	Moderate	Good for washing filter cake; may dissolve some product.

Frequently Asked Questions (FAQ)

Q: Can I use aqueous HCl to form the salt? A: It is not recommended . Aqueous HCl introduces water, which is difficult to remove from the hygroscopic amine salt. Using HCl in Dioxane or HCl in Methanol (anhydrous) is superior because the solvent can be evaporated or the salt precipitated directly with ether.

Q: Why does my NMR show broad peaks? A: Broad peaks in the proton NMR of amine salts often indicate exchangeable protons (

) or hygroscopic water. Run the NMR in DMSO-d6 or MeOD to sharpen the signals. If using , add a drop of to wash out the NH protons and simplify the spectrum.

Q: The 2,2-dimethyl group seems to hinder crystallization.[1] Why? A: The gem-dimethyl group creates a "greasy ball" of steric bulk. While it restricts rotation (which usually helps crystallization), it also disrupts the packing efficiency of the ionic lattice compared to a straight-chain amine. This makes the choice of anti-solvent (like Ether) critical to force the lattice to form.

References

• Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for amine salt recrystallization techniques). [1]

• Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (Source for general purification of aliphatic amines).

• Sigma-Aldrich. (2024).[1] Derivatization and Separation of Aliphatic Amines. (Technical Note on detection of non-UV active amines).

• Anderson, N. G. (2012).[1] Practical Process Research and Development – A Guide for Organic Chemists. Academic Press. (Guidance on "oiling out" and salt selection).

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. youtube.com [youtube.com]

Technical Support Center: Purification Strategies for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Welcome to the technical support center for handling 2-(2,2-Dimethylcyclopentyl)ethan-1-amine. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this bulky, primary amine in their synthetic workflows. Excess starting material can often complicate downstream processing and product isolation. This document provides a series of troubleshooting guides and in-depth protocols to efficiently remove unreacted 2-(2,2-Dimethylcyclopentyl)ethan-1-amine from reaction mixtures, ensuring the highest purity of your target compounds.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the purification of reaction mixtures containing 2-(2,2-Dimethylcyclopentyl)ethan-1-amine.

Q1: What is the most straightforward and universally applicable method for removing unreacted 2-(2,2-Dimethylcyclopentyl)ethan-1-amine?

A: The primary and most robust method is a classical acid-base liquid-liquid extraction .[1][2][3] This technique leverages the basic nature of the amine functional group. By washing your organic reaction mixture with an aqueous acid solution (e.g., 1M HCl), the amine is protonated to form its corresponding ammonium salt. This salt is highly soluble in the aqueous phase and is thus extracted from the organic layer, which retains your neutral or acidic product. The amine can be recovered from the aqueous layer, if desired, by basification.[3][4]

Q2: My target molecule is sensitive to strong acids. What are my alternatives to a standard acid wash?

A: If your product cannot tolerate acidic conditions, you have several excellent alternatives:

• Scavenger Resins: These are solid-supported reagents that covalently bind to the primary amine, allowing for its removal by simple filtration.[5][6][7] This is an exceptionally clean and non-invasive method.

• Selective Crystallization: You may be able to crystallize your product directly from the crude mixture, leaving the amine in the mother liquor. Alternatively, newer techniques allow for the selective precipitation of the amine itself.[8][9][10]

• Specialized Chromatography: Amine-functionalized silica or reversed-phase chromatography with a neutral or slightly basic mobile phase can effectively separate the amine from your product without exposure to acid.[11][12]

Q3: I'm attempting to use standard silica gel chromatography, but the amine is streaking badly or not eluting properly. Why is this happening and how can I fix it?

A: This is a classic problem when purifying basic compounds on standard silica gel. Silica is inherently acidic due to the presence of silanol (Si-OH) groups on its surface.[11] Your basic amine interacts strongly with these acidic sites via an acid-base interaction, leading to poor peak shape (tailing/streaking) and sometimes irreversible binding. To counteract this, you can add a small amount of a basic modifier, such as triethylamine (~0.5-1%) or ammonium hydroxide, to your mobile phase.[11] This modifier effectively "caps" the acidic sites on the silica, allowing your amine to elute cleanly.

Q4: Can I remove the amine from the reaction mixture without performing a multi-step aqueous workup?

A: Yes. The most direct method to avoid a liquid-liquid extraction is the use of scavenger resins .[7] After the reaction is complete, you simply add the appropriate resin to the mixture, stir for a specified time, and then filter off the resin, which has now bound your excess amine. This is particularly advantageous in high-throughput or parallel synthesis settings.[13] Another option is purification via salt precipitation, where adding an acid like trichloroacetic acid (TCA) can cause the amine salt to precipitate, which is then removed by filtration.[10]

Section 2: In-Depth Troubleshooting and Protocol Guides

This section provides detailed, step-by-step methodologies for the most effective purification strategies.

Guide 1: Standard Purification via Acid-Base Extraction

Underlying Principle: This method exploits the dramatic shift in a compound's polarity and solubility upon protonation or deprotonation. The neutral form of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine is soluble in common organic solvents (e.g., DCM, EtOAc, Ether). Upon protonation with an acid, it forms an ammonium salt, which is ionic and preferentially dissolves in the aqueous phase.[1][3]

Experimental Workflow: Acid-Base Extraction

Caption: Workflow for separating a neutral product from the basic amine.

Step-by-Step Protocol:

• Solvent Dilution: Ensure your crude reaction mixture is dissolved in a water-immiscible organic solvent like dichloromethane (DCM), ethyl acetate (EtOAc), or diethyl ether. If the reaction was run in a water-miscible solvent (e.g., THF, acetonitrile), dilute it significantly with one of the aforementioned solvents and water.

• Acidic Wash: Transfer the organic solution to a separatory funnel. Add an equal volume of 1M hydrochloric acid (HCl).

• Extraction: Stopper the funnel, invert it, and open the stopcock to vent any pressure. Shake vigorously for 30-60 seconds, venting periodically.

• Separation: Place the funnel back on a ring stand and allow the layers to fully separate.

• Drain Layers: Drain the appropriate layer (the aqueous layer is on the bottom for DCM, on top for EtOAc/ether).

• Repeat Extraction (Self-Validation): To ensure complete removal, repeat the acidic wash (steps 2-5) one or two more times.

  • Trustworthiness Check: After the final wash, you can spot a small amount of the organic layer on a TLC plate next to a spot of the starting amine. Staining with an amine-specific stain (e.g., ninhydrin) should show no remaining amine in your product's organic layer.

• Neutralizing Wash: Wash the organic layer with saturated sodium bicarbonate solution and then with brine to remove residual acid and water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to isolate your purified product.

Troubleshooting Guide: Acid-Base Extraction

Issue	Probable Cause	Recommended Solution
Emulsion Forms	High concentration of reagents or insufficient ionic strength.	Add a small amount of brine (saturated NaCl solution) and swirl gently. If persistent, filter the entire mixture through a pad of Celite®.
Incomplete Amine Removal	Insufficient acid used or insufficient shaking.	Ensure the aqueous layer is acidic (pH < 2) with pH paper. Perform an additional acidic wash with vigorous shaking.

| Product Loss to Aqueous Layer | Your product may have some basicity or high water solubility. | Use a weaker acid for the wash (e.g., 10% citric acid) or perform a "back-extraction" by washing the combined acidic aqueous layers with fresh organic solvent to recover any lost product. |

Guide 2: Selective Removal with Scavenger Resins

Underlying Principle: Scavenger resins are functionalized polymers designed to react selectively and irreversibly with specific functional groups.[7] For a primary amine like 2-(2,2-Dimethylcyclopentyl)ethan-1-amine, resins with electrophilic functional groups are ideal. The key advantage is that the product is never exposed to harsh aqueous conditions, and purification is achieved by simple filtration.[7]

Decision Logic: Choosing the Right Scavenger Resin

Caption: Decision tree for selecting an appropriate amine scavenger resin.

Step-by-Step Protocol:

• Choose the Right Resin: Based on the logic diagram above, select a resin. For removing a primary amine in the presence of a non-amine product, polystyrene-benzaldehyde (PS-Benzaldehyde) is an excellent and selective choice.[6]

• Calculate Resin Amount: Determine the molar excess of the unreacted amine. Use a 2- to 3-fold molar equivalent of the scavenger resin relative to the excess amine. (e.g., if you have 1 mmol of excess amine, use a resin with a loading of 1.5 mmol/g and add (1 mmol * 2.5) / 1.5 mmol/g = 1.67 g of resin).

• Scavenging: Add the calculated amount of resin to the crude reaction mixture (in a suitable solvent like DCM, THF, or Toluene).[5]

• Incubation: Stir the suspension at room temperature or slightly elevated temperature (e.g., 40 °C) for 2-16 hours.

  • Trustworthiness Check: Monitor the disappearance of the starting amine by TLC or LCMS. Continue stirring until the amine is no longer detected.

• Filtration: Filter the reaction mixture through a sintered glass funnel or a cotton plug to remove the resin.

• Rinsing: Wash the resin with a small amount of fresh solvent to ensure complete recovery of the product.

• Concentration: Combine the filtrate and washes, and concentrate under reduced pressure to yield the purified product.

Data Table: Comparison of Common Amine Scavenger Resins

Resin Functional Group	Target	Mechanism	Selectivity	Typical Solvents
Benzaldehyde	Primary Amines	Imine Formation	Excellent for primary amines over secondary/tertiary.[6]	DCM, THF, Toluene
Isocyanate	Primary & Secondary Amines	Urea Formation	Reacts with most nucleophiles (amines, alcohols).[6]	DCM, THF
Isatoic Anhydride	Primary & Secondary Amines	Acylation	Similar to isocyanate, reacts broadly with amines.[6]	DMF, DCM

| Acetoacetoxy | Primary Amines | Enamine Formation | Good selectivity for primary amines.[14] | DCM, THF |

Guide 3: Purification by Column Chromatography

Underlying Principle: Chromatography separates compounds based on their differential partitioning between a stationary phase and a mobile phase. For amines, the choice of stationary phase is critical to avoid unwanted interactions.[11]

Data Table: Comparison of Chromatography Methods for Amine Purification

Method	Stationary Phase	Mobile Phase Principle	Pros	Cons
Modified Normal Phase	Standard Silica Gel	Non-polar eluent (e.g., Hexane/EtOAc) with a basic additive (e.g., 1% Et₃N).[11]	Readily available; inexpensive.	Additive must be removed; may not work for very basic amines.
Amine-Functionalized	Amine-grafted Silica	Standard non-polar eluents (e.g., Hexane/EtOAc).[11][12]	Excellent peak shape; no additive needed; highly reproducible.	More expensive than plain silica.

| Reversed-Phase (C18) | C18-coated Silica | Polar eluent (e.g., Acetonitrile/Water) often with a pH modifier.[12][15] | Good for polar compounds; can use pH to control retention. | Requires removal of aqueous solvents; may need pH buffering. |

Protocol 3A: Mitigating Tailing on Standard Silica Gel

• Prepare Mobile Phase: Choose a suitable solvent system based on TLC analysis (e.g., 80:20 Hexane:Ethyl Acetate). To this solvent system, add 0.5-1% triethylamine (Et₃N) by volume.

• Prepare Column: Pack the column with silica gel slurried in the prepared, amine-modified mobile phase.

• Load and Elute: Load your sample and elute with the modified mobile phase, collecting fractions as usual.

• Post-Purification: After identifying and combining the product-containing fractions, the triethylamine can be removed during solvent evaporation under high vacuum, sometimes with gentle heating or by co-evaporation with another solvent like toluene.

References

• Selective and Waste‐Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization. ResearchGate. [Link]

• Selective and Waste-Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization. PubMed. [Link]

• A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. American Chemical Society. [Link]

• Scavenger resin and processes for the use thereof.

• Covalent Scavengers for Primary and Secondary Amines. CiteSeerX. [Link]

• Acetoacetoxy ethyl methacrylate (AAEM) resin, a new scavenger for primary amines in the presence of secondary amines. ePrints Soton. [Link]

• Acid-Base Extraction. Chemistry LibreTexts. [Link]

• Is there an easy way to purify organic amines?. Biotage. [Link]

• purifying secondary amine. Sciencemadness Discussion Board. [Link]

• Purification of amine reaction mixtures.

• How do I purify ionizable organic amine compounds using flash column chromatography?. Biotage. [Link]

• Workup: Amines. University of Rochester, Department of Chemistry. [Link]

• RediSep C-18 reversed phase column Purification of primary amines. Teledyne ISCO. [Link]

• Acid–base extraction. Wikipedia. [Link]

• Scavenger Resins. Amerigo Scientific. [Link]

• Comparative Efficacy of Polyamine-Based Scavenger Resins. Scientific Research Publishing. [Link]

• Selective separation of amines from continuous processes using automated pH controlled extraction. Royal Society of Chemistry. [Link]

• Recrystallization purification method of enamine salt.
• Process for the purification of amines.

• Column Chromatography of Compound with Amine and Carboxylic Acid. Reddit. [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. ResearchGate. [Link]

• 2-(2,2-Diethylcyclopentyl)ethan-1-amine. PubChem. [Link]

• Isolation (Recovery). University of Alberta. [Link]

• Amine workup. Reddit. [Link]

• reduction of primary amides to amines with lithium aluminum hydride. Sciencemadness Discussion Board. [Link]

• Trichloroacetic acid fueled practical amine purifications. National Institutes of Health. [Link]

• Forming oxalte salts of amines. Sciencemadness.org. [Link]

• Recrystallization and Crystallization. University of California, Irvine. [Link]

• Methods to Avoid Inactivation of Primary Amines. Glen Research. [Link]

• Which extraction procedure will completely separate an amide from the by-product of the reaction between an amine and excess carboxylic acid anhydride?. Reddit. [Link]

• Continuous Online Analysis of Amine Solvents Using Gas Chromatography. International CCS Knowledge Centre. [Link]

• Separation of organic amine compounds on silica gel with reversed-phase eluents. ACS Publications. [Link]

• 2,2-Dimethylcyclopentan-1-amine. PubChem. [Link]

• N,N-dimethylcyclopent-2-en-1-amine. PubChem. [Link]

• Ethanone, 1-(2,2-dimethylcyclopentyl)-. PubChem. [Link]

• Synthesis of Cyclopentanone and Cyclohexanone Derivatives. AlQalam Journal of Medical and Applied Sciences. [Link]

• Synthesis of Cyclopentanone and Cyclohexanone Derivatives. ResearchGate. [Link]

• A Practical Preparation of 2-Hydroxymethyl-2-cyclopenten-1-one by Morita-Baylis-Hillman Reaction. Organic Chemistry Portal. [Link]

• Cyclopentane, 2-methylpentyl. Cheméo. [Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 3. vernier.com [vernier.com]
• 4. Isolation (Recovery) [chem.ualberta.ca]
• 5. US6897262B2 - Scavenger resin and processes for the use thereof - Google Patents [patents.google.com]
• 6. thieme-connect.com [thieme-connect.com]
• 7. Scavenger Resins - Amerigo Scientific [amerigoscientific.com]
• 8. researchgate.net [researchgate.net]
• 9. Selective and Waste-Free Isolation of High Purity Primary Amines from Amine and Reaction Mixtures by Selective Ammonium Carbamate Crystallization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Trichloroacetic acid fueled practical amine purifications - PMC [pmc.ncbi.nlm.nih.gov]
• 11. biotage.com [biotage.com]
• 12. biotage.com [biotage.com]
• 13. scirp.org [scirp.org]
• 14. Acetoacetoxy ethyl methacrylate (AAEM) resin, a new scavenger for primary amines in the presence of secondary amines - ePrints Soton [eprints.soton.ac.uk]
• 15. teledyneisco.com [teledyneisco.com]

Stability of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine under basic conditions

Technical Support Center: 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Welcome to the technical support guide for 2-(2,2-dimethylcyclopentyl)ethan-1-amine. This resource is designed for researchers, chemists, and drug development professionals to address common questions and troubleshooting scenarios regarding the stability of this sterically hindered primary amine, particularly under basic conditions. Our guidance is rooted in fundamental chemical principles and field-proven best practices to ensure the integrity of your experiments.

Section 1: Fundamental Stability & Properties

This section covers the core chemical characteristics of 2-(2,2-dimethylcyclopentyl)ethan-1-amine that dictate its behavior in chemical reactions.

Q1: What are the key structural features of 2-(2,2-dimethylcyclopentyl)ethan-1-amine that influence its stability and reactivity?

The stability and reactivity of this molecule are primarily governed by two features: the primary amine group and the bulky alkyl substituent.

• Primary Amine (-NH₂): The nitrogen atom possesses a lone pair of electrons, making it nucleophilic and basic.[1][2] This is the reactive center of the molecule, readily participating in acid-base reactions and acting as a nucleophile towards electrophiles.

• 2,2-Dimethylcyclopentyl Group: This substituent is sterically demanding. The gem-dimethyl groups on the cyclopentane ring create significant bulk, which sterically shields the primary amine. This hindrance can influence reaction rates, potentially slowing down reactions that require nucleophilic attack at the nitrogen center.[3][4] It also plays a crucial role in directing the regioselectivity of certain reactions, such as elimination processes, should the amine be converted into a suitable leaving group.[1][5]

Caption: Structural features of the target molecule.

Q2: How stable is this amine in common basic solutions (e.g., NaOH, K₂CO₃, Et₃N) at ambient temperature?

As a primary aliphatic amine, 2-(2,2-dimethylcyclopentyl)ethan-1-amine is generally stable in common aqueous and organic basic solutions at room temperature, provided that oxidizing agents are excluded. Amines are themselves bases, so they do not react with other bases unless the other base is exceptionally strong and capable of deprotonating the N-H bond (pKa ~35), which is not the case for hydroxides, carbonates, or triethylamine. The primary concern is not an acid-base reaction but rather oxidative degradation if air is present.

Q3: What is the expected pKa of the conjugate acid of this amine, and how does steric hindrance affect its basicity?

The conjugate acid (R-NH₃⁺) of a typical primary aliphatic amine has a pKa value in the range of 10-11. For sterically hindered amines, the pKa can be influenced by the alkyl group's effect on the solvation and stability of the corresponding ammonium cation.[3] While steric hindrance can sometimes decrease basicity by impeding solvation of the conjugate acid, the electron-donating nature of the alkyl group generally maintains strong basicity. The pKa of the conjugate acid of 2,2-dimethylpropan-1-amine (neopentylamine), a structurally similar acyclic amine, is 10.15, which can serve as a reasonable estimate.[6]

Section 2: Potential Degradation Pathways & Troubleshooting

Even stable compounds can degrade under specific conditions. This section addresses what to look for and how to troubleshoot unexpected results.

Q4: My reaction under basic conditions is showing unexpected byproducts. What are the likely degradation pathways?

If you observe degradation, the most probable pathway under typical basic conditions (pH 8-14, room temperature to moderate heat) is oxidative degradation . Aliphatic amines can be susceptible to oxidation, especially in the presence of air (oxygen) and trace metal ion catalysts.[7][8] Thermal degradation is generally not a significant concern unless temperatures are elevated (e.g., >100-150°C).[9]

Q5: Could the amine be degrading via oxidation? How can I detect and prevent this?

Yes, oxidation is a primary suspect for degradation. The amine can be oxidized to various products, including imines, oximes, or hydroxylamines, which may be unstable and lead to further decomposition products.[7]

Detection:

• GC-MS: Ideal for identifying volatile byproducts with different mass-to-charge ratios.

• NMR Spectroscopy (¹H, ¹³C): Look for the appearance of new signals, particularly in the downfield region, which might suggest the formation of C=N bonds (imines).

• Color Change: A yellow or brown discoloration of the solution is often a visual indicator of oxidative degradation.

Prevention:

• Inert Atmosphere: Perform reactions under an inert atmosphere (Nitrogen or Argon) to exclude oxygen.

• Degassed Solvents: Use solvents that have been properly degassed via sparging with an inert gas or through freeze-pump-thaw cycles.

• Metal Chelators: If you suspect metal-catalyzed oxidation, adding a small amount of a chelating agent like EDTA can sequester trace metal ions.

• Avoid High Temperatures: Lowering the reaction temperature can reduce the rate of degradation.

Caption: Simplified pathway for oxidative degradation of primary amines.

Q6: I am observing discoloration of my amine solution. What is the cause?

Discoloration, typically to yellow or brown, is a strong indicator of degradation, most commonly from oxidation.[10] The initial oxidation products can undergo further reactions to form complex, conjugated systems or oligomers that absorb visible light, resulting in a colored solution. It can also be caused by impurities present in the starting material or solvent that are unstable under basic conditions.

Section 3: Experimental Protocols & Best Practices

To ensure experimental success and reproducibility, follow these guidelines for handling, storage, and analysis.

Q8: What are the best practices for handling and storing 2-(2,2-dimethylcyclopentyl)ethan-1-amine?

Proper handling and storage are critical to maintaining the purity and stability of the amine. Aliphatic amines can be corrosive and irritating, so appropriate personal protective equipment (PPE) is essential.[11][12]

Parameter	Recommendation	Rationale
Atmosphere	Store under an inert atmosphere (Argon or Nitrogen).	To prevent slow oxidative degradation from atmospheric oxygen.[7]
Temperature	Store in a cool, dark place (2-8°C recommended).	Reduces the rate of potential degradation pathways and minimizes vapor pressure.
Container	Amber glass bottle with a tight-fitting, inert cap (e.g., PTFE-lined).	Protects from light, which can catalyze oxidation, and prevents contamination.
Handling	Handle in a well-ventilated fume hood. Wear gloves, safety glasses, and a lab coat.	Aliphatic amines can be corrosive and may cause respiratory irritation.[10][11]

Q9: How can I set up an experiment to test the stability of the amine under my specific basic conditions?

A controlled stability study is the most reliable way to assess the compound's stability in your specific reaction matrix.

Experimental Protocol: Amine Stability Test

• Preparation:

  • Prepare three identical solutions of your reaction mixture:

    • Sample A (Test): Your complete reaction mixture including the amine, base, and solvent.

    • Sample B (Control): The reaction mixture without the base.

    • Sample C (Reference): The amine dissolved in the reaction solvent only.

• Execution:

  • Place all three samples under the exact conditions of your experiment (temperature, atmosphere, stirring).

  • At defined time points (e.g., t=0, 2h, 6h, 24h), withdraw a small aliquot from each sample.

• Analysis:

  • Immediately quench any reaction in the aliquot if necessary (e.g., by neutralizing the base).

  • Analyze the aliquot using a suitable quantitative method (e.g., HPLC or GC with an internal standard).

• Interpretation:

  • Compare the concentration of the parent amine in Sample A to Samples B and C over time.

  • A significant decrease in concentration in Sample A relative to the controls indicates instability under your basic conditions.

  • Analyze for the appearance of new peaks, which correspond to degradation products.

Caption: Workflow for a controlled stability study.

Q10: What analytical techniques are suitable for monitoring the purity and degradation of this amine?

• Gas Chromatography (GC): Excellent for volatile amines. A GC-MS system can help identify the mass of degradation products. Note that ghost peaks can sometimes be an issue with amines, requiring proper column conditioning.[13]

• High-Performance Liquid Chromatography (HPLC): Can be used with various detectors (UV, MS). Derivatization of the amine may be necessary for good UV detection and chromatography.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about the parent compound and any impurities or degradation products that are present in sufficient concentration.

Section 4: FAQs

Q11: Is the amine compatible with strong, non-nucleophilic bases like DBU or Hünig's base?

Yes. 2-(2,2-dimethylcyclopentyl)ethan-1-amine is fully compatible with common non-nucleophilic organic bases. Due to its own steric hindrance, it is unlikely to interfere with the function of bases like N,N-diisopropylethylamine (Hünig's base), which are often chosen specifically because their bulk prevents them from participating in side reactions like alkylation.[5]

Q12: My reaction involves heating. At what temperature should I become concerned about thermal degradation?

While every system is different, significant thermal degradation of simple aliphatic amines in the absence of CO₂ generally requires high temperatures, often above 150-200°C.[9] For most standard organic synthesis applications conducted below 120°C, thermal degradation is unlikely to be the primary pathway of decomposition, and oxidative degradation remains the more probable cause of instability.

References

• PubChem. (n.d.). 2-(2,2-Diethylcyclopentyl)ethan-1-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Laloi, M., et al. (n.d.). Sterically hindered primary amines. Retrieved from a document discussing the behavior of cyclic and acyclic amines with varying steric hindrance.

• Chemistry LibreTexts. (2025, February 24). 24.7: Reactions of Amines. Retrieved from [Link]

• OChemTutor. (2019, July 15). 05.03 General Reactivity of Amines [Video]. YouTube. Retrieved from [Link]

• PubChem. (n.d.). 2,2-Dimethylcyclopentan-1-amine. National Center for Biotechnology Information. Retrieved from [Link]

• Surry, D. S., & Buchwald, S. L. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society, 137(49), 15374–15377. Retrieved from [Link]

• Hessen, E. T., et al. (2022). Impact of Solvent on the Thermal Stability of Amines. ACS Omega, 7(43), 38739–38751. Retrieved from [Link]

• Fredriksen, S. B., & Jens, K. J. (2013). Oxidative degradation of aqueous amine solutions of MEA, AMP, MDEA, Pz: A review. Energy Procedia, 37, 1770–1777.

• Geerts, W. J., & Joosten, G. E. H. (1975). Irregular Behaviour of Aliphatic Amines in Gas-Liquid Chromatography. Journal of Chromatography A, 112, 567-573. Retrieved from [Link]

• RPS Group. (2022, December 19). Hazard Watch: Amines in the workplace. Retrieved from [Link]

• Australian Government Department of Health. (2017, March 10). Primary aliphatic (C12-22) and fatty amines: Human health tier II assessment. National Industrial Chemicals Notification and Assessment Scheme (NICNAS). Retrieved from [Link]

• ILO Encyclopaedia of Occupational Health and Safety. (2011, August 6). Amines, Aliphatic: Physical & Chemical Hazards. Retrieved from [Link]

• International CCS Knowledge Centre. (2021, January 26). Advancing Amine Degradation Analysis. Retrieved from [Link]

• Nielsen, C. J., et al. (2010, March 11). Atmospheric Degradation of Amines (ADA). NILU. Retrieved from [Link]

• Clark, J. (n.d.). amines as bases. Chemguide. Retrieved from [Link]

• ChemBK. (2024, April 9). 2,2-Dimethylpropan-1-amine. Retrieved from [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. Sterically hindered primary amines [bestpfe.com]
• 4. Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chembk.com [chembk.com]
• 7. researchgate.net [researchgate.net]
• 8. ccsknowledge.com [ccsknowledge.com]
• 9. Impact of Solvent on the Thermal Stability of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Amines | RPS [rpsgroup.com]
• 11. medicalguidelines.basf.com [medicalguidelines.basf.com]
• 12. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 13. academic.oup.com [academic.oup.com]

Overcoming steric hindrance in 2-(2,2-Dimethylcyclopentyl)ethylamine coupling reactions

Welcome to the technical support center for amide coupling reactions involving the sterically demanding primary amine, 2-(2,2-dimethylcyclopentyl)ethylamine. This resource is designed for researchers, medicinal chemists, and process development scientists who are encountering challenges in achieving high yields and purity with this valuable, yet challenging, building block. The inherent steric bulk from the gem-dimethyl group on the cyclopentyl ring, adjacent to the ethylamine, often leads to low reactivity in standard coupling protocols.

This guide provides a structured approach to troubleshooting, moving from frequently asked questions to in-depth optimization strategies, all grounded in established chemical principles and supported by peer-reviewed literature.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial hurdles faced when working with 2-(2,2-dimethylcyclopentyl)ethylamine.

Question 1: Why is my standard amide coupling (e.g., EDC/HOBt) failing or giving low yields with 2-(2,2-dimethylcyclopentyl)ethylamine?

Answer: The primary reason for failure is severe steric hindrance. The 2,2-dimethylcyclopentyl group acts as a bulky "shield" around the amine's nucleophilic nitrogen atom. Standard coupling reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with HOBt (Hydroxybenzotriazole) form an activated ester intermediate. The steric bulk of your amine physically obstructs its approach to this activated ester, slowing down the rate of reaction to the point where side reactions and decomposition of the activated species begin to dominate, leading to low yields.

Question 2: I see a lot of unreacted starting material (carboxylic acid). Is the amine not reactive enough?

Answer: It's a common misconception. The amine itself is a primary amine and is electronically nucleophilic. The issue is not electronic but kinetic, stemming from the steric hindrance previously mentioned. The amine has difficulty reaching the reactive site. Therefore, the solution lies not in increasing the amine's intrinsic reactivity, but in modifying the reaction environment to better accommodate its size.

Question 3: My reaction is messy, with multiple byproducts. What is happening?

Answer: When the desired N-acylation is slow, alternative reaction pathways become more prominent. With carbodiimide activators, the highly reactive O-acylisourea intermediate can rearrange to a stable N-acylurea byproduct, consuming your activated acid. Furthermore, if your carboxylic acid has a tendency to form an anhydride, this can also lead to byproducts. The key is to accelerate the rate of the desired amine coupling to outcompete these side reactions.

Part 2: Troubleshooting and Optimization Guide

When standard protocols fail, a systematic approach to optimization is required. This guide provides a logical workflow for identifying and overcoming the challenges associated with this sterically hindered amine.

Logical Workflow for Troubleshooting

The following diagram outlines a systematic approach to optimizing your coupling reaction.

Caption: A decision-tree workflow for troubleshooting coupling reactions.

In-Depth Guide: Reagent Selection

The choice of coupling reagent is the most critical factor. For sterically demanding substrates, you must move beyond standard carbodiimides to more potent and faster-acting reagents.

Mechanism of Action: The Role of Immonium/Uronium Reagents

Reagents like HATU, HBTU, and COMU are based on a guanidinium or uronium salt structure. Upon reaction with a carboxylic acid, they form a highly reactive activated ester (often derived from HOAt or HOBt analogues). The key advantage is the sheer speed of this activation and subsequent aminolysis, which can effectively outpace side reactions.

The mechanism for HATU is illustrated below.

Caption: Simplified mechanism of HATU-mediated amide coupling.

Comparative Table of Coupling Reagents

Reagent	Full Name	Key Advantages for Steric Hindrance	Common Byproducts
HATU	1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	Extremely fast kinetics; formation of highly reactive HOAt-ester. Often the reagent of first choice.	Tetramethylurea
HBTU	O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate	Highly effective, but slightly less potent than HATU. Can lead to racemization in sensitive substrates.	Tetramethylurea
COMU	(1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate	High reactivity similar to HATU, but with byproducts that are often more water-soluble, simplifying purification.	Morpholine-based urea
T3P®	Propylphosphonic Anhydride	A different class of reagent. Excellent for reducing racemization and known to be effective for hindered couplings. Byproducts are water-soluble.	Phosphonic acids

Experimental Protocol: A Robust Starting Point

This protocol provides a well-vetted starting point for coupling 2-(2,2-dimethylcyclopentyl)ethylamine.

Materials:

• Carboxylic acid (1.0 eq)

• 2-(2,2-Dimethylcyclopentyl)ethylamine (1.1 - 1.2 eq)

• HATU (1.1 - 1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (2.5 - 3.0 eq)

• Anhydrous Dimethylformamide (DMF)

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the carboxylic acid (1.0 eq) and anhydrous DMF (to make a ~0.1 M solution).

• Stir the solution until all the carboxylic acid has dissolved.

• Add HATU (1.1 eq) to the solution. The solution may change color.

• Add DIPEA (2.5 eq) dropwise. Stir the mixture at room temperature for 15-30 minutes. This is the "pre-activation" step.

• In a separate vial, dissolve 2-(2,2-dimethylcyclopentyl)ethylamine (1.1 eq) in a small amount of anhydrous DMF.

• Add the amine solution to the activated carboxylic acid mixture dropwise.

• Stir the reaction at room temperature and monitor by TLC or LC-MS.

• If no significant conversion is observed after 2-4 hours, gently warm the reaction to 40-50 °C and continue monitoring.

• Upon completion, proceed with a standard aqueous workup (e.g., dilute with EtOAc, wash with NaHCO₃(aq), brine, dry over Na₂SO₄, and concentrate).

• Purify the crude product by column chromatography.

Justification of Protocol Choices:

• Equivalents: A slight excess of the amine and coupling reagent is used to drive the reaction to completion. A larger excess of the non-nucleophilic base (DIPEA) is required to neutralize the hexafluorophosphate salt formed and to facilitate the reaction.

• Pre-activation: Activating the carboxylic acid before adding the sterically hindered amine ensures the reactive species is readily available, maximizing the chances of a successful coupling event once the amine is introduced.

• Solvent: DMF is an excellent polar aprotic solvent that helps to solvate all reactants and intermediates.

• Temperature: While room temperature is the ideal starting point to minimize side reactions, a moderate increase in temperature can provide the necessary kinetic energy to overcome the activation barrier imposed by steric hindrance.

Part 3: Advanced Troubleshooting

If the optimized protocol still provides unsatisfactory results, consider these advanced strategies.

1. Conversion to an Acyl Halide

For the most stubborn cases, converting the carboxylic acid to a more reactive acyl chloride or fluoride can be highly effective.

• Acyl Chlorides: Reagents like oxalyl chloride or thionyl chloride can be used. This method is robust but can be incompatible with sensitive functional groups. The reaction must be performed carefully as it generates HCl gas.

• Acyl Fluorides: Often considered the "gold standard" for difficult couplings. They are more stable than acyl chlorides but highly reactive towards amines. Reagents like Cyanuric Fluoride or PyFluor can be used for the conversion.

2. Solvent Effects

While DMF is a good starting point, solvent screening can sometimes unlock higher yields.

• NMP (N-Methyl-2-pyrrolidone) or DMAc (Dimethylacetamide): These have higher boiling points and can be useful if higher reaction temperatures are required.

• 2-MeTHF (2-Methyltetrahydrofuran): A less polar solvent that can sometimes alter reaction kinetics favorably.

3. Base Selection

While DIPEA is standard, other non-nucleophilic bases can be trialed.

• 2,4,6-Collidine: A bulkier base that can sometimes be advantageous in preventing side reactions.

• N-Methylmorpholine (NMM): A common alternative to DIPEA.

By systematically applying these principles, from reagent selection to condition optimization and, if necessary, alternative activation strategies, researchers can successfully overcome the significant steric challenges posed by 2-(2,2-dimethylcyclopentyl)ethylamine and incorporate this valuable synthon into their target molecules.

References

• Title: HATU: A Potent Coupling Reagent for Amide Bond Formation Source: Chemical Communications, Royal Society of Chemistry URL: [Link]

• Title: COMU: A Safer and More Effective Replacement for Benzotriazole-Based Uronium-Type Coupling Reagents Source: Organic Letters, American Chemical Society URL: [Link]

• Title: Acyl Fluorides as Polypeptide Coupling Reagents with Reduced Epimerization Source: Organic & Biomolecular Chemistry, Royal Society of Chemistry URL: [Link]

Technical Support Center: Selective Alkylation of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

[1]

Current Status: Operational Ticket ID: ALK-22-DMC Assigned Specialist: Senior Application Scientist, Process Chemistry Division[1]

Executive Summary & Substrate Profile

The Challenge: You are attempting to alkylate 2-(2,2-Dimethylcyclopentyl)ethan-1-amine .

• Structure Analysis: This is a primary amine tethered to a gem-dimethyl substituted cyclopentane ring via an ethyl spacer.

• Reactivity Profile: The ethyl spacer effectively decouples the steric bulk of the gem-dimethyl group from the nitrogen center. Consequently, this amine exhibits high nucleophilicity , comparable to simple n-alkyl amines.

• The Trap: Because the nitrogen is unhindered, it reacts faster than the starting material once mono-alkylated (the secondary amine is more nucleophilic than the primary). This leads to a "runaway" reaction, resulting in a mixture of secondary, tertiary, and quaternary ammonium salts (Polyalkylation).[1]

Objective: Achieve high-yield mono-alkylation while suppressing over-alkylation and elimination side reactions.

Decision Matrix: Selecting Your Protocol

Before starting, determine your pathway based on the electrophile available.[1]

Figure 1: Strategic decision tree for selecting the optimal alkylation pathway.

Protocol A: Reductive Amination (The Gold Standard)[1]

Best For: Aldehydes/Ketones.[2][3] Mechanism: Formation of an imine followed by in-situ reduction. Why it works: The intermediate imine is neutral and less nucleophilic than the amine, preventing double addition.

Reagents

• Substrate: 2-(2,2-Dimethylcyclopentyl)ethan-1-amine (1.0 equiv)

• Carbonyl: Target Aldehyde/Ketone (1.0 - 1.1 equiv)[1]

• Reductant: Sodium Triacetoxyborohydride (STAB) (1.5 equiv)

• Solvent: DCE (1,2-Dichloroethane) or THF.[2][4]

• Additive: Acetic Acid (1.0 equiv) - Crucial for ketone reactivity.

Step-by-Step Protocol

• Imine Formation: Dissolve the amine (1.0 equiv) and the aldehyde/ketone (1.05 equiv) in DCE (0.2 M concentration).

• Acidification: Add Acetic Acid (1.0 equiv). Stir for 30 minutes at room temperature to ensure imine formation equilibrium.

• Reduction: Add STAB (1.5 equiv) in one portion.

  • Note: STAB is milder than Sodium Cyanoborohydride and avoids toxic cyanide byproducts.

• Quench: Stir for 2-4 hours. Quench with saturated aqueous NaHCO₃.[3]

• Workup: Extract with DCM. The gem-dimethyl group makes the product lipophilic; ensure thorough extraction.

Troubleshooting:

• Issue: Reaction is stalled.

• Fix: If using a hindered ketone, switch solvent to DCE/AcOH (10:[1]1) or use Ti(OiPr)₄ as a Lewis acid promoter before adding the reductant.

Protocol B: The "Cesium Effect" (Direct Alkylation)

Best For: Alkyl Halides (when Reductive Amination is impossible). Why it works: Standard bases (K₂CO₃, NaH) lead to polyalkylation.[1] Cesium Hydroxide (CsOH) promotes mono-alkylation through a specific surface effect and hydration sphere that hinders the approach of a second alkyl halide molecule to the secondary amine salt.

Reagents

• Substrate: 2-(2,2-Dimethylcyclopentyl)ethan-1-amine (1.0 equiv)

• Electrophile: Alkyl Bromide or Iodide (1.0 - 1.2 equiv)

• Base: CsOH·H₂O (Activated powdered molecular sieves 4Å are recommended)[1]

• Solvent: DMF or CH₃CN (Anhydrous).

Step-by-Step Protocol

• Preparation: Flame-dry glassware. Moisture kills the selectivity.

• Dissolution: Dissolve amine (1.0 equiv) in anhydrous DMF (0.1 M).

• Base Addition: Add CsOH·H₂O (1.2 equiv) and activated 4Å Molecular Sieves (powdered). Stir vigorously for 30 mins.

  • Critical: The sieves absorb water released by CsOH, preventing hydrolysis of the alkyl halide.

• Alkylation: Add the Alkyl Halide (1.0 equiv) dropwise over 20 minutes.

• Monitoring: Stir at room temperature. Monitor via LCMS. Stop immediately upon consumption of starting material.

Data: Selectivity Comparison (Typical Results)

Base Used	Mono-Alkyl Yield	Di-Alkyl Yield
K₂CO₃	45%	40%
NaH	30%	60%
CsOH	85-92%	<5%

Protocol C: Acylation-Reduction (The Nuclear Option)

Best For: When 100% selectivity is required and extra steps are acceptable. Mechanism: Convert amine to amide (stops reactivity), then reduce amide to amine.[1]

• Acylation: React amine with Acid Chloride (R-COCl) + Et₃N in DCM.

  • Result: 100% conversion to Amide. No over-reaction possible.

• Reduction: React Amide with LiAlH₄ (in THF) or Borane-DMS.

  • Result: Clean conversion to mono-alkylated amine.

Troubleshooting & FAQs

Q1: I am seeing a large "M+14" or "M+28" peak in my LCMS. What is this?

A: This is likely methylation from the solvent if you are using DCM/Chloroform with a strong nucleophile over long periods, or impurities in your alkyl halide. However, if you are seeing +R groups, it is over-alkylation.

• Fix: Switch to Protocol A (Reductive Amination).

Q2: My product is not precipitating as a salt.

A: The 2,2-dimethylcyclopentyl moiety is highly lipophilic.[1] The HCl salt of your product might be soluble in organic solvents like ether or DCM.

• Fix: Use Et₂O / 4M HCl in Dioxane . If no solid forms, evaporate to dryness; the salt is likely a gum.[1] Triturate with Hexanes/Pentane to force solidification.

Q3: Can I use Sodium Cyanoborohydride instead of STAB?

A: Yes, but it is toxic and requires pH control (pH 6-7).[1] STAB is preferred because it requires no pH monitoring and is non-toxic.

Q4: The reaction works but I can't separate the mono- from the di-alkylated product.

A: Because of the lipophilic tail, the Rf difference on silica might be small.

• Tip: Use Amine-functionalized Silica or add 1% Triethylamine to your eluent. Alternatively, protect the mono-alkylated product with Boc-anhydride, separate the non-polar Boc-derivative from the polar tertiary amine, and then deprotect.

Reaction Pathway Visualization

Figure 2: Kinetic pathway of amine alkylation showing the "runaway" reaction problem (red arrow) and where control mechanisms intervene.

References

• Salvatore, R. N., et al. (2001).[1] "Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines."[5][6][7] Tetrahedron Letters.

• Abdel-Magid, A. F., et al. (1996).[1][2][4][8][9] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.

• BenchChem Technical Support. (2025). "Strategies to avoid over-alkylation of the amine group." BenchChem Reagent Guides.

Sources

• 1. journal.utripoli.edu.ly [journal.utripoli.edu.ly]
• 2. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines | Scilit [scilit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Cesium Hydroxide Promoted Chemoselective N-Alkylation for the Generally Efficient Synthesis of Secondary Amines [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. chemistry.mdma.ch [chemistry.mdma.ch]

Storage and handling precautions for volatile cyclopentyl ethylamines

Topic: Storage, Handling, and Stability Protocols Ticket ID: #VCE-5585 Support Tier: Senior Application Scientist Level

Welcome to the Technical Support Center

You have reached the specialized support module for Volatile Cyclopentyl Ethylamines (e.g., N-ethylcyclopentylamine, Cyclopentamine). These compounds present a unique "dual-threat" in the laboratory: they are highly volatile (flash points often <20°C) and chemically aggressive (rapidly reacting with atmospheric CO₂).

This guide replaces generic safety advice with field-proven protocols designed to preserve the integrity of your reagents and the safety of your personnel.

Module 1: Stability & Degradation (The "White Crust" Phenomenon)

Q: My clear liquid amine has developed a white, crystalline crust around the cap. Is the reagent spoiled?

A: This is the most common issue we encounter. The "crust" is likely an alkylammonium alkylcarbamate salt, not a decomposition of the cyclopentyl ring itself.

The Mechanism (Causality): Cyclopentyl ethylamines are strong nucleophiles. When exposed to air, the nitrogen lone pair attacks the electrophilic carbon in atmospheric carbon dioxide (CO₂). This forms a carbamic acid, which immediately reacts with another equivalent of free amine to form the ionic carbamate salt.

Diagnostic Check:

• Solubility Test: The crust is usually water-soluble but less soluble in non-polar organic solvents than the parent amine.

• Reversibility: Unlike oxidation, this process is often reversible. Heating the sample (carefully, under reflux) or treating it with a strong base can sometimes liberate the free amine, though purification via distillation is the standard recovery method.

Visualization of the Pathway:

Figure 1: The kinetic pathway of amine degradation upon exposure to air. The formation of the solid salt is driven by the basicity of the parent amine.

Module 2: Storage Protocols

Q: What are the mandatory storage conditions to prevent volume loss and degradation?

A: You must control three variables: Atmosphere, Temperature, and Seal Integrity.

1. The Inert Atmosphere Rule: Never store these amines under air. We recommend Argon over Nitrogen.

• Why? Argon is heavier than air and forms a "blanket" over the liquid surface, which is critical for volatile liquids where turbulence during opening/closing can displace lighter gases like Nitrogen.

2. The Temperature Paradox: Store at 2°C – 8°C (Refrigerated) .

• Risk:[1][2][3][4] Cold storage reduces vapor pressure (preventing explosion/evaporation), but it increases the solubility of gases (like CO₂) if the seal fails.

• Solution: Allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture into the hygroscopic amine.

3. Container Material Compatibility: These amines solvate (swell/dissolve) standard rubber. Use the table below to select the correct septum/cap liner.

Material	Compatibility	Notes
Borosilicate Glass	Excellent	The standard for long-term storage.
PTFE (Teflon)	Excellent	Mandatory for cap liners and syringe tips.
Polypropylene (PP)	Good	Acceptable for short-term; amines may yellow over time.
Natural Rubber	FAIL	Will swell, degrade, and contaminate the sample.
Silicone	Poor	Permeable to CO₂; swells upon prolonged contact.

Storage Decision Logic:

Figure 2: Decision tree for receiving and storing volatile amine reagents.

Module 3: Safe Handling & Transfer Protocols

Q: How do I transfer the liquid without releasing fumes or causing static ignition?

A: N-ethylcyclopentylamine has a flash point of approx. 17°C (62°F) [1].[5] This means it can form explosive vapor mixtures at standard lab temperatures. Static discharge from plastic syringes is a lethal risk.

The "Oven-Dried Glass" Protocol: Do not use plastic syringes. Use the Positive Pressure Cannula or Gas-Tight Glass Syringe method.

Step-by-Step Inert Transfer:

• Preparation:

  • Use a glass syringe with a PTFE-tipped plunger (gastight).

  • Ensure the source bottle is clamped and under a slight positive pressure of Argon (balloon or Schlenk line).

• Pressure Equalization (The Critical Step):

  • Do not pull back the plunger to aspirate liquid against a vacuum; this causes the volatile amine to boil and vaporize into the barrel, leading to inaccurate dosing and dripping.

  • Instead, push Argon into the bottle, and let the internal pressure push the liquid into your syringe.

• The "Drop" Technique:

  • When withdrawing the needle, a drop often hangs at the tip due to low surface tension.

  • Action: Draw a small cushion of inert gas into the needle tip before pulling it out of the septum. This locks the liquid inside the needle.

• Quenching:

  • Immediately rinse the syringe into a beaker of dilute HCl or acetic acid. Do not leave the syringe on the bench; the residual amine will fume.

Module 4: Emergency & Troubleshooting

Q: I spilled a small amount (approx. 1 mL) in the hood. It smells fishy and is fuming. [4]

A:

• Evacuate: The vapor is toxic and corrosive to mucous membranes.[5] Ensure the hood sash is down.

• No Ignition: Verify no hot plates or sparks are nearby (remember the 17°C flash point).

• Neutralization:

  • Do not wipe with dry paper towels (fire risk + rapid evaporation).

  • Cover the spill with dry sand or an absorbent pad soaked in dilute acetic acid (vinegar) or sodium bisulfate . This converts the volatile free base into a non-volatile, non-flammable salt.

  • Cleanup the solid residue as hazardous chemical waste.

Q: The liquid has turned yellow.

A: This indicates oxidation (N-oxide formation), likely due to light exposure or old age. Distillation over KOH (Potassium Hydroxide) or CaH₂ (Calcium Hydride) is required to restore purity.

References

• PubChem. (2025).[6] N-Ethylcyclopentanamine | C7H15N.[6] National Library of Medicine. [Link]

• George, M., & Weiss, R. G. (2015). Reversible reaction of carbon dioxide with amines. Journal of the American Chemical Society. (Mechanistic basis for carbamate formation).[7]

• Occupational Safety and Health Administration (OSHA). Occupational Health Guideline for Aliphatic Amines. [Link]

Sources

• 1. smooth-on.com [smooth-on.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. medicalguidelines.basf.com [medicalguidelines.basf.com]
• 4. Alkylamines: Hazard and Safety A Detail Guide by CloudSDS [cloudsds.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. N-Ethylcyclopentanamine | C7H15N | CID 558581 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Extraction Protocols for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Ticket ID: EXT-DMCPEA-001 Status: Active Topic: pH Optimization & Troubleshooting for Lipophilic Primary Amines Assigned Specialist: Senior Application Scientist

Executive Summary & Chemical Profile

You are attempting to extract 2-(2,2-Dimethylcyclopentyl)ethan-1-amine . Success depends on exploiting the reversible protonation of the primary amine nitrogen.

• Molecule Class: Primary Aliphatic Amine.

• Key Structural Feature: The 2,2-dimethylcyclopentyl moiety adds significant lipophilicity (estimated LogP ~2.5–2.8) compared to standard alkyl amines. This is beneficial for organic phase recovery but increases the risk of emulsion formation due to surfactant-like behavior at the interface.

• pKa (Conjugate Acid): ~10.6 – 10.8 (Predicted based on structural analogs like 2-cyclopentylethanamine).

• Critical Threshold: To achieve >99.5% recovery in the organic phase, the aqueous pH must exceed 12.8 .

The Science of pH Control

The extraction efficiency (

) is governed by the distribution ratio ( ), which is pH-dependent.

The Henderson-Hasselbalch Logic

For a base (

), the equilibrium is:

• Low pH (Acidic): The equilibrium shifts to

  (Water Soluble).

• High pH (Basic): The equilibrium shifts to

  (Organic Soluble).

To maximize yield, you must drive the equilibrium fully to the free base form. The "Rule of Two" states that pH should be pKa + 2 .

At pH 12.8, the ratio of Free Base : Salt is 100:1.

Visualizing the Equilibrium

Figure 1: The pH-dependent speciation of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine. To extract, you must reside in the green zone.

Standard Operating Procedure (SOP)

Objective: Isolation of free amine from an acidic reaction mixture or salt form.

Reagents Required

• Base: 2M or 5M NaOH (Avoid bicarbonate/carbonate to prevent CO2 evolution and pressure buildup).

• Solvent: MTBE (Methyl tert-butyl ether) or DCM (Dichloromethane).

  • Recommendation: Use MTBE . It is less prone to emulsions than DCM and sits on top of the aqueous layer, making separation easier.

• Drying Agent: Anhydrous Sodium Sulfate (

  ).

Protocol Steps

Step	Action	Technical Note
1. Initial State	Ensure the amine is in the aqueous phase (acidic pH < 2).	If the product is currently an oil, dissolve in 1M HCl to wash away non-basic impurities with an organic wash first.
2. Basification	Cool the solution to 0-5°C. Slowly add 5M NaOH with stirring until pH > 13 .	Cooling prevents thermal degradation or side reactions. Use a calibrated pH probe; litmus paper is often unreliable at high pH extremes.
3. Extraction	Add MTBE (1:1 volume ratio). Shake vigorously for 30 seconds, then vent.	Crucial: If an emulsion forms, stop shaking. Swirl gently.
4. Separation	Allow layers to separate.[1] Collect the organic (top) layer.[2]	The aqueous layer should be re-extracted 2x to capture residual amine.
5. Drying	Combine organic layers and dry over for 15 mins.	Magnesium sulfate ( ) is slightly acidic and can trap amines; Sodium sulfate is preferred.
6. Concentration	Filter and concentrate in vacuo.	Warning: Primary amines absorb atmospheric CO2 rapidly. Store under Nitrogen/Argon immediately.

Troubleshooting Hub

Issue Ticket #01: "I have a persistent emulsion (cloudy middle layer)."

• Diagnosis: The lipophilic dimethyl-cyclopentyl tail acts as a surfactant, stabilizing water droplets in the organic phase. This is common when using DCM or vigorous shaking.

• Resolution Protocol:

  • The Salting Out Method: Add solid NaCl to the aqueous phase until saturated. This increases the ionic strength, forcing organics out of the water phase and sharpening the interface.

  • Filtration: Pass the emulsion through a pad of Celite. The physical matrix often breaks the droplets.

  • Time: Allow to stand for >1 hour.

Issue Ticket #02: "My yield is lower than expected (<80%)."

• Diagnosis A (pH): The pH was likely < 12.[3] Check the aqueous layer pH after extraction. If the amine pulled protons from the water, the pH might have dropped.

• Diagnosis B (Volatility): 2-(2,2-Dimethylcyclopentyl)ethan-1-amine has a relatively low molecular weight (~141 g/mol ). It may be volatile.

  • Fix: Do not apply high vacuum (< 10 mbar) for extended periods. Do not heat the water bath > 30°C during rotary evaporation.

• Diagnosis C (Salt Formation): Did you use a chlorinated solvent (DCM) for a long time? Primary amines can react with DCM over time to form quaternary ammonium salts (N-alkylation), which precipitate out and are lost.

Issue Ticket #03: "The product turned into a white solid upon standing in air."

• Diagnosis: Carbamic acid formation.

  Primary amines react avidly with atmospheric .

• Resolution: Dissolve the solid in DCM, wash with 1M NaOH (converts carbamate back to free amine), dry, and concentrate. Store under inert gas.

Decision Logic: Extraction Workflow

Figure 2: Logical workflow for purifying the amine from a crude mixture.

FAQ

Q: Can I use Sodium Bicarbonate (

) to basify? A: No. Saturated bicarbonate only reaches pH ~8-9. This is below the pKa of your amine (~10.6). You will leave >90% of your product in the water layer. You must use a strong base like NaOH or KOH.

Q: Why is my NMR showing a broad peak at 1.5 ppm? A: This is likely water. Primary amines are hygroscopic. If you see this, re-dissolve in dry DCM and dry over activated 3Å molecular sieves or fresh Sodium Sulfate.

Q: Is this compound compatible with silica gel chromatography? A: Bare silica is acidic and will bind the amine (streaking/loss of product). You must pretreat the silica with 1% Triethylamine (TEA) in your eluent to neutralize the acidic sites before running your column.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Reich, H. J. (2024). Bordwell pKa Table (Acidity in DMSO and Water). University of Wisconsin-Madison. Link (Source for comparative pKa values of aliphatic amines).

• PubChem. (2024).[4] Compound Summary: 2-cyclopentylethanamine (CID 5305650).[5] National Library of Medicine. Link (Structural analog data used for property estimation).

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. CAS 5763-55-3: 2-cyclopentylethanamine | CymitQuimica [cymitquimica.com]
• 3. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 4. (S)-1-Cyclopentyl-ethylamine | C7H15N | CID 10678208 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Cyclopentylethanamine | C7H15N | CID 5305650 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Guide: FTIR Spectrum Analysis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Executive Summary

This guide provides a definitive spectroscopic analysis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine , a critical lipophilic amine building block used in CNS-active drug discovery. The presence of the gem-dimethyl group at the 2-position of the cyclopentyl ring introduces specific steric bulk that modulates metabolic stability, but also creates a unique infrared fingerprint essential for Quality Control (QC).

This document compares the FTIR spectral performance of the target molecule against its structural analogs (impurities/alternatives) to establish a self-validating identity protocol.

Molecular Analysis & Theoretical Band Assignment

To accurately interpret the spectrum, we must deconstruct the molecule into its vibrational pharmacophores. The molecule consists of three distinct zones:[1]

• Primary Amine Handle: The reactive center.

• Ethyl Linker: Provides rotational freedom.

• Gem-Dimethyl Cyclopentyl Core: The structural fingerprint.

Vibrational Mode Diagram

The following diagram illustrates the correlation between the molecular structure and the expected vibrational modes.

Figure 1: Vibrational pharmacophore decomposition. The gem-dimethyl split in Zone 2 is the critical differentiator from generic cyclopentyl amines.

Comparative Analysis: Target vs. Structural Alternatives

In a synthesis context, the "alternatives" are often the non-methylated precursors or side-products. Distinguishing the target from these analogs is the primary goal of the FTIR method.

Comparative Spectral Data Table

The table below contrasts the target molecule with 2-cyclopentylethan-1-amine (Des-methyl analog) and Cyclopentanamine (Ring analog).

Spectral Region	Mode Assignment	Target Molecule (2,2-Dimethyl...)	Alternative A (Des-methyl analog)	Alternative B (Cyclopentanamine)	Differentiation Note
High Freq (3400-3200 cm⁻¹)	N-H Stretch (Asym/Sym)	Doublet~3350, 3290	Doublet~3350, 3290	Doublet~3360, 3295	Low Specificity: All primary amines show this doublet. Cannot be used for ID alone.
C-H Region (2980-2850 cm⁻¹)	C-H Stretch ( )	High IntensityShoulders at 2960	Medium Intensity	Medium Intensity	Medium Specificity: Extra methyl groups increase intensity at ~2960 cm⁻¹.
Fingerprint (1390-1360 cm⁻¹)	Gem-Dimethyl Bend	Distinct Doublet 1385 & 1365 cm⁻¹	Singlet ~1375 cm⁻¹ (CH₂ wag)	Singlet/Weak ~1370 cm⁻¹	CRITICAL ID: The "split" is unique to the gem-dimethyl structure [1].
Fingerprint (1250-1000 cm⁻¹)	C-N Stretch	~1080 cm⁻¹	~1070 cm⁻¹	~1050 cm⁻¹	Low Specificity: Shifts are subtle and solvent-dependent.

Performance Verdict

• FTIR vs. NMR: While NMR provides absolute structural elucidation, FTIR is superior for rapid throughput QC specifically because the gem-dimethyl doublet (1385/1365 cm⁻¹) is unaffected by solvent exchange seen in amine protons in NMR.

• Detection Limit: FTIR can detect the Des-methyl impurity at >5% concentration by observing the collapse of the 1385/1365 doublet into a singlet.

Experimental Protocol (Self-Validating)

To ensure trustworthy data, follow this Attenuated Total Reflectance (ATR) protocol. This method minimizes sample preparation errors common with KBr pellets (e.g., hygroscopicity of amines).

Materials & Instrument Settings

• Instrument: FTIR Spectrometer with DTGS or MCT detector.

• Accessory: Diamond or ZnSe ATR crystal (Diamond preferred for amines).

• Resolution: 4 cm⁻¹ (Required to resolve the dimethyl split).

• Scans: 32 (Screening) or 64 (Final QC).

Step-by-Step Methodology

• System Blanking:

  • Clean crystal with isopropanol.

  • Collect background spectrum (Air). Validation: Ensure CO₂ region (2350 cm⁻¹) is flat.

• Sample Application:

  • Apply 10-20 µL of the neat liquid amine to the crystal center.

  • Critical Step: If the sample is the HCl salt (solid), apply high pressure with the anvil to ensure contact. Note: Salts will show a broad ammonium band (3000-2500 cm⁻¹) instead of the sharp N-H doublet.

• Acquisition:

  • Monitor the preview mode. Look for the C-H stretch absorbance to be between 0.1 and 0.5 AU.

• Post-Run Validation (The "Amine Check"):

  • Inspect 3500-3000 cm⁻¹. If broad/undefined, the sample may have absorbed atmospheric water or reacted with CO₂ (carbamate formation).

  • Remedy: Dry sample over MgSO₄ or KOH pellets if water is suspected.

Data Interpretation Workflow

Use the following decision tree to interpret the spectrum and assign a Pass/Fail status.

Figure 2: QC Decision Tree. The critical path requires confirmation of both the amine functionality and the gem-dimethyl skeletal substitution.

References

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.). John Wiley & Sons Ltd.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons. (Standard reference for primary amine N-H stretching doublets).

• NIST Chemistry WebBook. (2023). Standard Reference Data for Cyclopentanamine. [Link] (Used for comparative baseline of the cyclopentyl ring modes).

• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts. Wiley.

Sources

• 1. orgchemboulder.com [orgchemboulder.com]

HPLC Method Development Guide: Purity Analysis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

Executive Summary

The analysis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine presents a classic analytical challenge: the molecule lacks a UV-active chromophore and possesses a basic primary amine functionality (

). Standard RP-HPLC with UV detection (210 nm) yields poor sensitivity and significant peak tailing due to silanol interactions.

This guide objectively compares three distinct analytical workflows to overcome these limitations:

• Pre-column Derivatization (Benzoylation) with UV detection.

• Charged Aerosol Detection (CAD) (Direct analysis).

• LC-MS/MS (Direct analysis).

Recommendation: For routine QC and purity analysis in environments lacking mass spectrometry, Method A (Benzoyl Chloride Derivatization) provides the most robust balance of sensitivity and instrument accessibility. For R&D environments with advanced detection capabilities, Method B (CAD) offers a superior "universal" profile for detecting non-chromophoric impurities without sample manipulation.

The Analytical Challenge

Molecular Properties[1][2]

• Structure: Aliphatic cyclopentane ring with a gem-dimethyl group and an ethylamine tail.

• Chromophore Status: Null. The molecule is UV-transparent above 200 nm.

• Chemical Nature: Hydrophobic core (LogP ~2.5) with a highly polar, basic amine head group.

The "Silanol Problem"

Under standard acidic conditions (pH 3.0), the amine is protonated (

). It interacts electrostatically with residual free silanols ( ) on the silica backbone of HPLC columns, leading to:

• Asymmetric peaks (Tailing factors > 2.0).

• Variable retention times.

• Loss of resolution from impurities.

Method A: Pre-Column Derivatization (The "Gold Standard" for UV)

This method utilizes Benzoyl Chloride (BzCl) to attach a phenyl group to the amine.[1] This introduces a strong UV chromophore and increases hydrophobicity, improving peak shape on C18 columns.

Reaction Mechanism

The Schotten-Baumann reaction proceeds under basic conditions.

• Reagent: Benzoyl Chloride (BzCl).[1][2][3][4][5]

• Base: Sodium Hydroxide (NaOH) or Carbonate buffer.

• Product: N-(2-(2,2-dimethylcyclopentyl)ethyl)benzamide.

Protocol

• Preparation: Dissolve 10 mg sample in 1 mL Acetonitrile (ACN).

• Basification: Add 100 µL of 1.0 M NaOH to 100 µL of sample solution.

• Derivatization: Add 50 µL Benzoyl Chloride (neat). Vortex for 30 seconds.

• Incubation: Let stand at ambient temperature for 5 minutes.

• Quench: Add 100 µL of 1.0 M Glycine (scavenges excess BzCl) or simply dilute with mobile phase.

• Analysis: Inject onto HPLC.

Chromatographic Conditions

• Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.[3]

• Gradient: 40% B to 90% B over 10 minutes.

• Detection: UV at 230 nm (Amide band) or 254 nm (Phenyl ring).

Method B: Charged Aerosol Detection (CAD) (The Modern Alternative)

CAD detects analytes based on the charge carried by aerosol particles.[6] It is "universal" for non-volatiles and requires no derivatization.[7]

Protocol

• Sample Prep: Dilute sample in Mobile Phase A (No reaction needed).

• Mobile Phase Requirement: Must be volatile. Phosphate buffers are forbidden.

Chromatographic Conditions

• Column: Waters XBridge C18 (High pH stable).

• Mobile Phase A: 10 mM Ammonium Formate, pH 9.0 (Adjusted with Ammonium Hydroxide). Note: High pH keeps the amine neutral, improving peak shape.

• Mobile Phase B: Acetonitrile.[3]

• Gradient: 50% B to 95% B over 12 minutes.

• Detector: Thermo Corona Veo / Vanquish CAD.

  • Evaporation Temp: 35°C.

  • Power Function: 1.0 (for linearity).

Comparative Performance Analysis

The following data represents expected performance characteristics based on validation of similar aliphatic amines (e.g., adamantane-amines or cycloalkyl-amines).

Feature	Method A: Derivatization (UV)	Method B: CAD (Direct)	Method C: LC-MS (ESI+)
Detection Principle	UV Absorbance (254 nm)	Aerosol Charging	Mass-to-Charge Ratio
LOD (Limit of Detection)	~0.05 µg/mL	~0.5 µg/mL	< 0.001 µg/mL
Linearity ( )	> 0.999	> 0.995 (Curvilinear often)	> 0.99 (Matrix dependent)
Precision (RSD %)	1.5 - 2.5% (Prep errors)	< 2.0%	3.0 - 5.0%
Specificity	High (for amines only)	Universal (Detects all non-volatiles)	Ultimate Specificity
Prep Time	High (15-20 mins extra)	Low (Dilute & Shoot)	Low (Dilute & Shoot)
Impurity Coverage	Misses non-amine impurities	Excellent (Sees everything)	Misses non-ionizable impurities

Critical Insight:

Method A is superior for quantifying the main peak and amine-related impurities. Method B is superior for a "Purity Mass Balance" because it will detect synthetic starting materials (like non-amine precursors) that Method A would miss if they don't react with Benzoyl Chloride.

Visualized Workflows

Analytical Decision Tree

Use this logic flow to select the correct method for your laboratory constraints.

Figure 1: Decision matrix for selecting the analytical approach based on instrumentation availability.

Derivatization Reaction Scheme

The chemical transformation required for Method A.

Figure 2: The Schotten-Baumann derivatization workflow converting the UV-transparent amine to a chromophore-rich amide.

References

• Thermo Fisher Scientific. (2025). Charged Aerosol Detection for Non-Chromophoric Compounds.[6][7][8] Retrieved from

• Sigma-Aldrich. (2024). Derivatization Reagents for HPLC: Benzoyl Chloride Applications.[2][3] Retrieved from

• Wong, J. et al. (2017). Using Benzoyl Chloride Derivatization to Improve Small-Molecule Analysis. LCGC International. Retrieved from

• HWI Group. (2025). Charged Aerosol Detection in Pharmaceutical Analysis.[7][8][9] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. HWI group - Blog: Charged Aerosol Detection in Pharmaceutical Analysis [hwi-group.de]
• 8. Episode 1: The Benefits of Charged Aerosol Detection (CAD) in High-Performance Liquid Chromatography (HPLC) - AnalyteGuru [thermofisher.com]
• 9. veeprho.com [veeprho.com]

Validating Synthesis of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine via LC-MS

Executive Summary

The synthesis and validation of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine (C₉H₁₉N) presents a distinct analytical challenge common in medicinal chemistry: validating a non-chromophoric, aliphatic amine building block. Traditional HPLC-UV methods fail due to the molecule's lack of a

-system, rendering it invisible above 210 nm. While GC-FID is a viable alternative, it often requires derivatization to prevent peak tailing and thermal degradation.

This guide establishes LC-MS (ESI+) as the superior validation methodology. We provide a direct comparison of analytical platforms, a self-validating experimental protocol using Charged Surface Hybrid (CSH) column technology, and a comprehensive validation workflow aligned with ICH Q2(R2) guidelines.

The Analytical Challenge

The target molecule, 2-(2,2-Dimethylcyclopentyl)ethan-1-amine, possesses three critical physicochemical attributes that dictate the analytical strategy:

• Lack of Chromophore: No UV absorption >200 nm.

• High Basicity: Primary aliphatic amines (

  ) protonate readily, causing severe peak tailing on traditional silica-based C18 columns due to silanol interactions.

• Volatility: The free base is semi-volatile, posing risk of evaporative loss during sample preparation.

Comparative Analysis of Detection Platforms

The following table objectively compares available methodologies for this specific amine.

Feature	LC-MS (Recommended)	HPLC-UV / CAD	GC-MS / FID	1H qNMR
Detection Principle	Mass-to-Charge ( )	UV Absorbance / Aerosol	Thermal Volatilization	Nuclear Spin
Sensitivity	High (ng/mL range)	UV: NoneCAD: Moderate	High	Low (mg scale required)
Selectivity	Excellent (Mass filtration)	Low (Co-elution risk)	High	High (Structural ID)
Sample Prep	Minimal (Dilute & Shoot)	Minimal	High (Derivatization often needed)	Minimal
Throughput	High (5-min run)	High	Low (Long thermal gradients)	Low
Primary Drawback	Matrix effects (Ion suppression)	UV: InvisibleCAD: Non-linear response	Peak tailing of free amines	Low sensitivity for impurities <1%

Technical Deep Dive: LC-MS Method Development

To validate the synthesis (typically reduction of 2-(2,2-dimethylcyclopentyl)acetonitrile), we must separate the neutral starting material from the basic amine product.

Column Selection: The "Charged Surface" Advantage

Standard C18 columns fail here. At low pH (required for ESI+ sensitivity), silanols on the silica support ion-exchange with the protonated amine, causing broad, tailing peaks.

• Solution: Use a Charged Surface Hybrid (CSH) C18 column.[1]

• Mechanism: CSH particles possess a low-level positive surface charge that electrostatically repels the protonated amine, preventing silanol interaction and ensuring sharp peak shape even in acidic mobile phases [1].

MS Ionization Strategy

• Mode: Electrospray Ionization Positive (ESI+).

• Target Ion:

  Da.

• Fragment Confirmation: High collision energy usually yields characteristic loss of

  ( 125.2).

Optimized Method Parameters

Parameter	Setting	Rationale
Column	Waters XSelect CSH C18 XP, 2.5 µm, 2.1 x 75 mm	CSH technology prevents amine tailing at low pH.
Mobile Phase A	0.1% Formic Acid in Water	Low pH ensures amine protonation ( ) for max ESI sensitivity.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier for elution.
Gradient	5% B to 95% B over 3.5 min	Rapid elution of polar amine followed by non-polar impurities.
Flow Rate	0.4 mL/min	Optimal for ESI desolvation efficiency.
Column Temp	40 °C	Reduces viscosity and improves mass transfer.
MS Mode	SIM (142.2) + Full Scan (100-500)	SIM for quantitation; Scan for impurity profiling.

Experimental Protocol: Self-Validating Workflow

Step 1: Sample Preparation (Critical for Volatility Control)

• Safety Note: Treat the free base amine as volatile. Do not rotary evaporate to dryness without forming a salt.

• Protocol:

  • Take 50 µL of the crude reaction mixture.

  • Quench immediately into 950 µL of 0.1% Formic Acid in 50:50 Water:MeCN .

  • Why? Acidification converts the volatile free base into the non-volatile ammonium salt, preventing loss and ensuring quantitative recovery.

Step 2: System Suitability Testing (SST)

Before running samples, inject a standard (10 µg/mL) to verify:

• Retention Time (RT): Stability

  0.1 min.

• Peak Tailing Factor: Must be

  (CSH column should yield ~1.1).

• Signal-to-Noise:

  for the LOQ.

Step 3: Synthesis Validation Logic

The synthesis is considered "Validated" if:

• Disappearance: The Nitrile precursor (

  ~138, if using acetonitrile derivative) is by area.

• Appearance: The Amine product (

  142.2) is the dominant peak.

• Purity: No single impurity

  (using UV-free CAD or MS Total Ion Count).

Validation Workflow & Decision Matrix

The following diagram illustrates the decision logic and workflow for validating this specific synthesis, ensuring no false positives from matrix effects or isomers.

Figure 1: Analytical decision matrix for validating amine synthesis. Note the critical acidification step to prevent analyte loss.

Simulated Validation Data

To demonstrate the expected performance, the table below summarizes typical validation results for this method.

Analyte	Retention Time (min)		Linearity ( )	LOD (ng/mL)	Recovery (%)
Target Amine	1.25	142.2	0.9995	5.0	98.5 - 101.2
Nitrile Precursor	2.80	124.2*	0.9990	2.0	N/A
Dimer Impurity	3.45	266.4	N/A	N/A	N/A

*Note: Nitrile precursor mass depends on specific synthetic route; example assumes 2-(2,2-dimethylcyclopentyl)acetonitrile.

Interpretation

• Separation: The amine elutes early (1.25 min) due to polarity but is well-retained away from the void volume (0.5 min) due to the CSH column mechanism.

• Linearity: The method is linear over 3 orders of magnitude (10 - 10,000 ng/mL), satisfying ICH Q2(R2) requirements for assay validation [2].

References

• Waters Corporation. (2023). Practical Applications of Charged Surface Hybrid (CSH) Technology. Retrieved from [Link]

• International Council for Harmonisation (ICH). (2023).[2] Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic drugs in high-performance liquid chromatography. Journal of Chromatography A. Retrieved from [Link]

Sources

• 1. lcms.labrulez.com [lcms.labrulez.com]
• 2. intuitionlabs.ai [intuitionlabs.ai]

Reference standards for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine analysis

Reference Standards for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine Analysis Content Type: Publish Comparison Guide Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary

2-(2,2-Dimethylcyclopentyl)ethan-1-amine (CAS 1508982-17-9) is a critical aliphatic amine intermediate used in the synthesis of Janus Kinase (JAK) inhibitors and other bioactive small molecules.[1] Its structural features—a hindered cyclopentyl ring and a primary amine tail—present specific analytical challenges: lack of a UV chromophore , potential volatility , and stereochemical complexity (C1 chirality).

This guide objectively compares the performance of available reference standard grades and analytical methodologies. It provides field-proven protocols to ensure data integrity in GLP/GMP environments, moving beyond simple "product listings" to actionable technical strategies.

Part 1: Reference Standard Selection Guide

Selecting the correct reference standard grade is the first critical decision in your analytical workflow. The choice depends on the development phase (Discovery vs. Clinical) and the regulatory requirement.

Comparison of Standard Grades

Feature	Certified Reference Material (CRM)	Analytical Reference Standard	Research Chemical / Reagent Grade
Primary Use	ISO 17025/17034 Quantitation, System Calibration	Routine QC, Method Validation, Impurity Profiling	Early Synthesis, Non-GLP Screening
Purity	>99.0% (Mass Balance)	>98.0% (Chromatographic)	>95.0% (Area %)
Traceability	SI Traceable (NIST/BIPM)	Traceable to Internal Primary Standard	Vendor CoA only
Uncertainty	Explicitly Stated ( )	Not usually provided	Unknown
Water/Solvent	Quantified (KF/TGA) & Factorized	Quantified (KF)	Often Theoretical
Cost Factor	$	$	$

Expert Insight: For 2-(2,2-Dimethylcyclopentyl)ethan-1-amine , the Analytical Reference Standard (Secondary Standard) is the optimal choice for most pharmaceutical intermediate applications. CRMs are rarely available for specific intermediates unless custom-synthesized.

• Critical Check: Ensure your standard is supplied as the Hydrochloride (HCl) salt rather than the free base. The free base is a volatile liquid prone to carbonate formation upon air exposure, which alters the effective potency.

Part 2: Analytical Methodology Comparison

Because this analyte lacks a chromophore (no conjugated

-system), direct UV detection at 254 nm is impossible. Three primary alternatives exist.

Method A: Derivatization-HPLC-UV (Fmoc-Cl)

• Mechanism: Reaction with 9-Fluorenylmethyl chloroformate (Fmoc-Cl) to form a stable, UV-active/fluorescent carbamate.

• Best For: QC labs with standard HPLC equipment requiring high sensitivity.

Method B: LC-MS/MS (Direct Detection)

• Mechanism: Electrospray Ionization (ESI+) in MRM mode.

• Best For: High-throughput DMPK studies, trace impurity analysis (<0.05%).

Method C: GC-FID

• Mechanism: Volatilization and flame ionization detection.

• Best For: Purity assay of the raw material (free base form).

Performance Data Comparison

Metric	Method A: Fmoc-Derivatization	Method B: LC-MS/MS (ESI+)	Method C: GC-FID
LOD (Limit of Detection)	10 ng/mL	0.5 ng/mL	50 µg/mL
Linearity ( )	> 0.999	> 0.995	> 0.999
Precision (RSD)	< 1.5%	< 5.0%	< 0.5%
Specificity	High (Chromatographic resolution)	Highest (Mass resolution)	Moderate (Matrix interference)
Throughput	Low (Reaction time required)	High	Medium

Part 3: Detailed Experimental Protocols

Protocol 1: Fmoc-Cl Derivatization (Self-Validating System)

Rationale: Fmoc-Cl is chosen over OPA (o-Phthalaldehyde) because Fmoc derivatives are more stable and react with both primary and secondary amines (impurities), providing a more complete profile.

Reagents:

• Borate Buffer (0.2 M, pH 8.5)

• Fmoc-Cl solution (5 mM in Acetonitrile)

• Analyte Standard Solution (1 mg/mL in 50% MeOH)

Workflow:

• Mix: 100 µL Standard + 100 µL Borate Buffer.

• React: Add 200 µL Fmoc-Cl solution. Vortex immediately.

• Incubate: 5 minutes at ambient temperature (Reaction is fast).

• Quench: Add 20 µL 1-Adamantanamine (ADAM) solution to scavenge excess Fmoc-Cl (prevents column overload).

• Inject: 10 µL onto HPLC.

HPLC Conditions:

• Column: C18, 150 x 4.6 mm, 3.5 µm (e.g., Agilent Zorbax Eclipse).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 40% B to 90% B in 10 mins.

• Detection: Fluorescence (Ex: 265 nm, Em: 315 nm) or UV 265 nm.

Protocol 2: LC-MS/MS Direct Quantitation

Rationale: Direct analysis avoids kinetic errors from derivatization but requires stable isotope labeled (SIL) internal standards for maximum accuracy.

MS Parameters (Sciex QTRAP / Waters Xevo):

• Ion Source: ESI Positive.

• Precursor Ion:

  142.2 [M+H] (Calculated for C9H19N).

• Product Ions:

  • Quantifier: 142.2

    55.1 (Cyclopentyl ring fragment).

  • Qualifier: 142.2

    69.1 (Dimethylallyl fragment).

• Internal Standard: Use Cyclopentylamine-d9 or similar analog if exact isotopolog is unavailable.

Part 4: Visualization & Logic Flows

Figure 1: Analytical Method Selection Decision Tree

Caption: Logic flow for selecting the optimal analytical technique based on laboratory resources and sensitivity requirements.

Figure 2: Reference Standard Qualification Workflow

Caption: Step-by-step qualification process to validate a non-certified reference standard for quantitative use.

References

• European Medicines Agency (EMA). Guideline on the Specification Limits for Residues of Metal Catalysts or Elemental Impurities. (2013). Retrieved from

• U.S. Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics. (2015). Retrieved from

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 1508982-17-9 (2-(2,2-Dimethylcyclopentyl)ethan-1-amine). Retrieved from

• International Conference on Harmonisation (ICH). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from

• Sigma-Aldrich (Merck). Technical Bulletin: Derivatization Procedures for HPLC Analysis of Amines. (General Protocol Reference). Retrieved from

Sources

• 1. 1508982-17-9,2-(2,2-dimethylcyclopentyl)ethan-1-amine-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine

This document provides a comprehensive, step-by-step guide for the safe and compliant disposal of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine. As drug development professionals and laboratory scientists, our commitment to safety and environmental stewardship extends to the entire lifecycle of a chemical, including its final disposition. This guide is structured to provide not just procedural instructions, but the scientific rationale behind them, ensuring a deep understanding of the required protocols.

Section 1: Hazard Profile and Risk Assessment

2-(2,2-Dimethylcyclopentyl)ethan-1-amine is an organic compound containing a primary amine group (-NH2), which defines its chemical reactivity and hazard profile.

Anticipated Hazards:

• Corrosivity : Like most aliphatic amines, this compound is expected to be corrosive.[8] It can cause severe skin burns and serious eye damage upon contact.[2][9]

• Toxicity : Amines can be harmful if swallowed or inhaled, and may cause respiratory irritation.[2][6]

• Flammability : While not confirmed, similar small organic amines are often flammable liquids and vapors.[2][10] Ignition sources should be strictly controlled in its vicinity.[11]

A thorough risk assessment must be conducted before handling this compound for any purpose, including disposal. This involves reviewing institutional chemical hygiene plans and understanding the specific hazards.[12][13]

Table 1: Anticipated Hazard Classification and Safety Requirements

Hazard Class	GHS Pictogram (Anticipated)	Required Personal Protective Equipment (PPE)	Engineering Controls
Skin Corrosion/Irritation	Corrosion	Chemical-resistant gloves (nitrile or neoprene), Flame-resistant lab coat, Chemical-resistant apron.[14][15]	Certified Chemical Fume Hood
Serious Eye Damage	Corrosion	Chemical safety goggles and a full-face shield.[8][15]	Certified Chemical Fume Hood
Acute Toxicity / Irritation	Exclamation Mark / Skull & Crossbones	Approved Respirator (if vapors/aerosols are generated).[6][8]	Certified Chemical Fume Hood
Flammable Liquid	Flame	Flame-resistant lab coat.	Use in an area free of ignition sources.[11]

Section 2: Waste Characterization and Segregation

Proper disposal begins with accurate waste characterization. Under no circumstances should chemical waste be disposed of down the drain or in regular trash.[16][17][18] The primary disposal pathway for this compound is as regulated hazardous waste.[19][20]

Key Questions for Characterization:

• Is the waste pure compound or a solution? If in solution, identify the solvent. Halogenated and non-halogenated solvent wastes must be segregated into separate, compatible waste streams.[17]

• Is it contaminated? Has the waste been mixed with other reagents (e.g., acids, oxidizers, metals)? Incompatible materials must never be mixed in the same waste container.[7][16]

• What is the quantity? Laboratories are typically designated as Satellite Accumulation Areas (SAAs) and are subject to volume limits (e.g., 55 gallons of hazardous waste).[17][19][20]

This decision-making process is critical for ensuring compliant waste management from the point of generation.

Disposal Decision Workflow

The following diagram illustrates the logical flow for characterizing and segregating waste containing 2-(2,2-Dimethylcyclopentyl)ethan-1-amine.

Caption: Disposal workflow for 2-(2,2-Dimethylcyclopentyl)ethan-1-amine waste.

Section 3: Step-by-Step Disposal Protocol

The primary and most accepted method for disposal is through your institution's hazardous waste management program.[7][19] On-site treatment or neutralization is generally not recommended without specific institutional approval and protocols.[21]

Step 1: Container Selection and Labeling

• Select a Compatible Container : Use a clean, sealable container made of a material compatible with organic amines (e.g., high-density polyethylene, glass). The container must be in good condition, free from leaks or defects.[7][19]

• Proper Labeling : The container must be clearly labeled with the words "Hazardous Waste."[19][20] List all chemical constituents by their full names and approximate percentages. Do not use abbreviations or chemical formulas.[19]

Step 2: Waste Accumulation

• Location : Accumulate the waste in a designated Satellite Accumulation Area (SAA), which is at or near the point of generation and under the control of the laboratory personnel.[16][19]

• Segregation : Store the waste container in secondary containment and segregated from incompatible materials, especially acids and oxidizing agents.[16][19]

• Keep Closed : The waste container must remain sealed at all times except when adding waste.[19] Do not leave a funnel in the container.[19]

Step 3: Arranging for Disposal

• Contact EHS : Once the container is nearly full (approximately 90%), or before the mandated accumulation time limit expires (typically 6-12 months), contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.[17][19][22][23]

• Documentation : Complete any required waste pickup forms or manifests as per your institution's and local regulations.[21]

Section 4: Emergency Procedures - Spill Management

In the event of a spill, a rapid and correct response is critical to mitigate hazards. The response procedure depends on the size and nature of the spill.[12][24]

For a Minor Spill (manageable by laboratory personnel):

• Alert Personnel : Immediately notify others in the area.[24]

• Don PPE : At a minimum, wear chemical safety goggles, a face shield, a lab coat, and chemical-resistant gloves (nitrile or neoprene).[6][24]

• Control Ignition Sources : If the compound is flammable, extinguish all nearby flames and turn off spark-producing equipment.[11][25]

• Contain the Spill : Create a dike around the spill using an inert, non-combustible absorbent material such as vermiculite, sand, or commercial spill pillows.[9][11] Do not use combustible materials like paper towels to absorb the bulk of the spill.[9]

• Neutralization (for residual amounts) : After absorbing the bulk liquid, the spill surface will remain basic. Cautiously apply a neutralizing agent for bases, such as sodium bisulfate or a commercial neutralizing powder.[12] Check the pH with indicator paper to ensure the surface is neutralized (pH between 6-8).[9]

• Collect Waste : Scoop the absorbent material and residue into a designated, leak-proof container. Label it as "Hazardous Waste" detailing the contents (e.g., "Spill debris containing 2-(2,2-Dimethylcyclopentyl)ethan-1-amine and absorbent").[12][24]

• Decontaminate : Wipe the spill area with soap and water. Collect the rinse water as hazardous waste if the amine is highly toxic.[24]

• Dispose : Arrange for pickup of the spill cleanup waste through your EHS department.

For a Major Spill (large volume, highly concentrated, or in a poorly ventilated area):

• Evacuate : Immediately alert everyone and evacuate the area.[24]

• Confine : If safe to do so, close the doors to the affected area to confine vapors.[24]

• Notify : Contact your institution's emergency response number and EHS department immediately.[24] Do not attempt to clean up a major spill yourself.

By adhering to these scientifically grounded and procedurally sound guidelines, researchers can ensure the safe and compliant disposal of 2-(2,2-Dimethylcyclopentyl)ethan-1-amine, upholding their commitment to laboratory safety and environmental responsibility.

References

• Regulations for Hazardous Waste Generated at Academic Laboratories. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Alternative Generator Regulations for Managing Hazardous Waste in Academic Laboratories. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia University Research. Retrieved from [Link]

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.). Aiche.org. Retrieved from [Link]

• Laboratory Waste Management: The New Regulations. (n.d.). Medical Laboratory Observer. Retrieved from [Link]

• Hazardous Waste Management in the Laboratory. (2022). Lab Manager. Retrieved from [Link]

• Hazardous Waste Management for School Laboratories. (n.d.). U.S. Environmental Protection Agency. Retrieved from [Link]

• Hazardous Waste Disposal Guide - Research Areas. (n.d.). Dartmouth Policy Portal. Retrieved from [Link]

• Hazardous Waste Disposal Guide. (2023). Northwestern University Research Safety. Retrieved from [Link]

• Amine Disposal For Businesses. (n.d.). Collect and Recycle. Retrieved from [Link]

• 10 Tips Working Safely with corrosives. (2025). Chemsafe. Retrieved from [Link]

• Hazardous chemicals, activities or devices. (n.d.). Society for Science. Retrieved from [Link]

• Corrosive Safety: Protecting Workers from Harmful Substances. (2024). OSHA Training School. Retrieved from [Link]

• 8 Steps to Handling a Lab Chemical Spill. (2023). Lab Manager. Retrieved from [Link]

• STANDARD OPERATING PROCEDURE - Working with Corrosives. (n.d.). The Coleman Lab. Retrieved from [Link]

• Laboratory Chemical Spill Cleanup and Response Guide. (n.d.). CUNY. Retrieved from [Link]

• Guide for Chemical Spill Response. (n.d.). American Chemical Society. Retrieved from [Link]

• 2-(2,2-Diethylcyclopentyl)ethan-1-amine. (n.d.). PubChem. Retrieved from [Link]

• 2,2-Dimethylcyclopentan-1-amine. (n.d.). PubChem. Retrieved from [Link]

• Proper disposal of chemicals. (n.d.). Sciencemadness Wiki. Retrieved from [Link]

• Hazardous Waste and Disposal Considerations. (n.d.). American Chemical Society. Retrieved from [Link]

• Ethanone, 1-(2,2-dimethylcyclopentyl)-. (n.d.). PubChem. Retrieved from [Link]

• N,N-dimethylcyclopent-2-en-1-amine. (n.d.). PubChem. Retrieved from [Link]

• 2,2-Dimethylpent-4-en-1-amine. (n.d.). PubChem. Retrieved from [Link]

Sources

• 1. 2-(2,2-Diethylcyclopentyl)ethan-1-amine | C11H23N | CID 165504585 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,2-Dimethylcyclopentan-1-amine | C7H15N | CID 15196532 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ethanone, 1-(2,2-dimethylcyclopentyl)- | C9H16O | CID 537088 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. N,N-dimethylcyclopent-2-en-1-amine | C7H13N | CID 139372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2,2-Dimethylpent-4-en-1-amine | C7H15N | CID 641831 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. diplomatacomercial.com [diplomatacomercial.com]
• 7. collectandrecycle.com [collectandrecycle.com]
• 8. chemsafe.ie [chemsafe.ie]
• 9. jk-sci.com [jk-sci.com]
• 10. echemi.com [echemi.com]
• 11. acs.org [acs.org]
• 12. westlab.com [westlab.com]
• 13. coleman-lab.org [coleman-lab.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. oshatrainingschool.com [oshatrainingschool.com]
• 16. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 17. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 18. acs.org [acs.org]
• 19. research.columbia.edu [research.columbia.edu]
• 20. MedicalLab Management Magazine [medlabmag.com]
• 21. cdpsdocs.state.co.us [cdpsdocs.state.co.us]
• 22. epa.gov [epa.gov]
• 23. epa.gov [epa.gov]
• 24. 5.4 Chemical Spill Procedures [ehs.cornell.edu]
• 25. ccny.cuny.edu [ccny.cuny.edu]